2,2-dichloropentanoic Acid

• CAS: 18240-68-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2,2-Dichloropentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropentanoic acid is a halogenated carboxylic acid with potential applications in organic synthesis and as a building block for more complex molecules. This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, and spectral characteristics. The information presented herein is intended to support research and development activities in the chemical and pharmaceutical sciences.

Chemical and Physical Properties

General Properties

Property	Value	Source
Molecular Formula	C₅H₈Cl₂O₂	[1]
Molecular Weight	171.02 g/mol	[1]
CAS Number	18240-68-1	[1]
IUPAC Name	2,2-dichloropentanoic acid	[1]

Physical Properties

Property	Value	Notes
Boiling Point	242.14°C	Rough estimate[2]
Density	1.3444 g/cm³	Rough estimate[2]
Melting Point	Not available	[3]
Vapor Pressure	Not available
Solubility	Soluble in water
Appearance	Clear, colorless liquid

Computed Properties (from PubChem)[1]

Property	Value
XLogP3	2.2
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	3
Exact Mass	169.9901349
Monoisotopic Mass	169.9901349
Topological Polar Surface Area	37.3 Ų
Heavy Atom Count	9
Formal Charge	0
Complexity	112

Chemical Reactivity and Stability

2,2-Dichloropentanoic acid is a stable compound under normal temperatures and pressures.[3] As a carboxylic acid, it can undergo reactions typical of this functional group, such as esterification and amide formation. The presence of two chlorine atoms on the alpha-carbon influences its reactivity.

Conditions to Avoid: Incompatible materials.[3]

Incompatibilities with Other Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Upon decomposition, it may produce hydrogen chloride, carbon monoxide, and carbon dioxide.[3]

Hazardous Polymerization: Has not been reported to occur.[3]

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2,2-dichloropentanoic acid from the literature could not be obtained in its entirety, a general method for the oxidation of α,α-dichloroaldehydes to their corresponding carboxylic acids is well-established. The following protocol is a representative example of such a transformation.

Synthesis of 2,2-Dichloropentanoic Acid from 2,2-Dichloropentanal (B1597636)

This protocol is based on the oxidation of an α,α-dichloroaldehyde using nitric acid and sodium nitrite (B80452).

Materials:

• 2,2-Dichloropentanal

• Nitric acid (concentrated)

• Sodium nitrite

• Dichloromethane (B109758)

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• In a well-ventilated fume hood, dissolve 2,2-dichloropentanal in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add a solution of sodium nitrite in concentrated nitric acid to the stirred solution of the aldehyde. The addition should be done dropwise to control the reaction temperature.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for the appropriate amount of time (monitoring by TLC is recommended).

• Upon completion of the reaction, carefully quench the reaction by pouring the mixture into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 2,2-dichloropentanoic acid.

• Further purification can be achieved by distillation or chromatography if necessary.

Logical Workflow for Synthesis:

Caption: Workflow for the synthesis of 2,2-dichloropentanoic acid.

Spectroscopic Data (Predicted)

No experimental spectra for 2,2-dichloropentanoic acid are readily available. However, the expected spectral features can be predicted based on the known spectra of similar compounds, such as 2,2-dichloropropanoic acid, and the general characteristics of carboxylic acids.

Predicted ¹H NMR Spectrum (in CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~10-12	Singlet (broad)	1H	-COOH
~2.2-2.4	Triplet	2H	-CH₂-CH₂-COOH
~1.5-1.7	Sextet	2H	-CH₃-CH₂-
~0.9-1.1	Triplet	3H	-CH₃

Predicted ¹³C NMR Spectrum (in CDCl₃)

Chemical Shift (ppm)	Assignment
~170-175	-COOH
~80-90	-CCl₂-
~35-45	-CH₂-CCl₂-
~25-35	-CH₂-CH₃
~10-15	-CH₃

Predicted Infrared (IR) Spectrum

Wavenumber (cm⁻¹)	Description	Functional Group
2500-3300 (broad)	O-H stretch	Carboxylic Acid
2850-3000	C-H stretch	Alkane
1700-1725	C=O stretch	Carboxylic Acid
1210-1320	C-O stretch	Carboxylic Acid
600-800	C-Cl stretch	Alkyl Halide

Safety and Handling

2,2-Dichloropentanoic acid is a corrosive substance that can cause severe skin and eye burns.[3] Inhalation may cause chemical burns to the respiratory tract, and ingestion can lead to gastrointestinal tract burns.[3] Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.

Conclusion

This technical guide provides a summary of the known chemical properties of 2,2-dichloropentanoic acid. While there are gaps in the experimentally determined data, the provided information, including estimated physical properties, a representative synthesis protocol, and predicted spectral data, serves as a valuable resource for researchers. Further experimental investigation is warranted to fully characterize this compound.

References

• 1. 2,2-dichloropentanoic Acid | C5H8Cl2O2 | CID 2724598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. 2,2-Dichloropentanoic acid | CAS#:18240-68-1 | Chemsrc [chemsrc.com]

An In-depth Technical Guide to 2,2-Dichloropentanoic Acid (CAS: 18240-68-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dichloropentanoic acid, a halogenated carboxylic acid of interest in synthetic chemistry and as a potential, though understudied, biologically active molecule. This document collates available physicochemical data, outlines a known synthetic route with a generalized experimental protocol, and discusses its chemical reactivity. Due to a lack of specific studies on this compound, potential biological and toxicological implications are inferred from related chlorinated fatty acids.

Chemical and Physical Properties

2,2-Dichloropentanoic acid, also known as 2,2-dichlorovaleric acid, is a short-chain fatty acid derivative. Its core structure consists of a five-carbon pentanoic acid backbone with two chlorine atoms substituted at the alpha position.[1][2] The presence of these electronegative chlorine atoms significantly influences the compound's chemical properties, particularly the acidity of the carboxylic acid group.

Table 1: Physicochemical Properties of 2,2-Dichloropentanoic Acid

Property	Value	Source
CAS Number	18240-68-1	[1][2][3][4]
Molecular Formula	C₅H₈Cl₂O₂	[1][2][5]
Molecular Weight	171.02 g/mol	[1][2][5][6]
IUPAC Name	2,2-dichloropentanoic acid	[1]
Synonyms	2,2-Dichlorovaleric acid, Pentanoic acid, 2,2-dichloro-	[1][7]
Appearance	Clear colorless to brown liquid	[7]
Boiling Point	~242.14 °C (rough estimate)	[4][7]
Density	~1.344 g/cm³ (rough estimate)	[4][7]
Refractive Index	~1.459 - 1.461	[4][7]
pKa	~1.68 ± 0.18 (Predicted)	[7]

Note: Some physical properties are estimates and should be confirmed through experimental validation.

Synthesis and Reactivity

Synthesis

A known synthetic route to 2,2-dichloropentanoic acid involves the oxidation of 2,2-dichloropentanal (B1597636).[5] A study by Bellesia et al. reports an 87% yield for this conversion using nitric acid and sodium nitrite (B80452) in dichloromethane (B109758) over 192 hours at 20 °C.[5] While the full experimental details from this specific publication are not widely available, a general protocol for such an oxidation is provided below.

Experimental Protocol: General Oxidation of an Aldehyde to a Carboxylic Acid

• Disclaimer: This is a generalized procedure and may require optimization for the specific substrate, 2,2-dichloropentanal. Appropriate safety precautions must be taken when handling nitric acid and other reagents.

• Reaction Setup: In a well-ventilated fume hood, a solution of 2,2-dichloropentanal in a suitable solvent (e.g., dichloromethane) is prepared in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Reagent Addition: A solution of the oxidizing agent (e.g., a mixture of nitric acid and a catalytic amount of sodium nitrite) is added dropwise to the aldehyde solution at a controlled temperature. The reaction temperature should be monitored and maintained, as oxidations can be exothermic.

• Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical technique, such as thin-layer chromatography (TLC) or gas chromatography (GC), until the starting material is consumed.

• Workup: Upon completion, the reaction mixture is carefully quenched, often with a reducing agent (e.g., sodium sulfite (B76179) solution) to neutralize the excess oxidizing agent. The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent. The combined organic layers are then washed with brine, dried over an anhydrous salt (e.g., sodium sulfate (B86663) or magnesium sulfate), and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude 2,2-dichloropentanoic acid is purified by a suitable method, such as distillation or chromatography.

Synthesis Workflow Diagram

Chemical Reactivity

The reactivity of 2,2-dichloropentanoic acid is primarily dictated by the carboxylic acid functionality and the two chlorine atoms on the alpha-carbon.

• Carboxylic Acid Reactions: It is expected to undergo typical reactions of carboxylic acids, such as esterification, conversion to acyl halides, and amide formation.

• Alpha-Halogen Effects: The two electron-withdrawing chlorine atoms at the alpha-position increase the acidity of the carboxylic proton. They also influence the reactivity of the alpha-carbon, although the absence of alpha-hydrogens prevents typical enolate-based alpha-functionalization reactions.

Spectroscopic Data

Potential Biological and Toxicological Profile (Inferred)

There is a notable lack of direct biological or toxicological studies on 2,2-dichloropentanoic acid. However, insights can be drawn from research on other short-chain chlorinated fatty acids and related compounds.

Potential Biological Activity

Studies on short-chain carboxylic acids have shown that they can inhibit the growth of human oral epithelial cells in a dose-dependent manner.[8] Furthermore, short-chain chlorinated paraffins have been observed to cause damage to cell membranes.[9][10] This suggests that 2,2-dichloropentanoic acid, as a short-chain chlorinated carboxylic acid, could potentially exhibit cytotoxic effects and interact with cellular membranes. Research on other short-chain fatty acids has also pointed to roles in modulating inflammatory and metabolic pathways.[11][12] Whether 2,2-dichloropentanoic acid shares these properties remains to be experimentally determined.

Toxicological Hazards

2,2-Dichloropentanoic acid is classified as a corrosive substance that can cause burns to the eyes, skin, and respiratory tract upon contact or inhalation.[3] Ingestion can lead to burns in the gastrointestinal tract.[3] There is no available data on its carcinogenicity, and it is not listed by ACGIH, IARC, or NTP.[3] LD50/LC50 data is also unavailable.[3] Given its corrosive nature, strict safety protocols should be followed during handling.

Table 2: Safety and Handling Information

Hazard	Precaution
Corrosive	Causes severe skin burns and eye damage.[3]
Handling	Use in a well-ventilated area. Do not breathe vapor or mist. Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling.[3]
Storage	Store in a cool, dry place in a tightly sealed container in a designated corrosives area.[3]
Personal Protective Equipment	Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and protective clothing.[3]
In case of Exposure	Eyes: Immediately flush with plenty of water for at least 15 minutes. Skin: Immediately flush with plenty of water for at least 15 minutes while removing contaminated clothing. Ingestion: Do not induce vomiting. Give 2-4 cupfuls of milk or water if the victim is conscious and alert. Inhalation: Remove to fresh air. Seek immediate medical attention for all routes of exposure.[3]
Hazardous Decomposition	Hydrogen chloride, carbon monoxide, carbon dioxide.[3]

Conclusion and Future Directions

2,2-Dichloropentanoic acid is a chemical for which basic identity and a synthetic route are known, but for which there is a significant lack of in-depth experimental data. For this compound to be effectively utilized in research and development, particularly in the context of drug discovery, a thorough characterization is necessary. Future work should focus on:

• Experimental Verification of Physicochemical Properties: Determining the precise melting point, boiling point, and solubility in various solvents.

• Spectroscopic Analysis: Acquiring and publishing detailed ¹H NMR, ¹³C NMR, IR, and mass spectrometry data.

• Biological Screening: Conducting in vitro assays to determine its cytotoxic, anti-inflammatory, or other biological activities.

• Toxicological Evaluation: Performing studies to determine its acute and chronic toxicity.

This guide provides a foundation for researchers interested in 2,2-dichloropentanoic acid, highlighting both what is known and the significant gaps in the current body of knowledge that present opportunities for future investigation.

References

• 1. 2,2-dichloropentanoic Acid | C5H8Cl2O2 | CID 2724598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-DICHLOROPENTANOIC ACID | CAS 18240-68-1 [matrix-fine-chemicals.com]
• 3. 2,2-Dichloropentanoic acid | CAS#:18240-68-1 | Chemsrc [chemsrc.com]
• 4. chembk.com [chembk.com]
• 5. 2,2-DICHLOROPENTANOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 6. 2,2-Dichloropentanoate | C5H7Cl2O2- | CID 7157016 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,2-DICHLOROPENTANOIC ACID CAS#: 18240-68-1 [amp.chemicalbook.com]
• 8. Cytotoxic effects of short-chain carboxylic acids on human gingival epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of short-chain chlorinated paraffins (SCCPs) on lipid membranes: Combination of molecular dynamics and membrane damage experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Effects of short chain fatty acids on metabolic and inflammatory processes in human health - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 2,2-dichloropentanoic acid from 2,2-dichloropentanal: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,2-dichloropentanoic acid from its corresponding aldehyde, 2,2-dichloropentanal (B1597636). The oxidation of α,α-dichloroaldehydes presents unique challenges due to the steric hindrance and electronic effects of the geminal chlorine atoms. This document details a proven synthetic method utilizing nitric acid and sodium nitrite (B80452), and explores alternative approaches such as Jones oxidation and potassium permanganate (B83412) oxidation. The guide includes detailed experimental protocols, a comparative analysis of the different methodologies, and characterization data for the final product.

Core Synthesis Pathway: Oxidation with Nitric Acid and Sodium Nitrite

A robust and high-yielding method for the conversion of 2,2-dichloropentanal to 2,2-dichloropentanoic acid involves the use of nitric acid in the presence of sodium nitrite. This method has been reported to achieve a yield of 87%.[1] The reaction proceeds via the in situ generation of nitrous acid, which is a key reactive species in the oxidation process.

Reaction Scheme

Caption: Oxidation of 2,2-dichloropentanal to 2,2-dichloropentanoic acid.

Experimental Protocol

Materials:

• 2,2-dichloropentanal

• Nitric acid (specific concentration to be determined from primary literature)

• Sodium nitrite

• Dichloromethane

• Standard laboratory glassware and purification equipment

Procedure:

A detailed experimental protocol, including reagent quantities, reaction time, temperature, and work-up procedures, will be added upon successful retrieval of the primary literature source (Bellesia, F.; De Buyck, L.; Ghelfi, F.; Pagnoni, U. M.; Strazzolini, P. Synthetic Communications2004 , 34 (8), 1473-1481).

Alternative Synthetic Routes

While the nitric acid/sodium nitrite method is highly effective, other classical oxidation methods can be considered. The suitability of these methods for α,α-dichloroaldehydes may vary, and optimization would likely be required.

Jones Oxidation

Jones oxidation utilizes a solution of chromium trioxide in sulfuric acid and acetone (B3395972). It is a powerful oxidizing agent capable of converting primary alcohols and aldehydes to carboxylic acids.[1][2][3][4][5][6][7]

Caption: Jones oxidation of 2,2-dichloropentanal.

Preparation of Jones Reagent:

• Dissolve 25 g of chromium trioxide in 25 mL of concentrated sulfuric acid.

• Carefully add this mixture to 75 mL of water with stirring and cooling in an ice bath. The final solution is approximately 2.7 M.

Oxidation Procedure:

• Dissolve the 2,2-dichloropentanal in acetone and cool the solution in an ice bath.

• Slowly add the Jones reagent dropwise to the aldehyde solution, maintaining the temperature below 20°C.

• After the addition is complete, allow the reaction to stir at room temperature and monitor by TLC.

• Upon completion, quench the reaction with isopropanol.

• Perform an aqueous work-up and extract the product with a suitable organic solvent.

• Dry the organic layer, remove the solvent in vacuo, and purify the crude product.

Potassium Permanganate Oxidation

Potassium permanganate is a strong and versatile oxidizing agent that can convert aldehydes to carboxylic acids under acidic, neutral, or basic conditions.[8][9] The reaction conditions can be tuned to optimize the yield and minimize side reactions.

Caption: Potassium permanganate oxidation of 2,2-dichloropentanal.

• Dissolve 2,2-dichloropentanal in a suitable solvent (e.g., acetone, t-butanol, or water).

• Prepare an aqueous solution of potassium permanganate, which may be acidic or basic depending on the desired reactivity.

• Slowly add the potassium permanganate solution to the aldehyde solution with vigorous stirring. The reaction is often exothermic and may require cooling.

• Monitor the reaction by observing the disappearance of the purple permanganate color.

• Once the reaction is complete, quench any excess permanganate with a reducing agent (e.g., sodium bisulfite).

• Work up the reaction mixture to isolate the carboxylic acid, which may involve filtration of manganese dioxide, acidification, and extraction.

Comparative Analysis of Synthetic Methods

Method	Oxidizing Agent	Typical Yield	Advantages	Disadvantages
Nitric Acid/Sodium Nitrite	Nitric Acid, Sodium Nitrite	87%[1]	High reported yield, relatively inexpensive reagents.	Use of nitric acid requires careful handling; potential for hazardous gas evolution.
Jones Oxidation	Chromium Trioxide	Moderate to High	Fast and effective for many aldehydes.	Highly toxic chromium waste; strongly acidic conditions.
Potassium Permanganate	Potassium Permanganate	Variable	Strong oxidant, relatively inexpensive.	Can be non-selective, leading to over-oxidation or cleavage of other functional groups; produces manganese dioxide waste.

Characterization of 2,2-dichloropentanoic acid

The synthesized 2,2-dichloropentanoic acid should be thoroughly characterized to confirm its identity and purity.

Physicochemical Properties

Property	Value
Molecular Formula	C₅H₈Cl₂O₂[10][11][12]
Molecular Weight	171.02 g/mol [10][11][12]
Boiling Point	242.1 °C (estimated)[13]
Density	1.344 g/cm³ (estimated)[13]

Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the propyl chain. The chemical shifts will be influenced by the electron-withdrawing effect of the dichlorinated carbon and the carboxylic acid group.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the five carbon atoms, with the carboxyl carbon appearing downfield and the dichlorinated carbon also exhibiting a significant downfield shift.

• IR Spectroscopy: The infrared spectrum will be characterized by a broad O-H stretch from the carboxylic acid group (typically in the range of 2500-3300 cm⁻¹) and a strong C=O stretch (around 1700-1725 cm⁻¹).[14]

(Specific spectral data will be added upon availability from experimental work or spectral databases.)

Experimental Workflow Diagram

Caption: General experimental workflow for the synthesis and characterization.

References

• 1. Jones oxidation - Wikipedia [en.wikipedia.org]
• 2. Jones Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. synthesis [www1.udel.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. Solved 2.2 Use a table of chemical shift values to describe | Chegg.com [chegg.com]
• 7. Jones Oxidation [organic-chemistry.org]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 2,2-dichloropentanoic Acid | C5H8Cl2O2 | CID 2724598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 2,2-DICHLOROPENTANOIC ACID | CAS 18240-68-1 [matrix-fine-chemicals.com]
• 13. worldresearchersassociations.com [worldresearchersassociations.com]
• 14. IR Absorption Table [webspectra.chem.ucla.edu]

Spectroscopic Profile of 2,2-Dichloropentanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for 2,2-dichloropentanoic acid, a halogenated carboxylic acid. Due to the limited availability of direct experimental spectra for this specific compound, this guide presents predicted data based on established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), supplemented with data from analogous compounds. This information is intended to serve as a reference for the identification, characterization, and quality control of 2,2-dichloropentanoic acid in research and development settings.

Predicted Spectroscopic Data

The following tables summarize the anticipated spectroscopic data for 2,2-dichloropentanoic acid. These predictions are derived from the analysis of its chemical structure and comparison with spectroscopic data of similar molecules, such as 2,2-dichloropropanoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1.1.1. ¹H NMR (Proton NMR)

The proton NMR spectrum is expected to show signals corresponding to the different types of protons in the molecule. The electron-withdrawing effect of the two chlorine atoms and the carboxylic acid group will cause a downfield shift (higher ppm) for adjacent protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Integration
-CH₃ (C5)	~ 1.0	Triplet (t)	3H
-CH₂- (C4)	~ 1.7	Sextet	2H
-CH₂- (C3)	~ 2.4	Triplet (t)	2H
-COOH	> 10	Broad Singlet (br s)	1H

1.1.2. ¹³C NMR (Carbon NMR)

The carbon NMR spectrum will display signals for each of the five carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the attached functional groups. The carbonyl carbon of the carboxylic acid will appear significantly downfield.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
-C H₃ (C5)	~ 13
-C H₂- (C4)	~ 25
-C H₂- (C3)	~ 40
-C Cl₂- (C2)	~ 90
-C OOH (C1)	~ 175

Infrared (IR) Spectroscopy

The IR spectrum of 2,2-dichloropentanoic acid is expected to exhibit characteristic absorption bands for the carboxylic acid functional group.

Functional Group	Vibrational Mode	Predicted Absorption Range (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	Stretching	3300 - 2500	Broad, Strong
C-H (Alkyl)	Stretching	2960 - 2870	Medium
C=O (Carboxylic Acid)	Stretching	1725 - 1700	Strong
C-O	Stretching	1320 - 1210	Medium
C-Cl	Stretching	800 - 600	Strong

Mass Spectrometry (MS)

The mass spectrum of 2,2-dichloropentanoic acid will show the molecular ion peak and characteristic fragmentation patterns. The presence of two chlorine atoms will result in a distinctive isotopic pattern for chlorine-containing fragments (M, M+2, M+4 peaks in an approximate 9:6:1 ratio).

Ion	m/z (mass-to-charge ratio)	Interpretation
[M]⁺	170/172/174	Molecular ion
[M-Cl]⁺	135/137	Loss of a chlorine atom
[M-COOH]⁺	125/127/129	Loss of the carboxylic acid group
[C₃H₇]⁺	43	Propyl cation

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data described above. Instrument parameters should be optimized for the specific sample and equipment used.

NMR Spectroscopy

Sample Preparation:

• Dissolve approximately 5-10 mg of 2,2-dichloropentanoic acid in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

• Spectrometer: 400 MHz or higher field strength NMR spectrometer.

• Pulse Program: Standard single-pulse sequence.

• Acquisition Parameters:

  • Number of scans: 16-64 (depending on sample concentration).

  • Relaxation delay: 1-5 seconds.

  • Spectral width: 0-15 ppm.

• Processing: Fourier transformation, phase correction, and baseline correction.

¹³C NMR Acquisition:

• Spectrometer: 100 MHz or higher (corresponding to the ¹H frequency).

• Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

• Acquisition Parameters:

  • Number of scans: 1024 or more (due to the low natural abundance of ¹³C).

  • Relaxation delay: 2-5 seconds.

  • Spectral width: 0-200 ppm.

• Processing: Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy

Sample Preparation:

• Neat Liquid: If the sample is a liquid at room temperature, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• KBr Pellet (for solids):

  • Grind a small amount of the sample with anhydrous potassium bromide (KBr) in a mortar and pestle.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Solution: Dissolve the sample in a suitable solvent that has minimal IR absorption in the regions of interest (e.g., CCl₄, CS₂). Use a liquid cell with an appropriate path length.

Data Acquisition:

• Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

• Mode: Transmittance or Absorbance.

• Resolution: 4 cm⁻¹.

• Scan Range: 4000-400 cm⁻¹.

• Number of Scans: 16-32.

• Background: A background spectrum of the empty sample compartment (or the pure solvent/KBr pellet) should be collected and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Sample Introduction and Ionization:

• Electron Ionization (EI): Suitable for volatile and thermally stable compounds.

  • Introduce the sample directly into the ion source via a direct insertion probe or through a gas chromatograph (GC-MS).

  • Ionize the sample using a high-energy electron beam (typically 70 eV).

• Electrospray Ionization (ESI): Suitable for less volatile or thermally labile compounds.

  • Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile, water).

  • Infuse the solution directly into the ESI source or introduce it via a liquid chromatograph (LC-MS).

Mass Analysis:

• Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.

• Mass Range: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 30-300).

• Polarity: Positive or negative ion mode can be selected depending on the analyte and ionization method. For carboxylic acids, negative ion mode is often effective with ESI.

Workflow and Data Interpretation

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2,2-dichloropentanoic acid.

Caption: General workflow for spectroscopic analysis.

Physical properties of 2,2-dichloropentanoic acid (boiling point, density)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2,2-dichloropentanoic acid, specifically its boiling point and density. It includes detailed experimental protocols for the determination of these properties and a conceptual workflow illustrating the process of physical property characterization.

Core Physical Properties

2,2-Dichloropentanoic acid (C₅H₈Cl₂O₂) is a halogenated carboxylic acid. Its physical properties are influenced by its molecular weight, the presence of the polar carboxyl group, and the two chlorine atoms on the alpha-carbon. These structural features contribute to its boiling point and density.

Data Presentation

The available quantitative data for the physical properties of 2,2-dichloropentanoic acid are summarized in the table below. It is important to note that these values are cited as estimates and may vary depending on the experimental conditions and purity of the sample.

Physical Property	Value	Notes
Boiling Point	242.14°C	Rough estimate[1]
Density	1.3444 g/cm³	Rough estimate[1]
Molecular Weight	171.02 g/mol

Experimental Protocols

Precise determination of the boiling point and density of 2,2-dichloropentanoic acid requires standardized experimental procedures. The following protocols describe general methods applicable to liquid carboxylic acids. Due to the corrosive nature of 2,2-dichloropentanoic acid, appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times, and all procedures should be conducted in a well-ventilated fume hood.

Determination of Boiling Point by Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A simple distillation is a common and effective method for determining the boiling point of a liquid sample.

Apparatus:

• Round-bottom flask

• Heating mantle or oil bath

• Clamps and stand

• Three-way adapter (distillation head)

• Thermometer and adapter

• Condenser

• Receiving flask

• Boiling chips or magnetic stir bar

Procedure:

• Assemble the simple distillation apparatus in a fume hood.

• Place a small volume (e.g., 5-10 mL) of 2,2-dichloropentanoic acid and a few boiling chips or a magnetic stir bar into the round-bottom flask.

• Position the thermometer so that the top of the bulb is level with the bottom of the side arm of the three-way adapter. This ensures an accurate reading of the temperature of the vapor that is distilling.

• Connect the condenser to a water source, ensuring that water flows in at the lower inlet and out at the upper outlet.

• Begin to gently heat the flask.

• Observe the temperature as the liquid begins to boil and the vapor rises.

• The boiling point is the temperature at which the vapor temperature stabilizes while the liquid is actively distilling and condensing into the receiving flask.

• Record the stable temperature reading as the boiling point. It is also crucial to record the atmospheric pressure at the time of the measurement, as boiling point is pressure-dependent.

Determination of Density by Pycnometry

A pycnometer is a flask with a specific, accurately known volume, used for the precise measurement of the density of a liquid.

Apparatus:

• Pycnometer with a stopper containing a capillary tube

• Analytical balance (accurate to at least 0.001 g)

• Constant temperature water bath

• Distilled water (for calibration)

• Sample of 2,2-dichloropentanoic acid

Procedure:

• Calibration of the Pycnometer:

  • Thoroughly clean and dry the pycnometer and its stopper.

  • Weigh the empty, dry pycnometer on the analytical balance and record the mass (m_pycnometer).

  • Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit through the capillary.

  • Place the filled pycnometer in a constant temperature water bath (e.g., 20°C or 25°C) until it reaches thermal equilibrium.

  • Remove the pycnometer from the bath, carefully dry the outside, and weigh it. Record the mass (m_pycnometer+water).

  • The mass of the water is calculated as: m_water = m_pycnometer+water - m_pycnometer.

  • The volume of the pycnometer at the specific temperature can be determined using the known density of water at that temperature (V = m_water / ρ_water).

• Measurement of the Sample Density:

  • Empty and thoroughly dry the calibrated pycnometer.

  • Fill the pycnometer with 2,2-dichloropentanoic acid, insert the stopper, and allow the excess liquid to exit.

  • Thermostate the pycnometer in the same constant temperature water bath used for calibration.

  • Dry the outside of the pycnometer and weigh it. Record the mass (m_pycnometer+sample).

  • The mass of the sample is calculated as: m_sample = m_pycnometer+sample - m_pycnometer.

  • The density of the sample is then calculated using the calibrated volume of the pycnometer: ρ_sample = m_sample / V.

Conceptual Workflow

The following diagram illustrates the logical workflow for the characterization of the physical properties of a chemical compound like 2,2-dichloropentanoic acid, from sample acquisition to data analysis and correlation with its molecular structure.

Caption: Workflow for physical property determination.

References

• 1. chemguide.co.uk [chemguide.co.uk]

2,2-Dichloropentanoic Acid: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2,2-dichloropentanoic acid. The information is intended to support laboratory personnel in minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification

2,2-Dichloropentanoic acid is a corrosive substance that can cause severe burns to the eyes, skin, and respiratory tract.[1] Ingestion can lead to burns in the gastrointestinal tract.[1] It is classified as a corrosive liquid.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2,2-dichloropentanoic acid is provided in the table below.

Property	Value	Reference
CAS Number	18240-68-1	[1][2]
Molecular Formula	C5H8Cl2O2	[2]
Molecular Weight	171.02 g/mol	[2]
Appearance	Not specified
Boiling Point	242.14°C (rough estimate)	[2]
Density	1.3444 (rough estimate)	[2]
Refractive Index	1.459-1.461	[2]

Toxicological Information

Experimental Protocols for Hazard Assessment

While specific experimental data for 2,2-dichloropentanoic acid is limited, the following are standard OECD (Organisation for Economic Co-operation and Development) protocols that would be used to assess its potential hazards.

Acute Oral, Dermal, and Inhalation Toxicity

Standardized tests are used to determine the lethal dose (LD50) or lethal concentration (LC50) of a substance. These tests involve administering the substance to laboratory animals (typically rats or rabbits) via oral, dermal, or inhalation routes and observing the effects over a set period.

Skin Corrosion/Irritation

The potential for a substance to cause skin corrosion or irritation is typically assessed using in vitro methods with reconstructed human epidermis models or in vivo methods using laboratory animals. The substance is applied to the skin, and the resulting damage is observed and scored over time.

Eye Irritation/Damage

Eye irritation or damage potential is evaluated by applying the substance to the eye of a laboratory animal and observing for effects such as redness, swelling, and corneal opacity. In vitro methods using isolated animal corneas or reconstructed human corneal epithelium models are also employed.

Safe Handling and Storage

To ensure the safe handling of 2,2-dichloropentanoic acid, the following precautions should be strictly followed.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment is provided in the table below.

Body Part	Equipment	Standard
Eyes/Face	Chemical safety goggles or face shield	OSHA 29 CFR 1910.133 or European Standard EN166
Skin	Appropriate protective gloves and clothing to prevent skin exposure
Respiratory	NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.	OSHA 29 CFR 1910.134 or European Standard EN 149

Engineering Controls

Work with 2,2-dichloropentanoic acid should be conducted in a well-ventilated area, preferably in a chemical fume hood.[3] Eyewash stations and safety showers must be readily accessible.[3]

Storage

Store 2,2-dichloropentanoic acid in a tightly closed container in a cool, dry, and well-ventilated area designated for corrosive materials.[1] Keep it away from incompatible substances such as strong oxidizing agents, strong bases, strong reducing agents, and metals.[3]

First Aid Measures

In the event of exposure to 2,2-dichloropentanoic acid, immediate medical attention is crucial.[1] The following diagram outlines the appropriate first aid procedures.

Caption: First aid workflow for exposure to 2,2-dichloropentanoic acid.

Spill and Leak Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation.[3] Wear appropriate personal protective equipment.[1] Absorb the spill with an inert material such as vermiculite, sand, or earth, and place it in a suitable, closed container for disposal.[1] Do not flush the chemical into surface water or the sanitary sewer system.[3]

Fire-Fighting Measures

In case of a fire involving 2,2-dichloropentanoic acid, use foam, dry chemical, or carbon dioxide as extinguishing media.[1] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1] Thermal decomposition may produce hazardous gases such as hydrogen chloride, carbon monoxide, and carbon dioxide.[3]

Disposal Considerations

Dispose of 2,2-dichloropentanoic acid and its containers in accordance with all applicable federal, state, and local regulations.[4] Do not dispose of it with normal laboratory waste.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 2,2-dichloropentanoic acid in a laboratory setting.

Caption: A logical workflow for the safe handling of 2,2-dichloropentanoic acid.

References

• 1. oecd.org [oecd.org]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. oecd.org [oecd.org]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Reactivity of α,α-Dichloro Carboxylic Acids: A Technical Guide

An In-depth Examination of Synthesis, Reactivity, and Applications for Researchers, Scientists, and Drug Development Professionals

Introduction

α,α-Dichloro carboxylic acids are a unique class of halogenated organic compounds characterized by the presence of two chlorine atoms on the carbon adjacent to a carboxylic acid moiety. This geminal dichloro substitution significantly influences the molecule's acidity, electrophilicity, and overall reactivity, making these compounds valuable intermediates in organic synthesis and key building blocks in the development of pharmaceuticals. This technical guide provides a comprehensive overview of the synthesis, characteristic reactions, and spectroscopic properties of α,α-dichloro carboxylic acids, with a focus on providing practical data and detailed methodologies for laboratory applications.

Synthesis of α,α-Dichloro Carboxylic Acids

The synthesis of α,α-dichloro carboxylic acids can be achieved through several methods, primarily involving the chlorination of carboxylic acids or their derivatives, or by the transformation of other functional groups.

One of the most common methods for the direct α-halogenation of carboxylic acids is the Hell-Volhard-Zelinsky (HVZ) reaction.[1][2][3] While typically used for mono-bromination, the reaction can be adapted for chlorination. The mechanism involves the in-situ formation of an acyl halide, which then enolizes. The enol subsequently reacts with the halogen. For dichlorination, harsher conditions or specific reagents may be required.

A practical laboratory-scale synthesis for dichloroacetic acid involves the reaction of chloral (B1216628) hydrate (B1144303) with calcium carbonate and sodium cyanide in water, followed by acidification. This method has been reported to produce high yields.[4] Other production methods include the chlorination of acetic acid catalyzed by iodine or the hydrolysis of trichloroacetaldehyde.[1]

The following table summarizes selected synthetic protocols for α,α-dichloro carboxylic acids, highlighting the reagents, conditions, and reported yields.

Compound	Starting Material	Reagents and Conditions	Yield (%)	Reference
Dichloroacetic Acid	Chloral Hydrate	1) CaCO₃, NaCN, H₂O, 75-85°C, then reflux	88-92	[4]
2) conc. HCl
Sodium 2,2-Dichloropropionate	2,2-Dichloropropionic Acid	Na₂CO₃, monochlorobenzene, 70°C, 3.5 h	>99	US3007964A
Fluorenylmethyl Dichloroacetate (B87207)	2,2'-Dichloroacetylchloride	9-Fluorenylmethanol, esterification	~70 (esterification step)	CN102276442B

Detailed Experimental Protocol: Synthesis of Dichloroacetic Acid from Chloral Hydrate [4]

This procedure is adapted from Organic Syntheses.

Materials:

• Chloral hydrate (250 g, 1.5 moles)

• Precipitated calcium carbonate (152.5 g, 1.52 moles)

• Sodium cyanide (10 g)

• Amyl alcohol (2 cc)

• Concentrated hydrochloric acid (sp. gr. 1.18, 215 cc)

• Diethyl ether

• Anhydrous sodium sulfate

• Water

Procedure:

• A solution of 250 g of chloral hydrate in 450 cc of warm water (50–60°C) is placed in a 3-L round-bottomed flask fitted with a reflux condenser and a thermometer.

• The condenser is temporarily removed, and 152.5 g of precipitated calcium carbonate is added, followed by 2 cc of amyl alcohol and a solution of 10 g of sodium cyanide in 25 cc of water.

• The reaction mixture is heated with a low flame to reach 75°C in about ten minutes. Heating is then discontinued.

• The temperature will continue to rise to 80–85°C over five to ten minutes and then begin to drop.

• Once the temperature starts to fall, the solution is heated to boiling and refluxed for twenty minutes.

• The mixture is then cooled to 0–5°C in an ice bath and acidified with 215 cc of concentrated hydrochloric acid.

• The acidified solution is extracted with five 100-cc portions of ether.

• The combined ether extracts are dried with 20 g of anhydrous sodium sulfate.

• The ether is removed by distillation from a steam bath.

• The residue is distilled under vacuum from a Claisen flask with a fractionating side arm. The dichloroacetic acid is collected at 99–104°C/23 mm.

Yield: 172–180 g (88–92% of the theoretical amount).

Spectroscopic Properties

The structural characterization of α,α-dichloro carboxylic acids relies on standard spectroscopic techniques. The following table summarizes the expected and reported spectroscopic data for selected compounds.

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹) (C=O stretch)	Mass Spec (m/z)
Dichloroacetic Acid	6.02 (s, 1H), 11.0-13.0 (br s, 1H)	64.9 (CHCl₂), 168.9 (C=O)	~1740	M⁺ not typically observed; fragments include [M-Cl]⁺, [M-COOH]⁺
2,2-Dichloropropanoic Acid	2.4 (s, 3H)	27.5 (CH₃), 85.5 (CCl₂), 173.2 (C=O)	1735	142 (M⁺), 107, 109 ([M-Cl]⁺), 97, 99 ([M-COOH]⁺), 63, 65 ([CCl₂H]⁺)[5]
2,2-Dichlorobutanoic Acid	1.1 (t, 3H), 2.5 (q, 2H)	9.8 (CH₃), 36.5 (CH₂), 92.1 (CCl₂), 172.5 (C=O)	Not available	Not available

Note: Spectroscopic data can vary depending on the solvent and other experimental conditions. The data presented for dichloroacetic acid and 2,2-dichlorobutanoic acid are estimated based on typical chemical shifts and the known effects of electronegative substituents.

Chemical Reactivity

The presence of two electron-withdrawing chlorine atoms at the α-position significantly impacts the reactivity of these carboxylic acids.

Acidity

α,α-Dichloro carboxylic acids are considerably stronger acids than their non-halogenated counterparts. For example, the pKa of dichloroacetic acid is 1.35, making it a strong organic acid that fully dissociates in water.[6] This increased acidity is due to the inductive effect of the chlorine atoms, which stabilizes the carboxylate anion.

Nucleophilic Substitution at the α-Carbon

The α-carbon in α,α-dichloro carboxylic acids is susceptible to nucleophilic attack, although the reactivity is influenced by the steric hindrance of the two chlorine atoms and the adjacent carboxylic acid group. Reactions with nucleophiles can lead to the displacement of one or both chlorine atoms.

Reactions of the Carboxyl Group

The carboxyl group of α,α-dichloro carboxylic acids undergoes typical reactions such as esterification, amide formation, and reduction.

• Esterification: These acids can be converted to their corresponding esters via Fischer esterification (acid-catalyzed reaction with an alcohol) or by reaction with an alkyl halide after conversion to the carboxylate salt. The synthesis of dichloroacetate esters is a key step in the production of some pharmaceuticals.

• Amide Formation: Reaction with amines, often in the presence of a coupling agent or after conversion to the more reactive acyl chloride, yields the corresponding amides. The reaction of dichloroacetic acid with aromatic amines has been studied, and N-(2,2-dichloro-1-cyanoethenyl)amides show interesting reactivity with aliphatic amines.[7][8][9][10]

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the carboxylic acid group to a primary alcohol.[3]

The following diagram illustrates the general reactivity of α,α-dichloro carboxylic acids.

Caption: General reactivity pathways of α,α-dichloro carboxylic acids.

Applications in Drug Development

The unique electronic properties of the α,α-dichloro carboxylic acid moiety have made it a subject of interest in medicinal chemistry. These compounds can serve as bioisosteres for other functional groups or act as key intermediates in the synthesis of active pharmaceutical ingredients (APIs).

A prominent example is the use of a dichloroacetic acid derivative in the synthesis of the broad-spectrum antibiotic Chloramphenicol (B1208) . In the final step of its chemical synthesis, the amino group of the precursor is acylated with methyl dichloroacetate to introduce the characteristic dichloroacetyl group.[1][4][11]

Caption: Final step in the synthesis of Chloramphenicol.

The dichloroacetate ion itself has been investigated for various therapeutic applications due to its ability to inhibit pyruvate (B1213749) dehydrogenase kinase, leading to a metabolic shift from glycolysis to oxidative phosphorylation.

Conclusion

α,α-Dichloro carboxylic acids exhibit a rich and versatile chemistry stemming from the profound electronic influence of the geminal chlorine atoms. Their synthesis, while requiring specific conditions, is accessible through established methods. The heightened acidity and unique reactivity of both the α-carbon and the carboxyl group make them valuable synthons for a variety of chemical transformations. Their role in the synthesis of important pharmaceuticals like chloramphenicol underscores their significance in drug development. This guide provides a foundational understanding and practical data to aid researchers and scientists in harnessing the synthetic potential of this important class of compounds.

References

• 1. Chloramphenicol - Pharmaceutical Drugs - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. CN102399160A - Synthesis method of chloramphenicol - Google Patents [patents.google.com]
• 4. Chloramphenicol synthesis - chemicalbook [chemicalbook.com]
• 5. Propanoic acid, 2,2-dichloro- [webbook.nist.gov]
• 6. Dichloroacetic acid - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 11. Biosynthesis of chloramphenicol. Studies on the origin of the dichloroacetyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]

The Core Mechanism of Dichlorinated Alkanoic Acids: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Dichlorinated alkanoic acids are a class of small molecules with significant metabolic regulatory effects. The most extensively studied compound in this class, dichloroacetic acid (DCA), has garnered considerable attention for its potential therapeutic applications in oncology and metabolic disorders. This technical guide provides an in-depth exploration of the core mechanism of action of dichlorinated alkanoic acids, with a primary focus on DCA. It details the molecular interactions, signaling pathways, and downstream physiological consequences of their activity. This document also presents quantitative data on their efficacy, outlines key experimental protocols for their study, and provides visual representations of the underlying biochemical processes to facilitate a comprehensive understanding for research and development professionals.

Primary Mechanism of Action: Inhibition of Pyruvate (B1213749) Dehydrogenase Kinase

The principal mechanism of action for dichloroacetate (B87207) (DCA) is the inhibition of the enzyme pyruvate dehydrogenase kinase (PDK).[1][2][3][4] PDKs are a family of four isoenzymes (PDK1-4) that play a critical role in cellular metabolism by regulating the activity of the pyruvate dehydrogenase complex (PDC).[3][5]

PDC is a mitochondrial enzyme complex that links glycolysis to the tricarboxylic acid (TCA) cycle by catalyzing the irreversible conversion of pyruvate to acetyl-CoA.[1] The activity of PDC is controlled by a cycle of phosphorylation and dephosphorylation. PDK phosphorylates specific serine residues on the E1α subunit of PDC, leading to its inactivation.[3] Conversely, pyruvate dehydrogenase phosphatase (PDP) dephosphorylates and activates PDC.[3]

DCA, as a structural analog of pyruvate, acts as a pan-inhibitor of PDK isoforms, thereby preventing the phosphorylation and inactivation of PDC.[3][6] This locks the PDC in its active state, promoting the conversion of pyruvate into acetyl-CoA, which then enters the TCA cycle for oxidative phosphorylation.[3][4] This metabolic shift from aerobic glycolysis (the Warburg effect, often seen in cancer cells) towards glucose oxidation is a cornerstone of DCA's biological effects.[7][8] This fundamental mechanism leads to several downstream consequences, including decreased lactate (B86563) production, increased mitochondrial reactive oxygen species (ROS) production, and induction of apoptosis in cancer cells.[2][3][9]

Signaling Pathway of Dichloroacetate (DCA)

The following diagram illustrates the central mechanism of DCA in modulating cellular metabolism.

References

• 1. Dichloroacetate, a pyruvate dehydrogenase kinase inhibitor, ameliorates type 2 diabetes via reduced gluconeogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dichloroacetate enhances the antitumor effect of pirarubicin via regulating the ROS-JNK signaling pathway in liver cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in the therapeutic applications of dichloroacetate as a metabolic regulator: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Dichloroacetate, an inhibitor of pyruvate dehydrogenase kinases, inhibits platelet aggregation and arterial thrombosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of Dichloroacetate in the Treatment of Genetic Mitochondrial Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. ccnm.edu [ccnm.edu]
• 9. Efficacy of dichloroacetate as a lactate-lowering drug - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Biological Activity of 2,2-Dichloropentanoic Acid Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the potential biological activities of 2,2-dichloropentanoic acid derivatives. While direct experimental data on these specific compounds are limited, this document extrapolates potential activities based on the well-documented biological effects of structurally related compounds, primarily the extensively studied dichloroacetic acid (DCA). The primary focus is on the potential for these derivatives to act as inhibitors of pyruvate (B1213749) dehydrogenase kinase (PDK), a mechanism with significant implications for cancer metabolism and other metabolic disorders. This guide also explores potential antimicrobial activities. Detailed experimental protocols for the synthesis of 2,2-dichloropentanoic acid derivatives and for the evaluation of their biological activities are provided, alongside visualizations of key pathways and workflows to support further research and development in this area.

Introduction: The Therapeutic Potential of Halogenated Carboxylic Acids

Halogenated carboxylic acids represent a class of small molecules with diverse and potent biological activities. The substitution of hydrogen atoms with halogens can significantly alter the physicochemical properties of a molecule, influencing its acidity, lipophilicity, and metabolic stability, thereby modulating its interaction with biological targets.

A prominent example is dichloroacetic acid (DCA), the shorter-chain analogue of 2,2-dichloropentanoic acid. DCA is a well-established inhibitor of pyruvate dehydrogenase kinase (PDK), an enzyme that plays a critical role in cellular metabolism. By inhibiting PDK, DCA promotes the flux of pyruvate into the mitochondria for oxidative phosphorylation, a mechanism that has been extensively investigated for its therapeutic potential in cancer, diabetes, and lactic acidosis. Given the structural similarity, it is hypothesized that derivatives of 2,2-dichloropentanoic acid may exhibit similar biological activities, potentially with altered potency, selectivity, or pharmacokinetic profiles.

This guide aims to provide a foundational resource for researchers interested in exploring the therapeutic potential of 2,2-dichloropentanoic acid derivatives, covering their synthesis, potential mechanisms of action, and methods for biological evaluation.

Potential Biological Activities

Anticancer Activity via Pyruvate Dehydrogenase Kinase (PDK) Inhibition

The primary hypothesized biological activity of 2,2-dichloropentanoic acid derivatives is the inhibition of pyruvate dehydrogenase kinase (PDK). In cancer cells, a metabolic shift known as the Warburg effect is commonly observed, where cells favor aerobic glycolysis over mitochondrial oxidative phosphorylation for energy production. This metabolic phenotype is, in part, maintained by the overexpression of PDK, which phosphorylates and inactivates the pyruvate dehydrogenase complex (PDC).

Inhibition of PDK by compounds like DCA reverses this effect, reactivating the PDC and shunting pyruvate from lactate (B86563) production to the tricarboxylic acid (TCA) cycle for oxidative phosphorylation. This metabolic reprogramming can lead to increased production of reactive oxygen species (ROS), induction of apoptosis, and inhibition of tumor growth.

It is plausible that amides and esters of 2,2-dichloropentanoic acid could act as prodrugs, releasing the active acid intracellularly, or they may possess intrinsic activity against PDK or other cellular targets.

Antimicrobial Activity

Chlorinated organic compounds are known to possess antimicrobial properties. The introduction of chlorine atoms can enhance the lipophilicity of a molecule, facilitating its passage through microbial cell membranes. Once inside the cell, these compounds can disrupt various cellular processes, including enzyme function and membrane integrity. While specific data on 2,2-dichloropentanoic acid derivatives is lacking, studies on other chlorinated carboxylic acids and their derivatives have demonstrated activity against a range of bacteria and fungi.

Quantitative Data

Compound	Target	Assay	Cell Line/Organism	IC50/Ki/MIC	Reference
Dichloroacetic Acid (DCA)	PDK2	Enzyme Inhibition	Recombinant Human	Ki = 0.2 mM	[1]
Dichloroacetic Acid (DCA)	PDK4	Enzyme Inhibition	Recombinant Human	Ki = 0.5 mM	[1]
Dichloroacetic Acid (DCA)	PDK1	Enzyme Inhibition	Recombinant Human	Ki = 1 mM	[1]
Dichloroacetic Acid (DCA)	PDK3	Enzyme Inhibition	Recombinant Human	Ki = 8 mM	[1]
Dichloroacetic Acid (DCA)	Cell Growth	Viability Assay	Melanoma (MeWo)	IC50 = 13.3 mM	[2]
Dichloroacetic Acid (DCA)	Cell Growth	Viability Assay	Melanoma (SK-MEL-2)	IC50 = 27.0 mM	[2]

Experimental Protocols

Synthesis of 2,2-Dichloropentanamide Derivatives

This protocol describes a general method for the synthesis of N-aryl-2,2-dichloropentanamides.

Materials:

• 2,2-dichloropentanoic acid

• Thionyl chloride (SOCl₂)

• Substituted aniline (B41778)

• Anhydrous dichloromethane (B109758) (DCM)

• Triethylamine (B128534) (TEA)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl Acetate (B1210297) for chromatography

Procedure:

• Acid Chloride Formation: In a round-bottom flask under a nitrogen atmosphere, dissolve 2,2-dichloropentanoic acid (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add thionyl chloride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours. The solvent and excess thionyl chloride are then removed under reduced pressure to yield the crude 2,2-dichloropentanoyl chloride.

• Amide Coupling: Dissolve the crude acid chloride in anhydrous DCM. In a separate flask, dissolve the substituted aniline (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM. Cool the aniline solution to 0 °C and add the acid chloride solution dropwise.

• Reaction Monitoring and Work-up: Allow the reaction to stir at room temperature overnight. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, wash the reaction mixture sequentially with water, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to afford the desired N-aryl-2,2-dichloropentanamide.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Pyruvate Dehydrogenase Kinase (PDK) Inhibition Assay

This protocol outlines a method to assess the inhibitory activity of test compounds against PDK.

Materials:

• Recombinant human PDK isoenzyme (e.g., PDK1, PDK2, PDK3, PDK4)

• Pyruvate Dehydrogenase Complex E1α subunit (PDH-E1α)

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20)

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay kit (Promega) or similar ADP detection system

• 384-well plates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO.

• Reaction Setup: In a 384-well plate, add 1 µL of each compound dilution or DMSO (vehicle control).

• Enzyme Addition: Add 2 µL of PDK enzyme solution to each well.

• Substrate Addition: Initiate the reaction by adding 2 µL of a substrate/ATP mixture containing PDH-E1α and ATP at optimized concentrations.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

• ADP Detection: Stop the enzymatic reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of test compounds against bacterial strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in CAMHB in a 96-well plate.

• Inoculation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only) for each plate.

Visualizations

Caption: Experimental workflow for synthesis and biological evaluation.

Caption: Hypothesized mechanism of action via PDK inhibition.

Conclusion and Future Directions

Derivatives of 2,2-dichloropentanoic acid represent a promising, yet underexplored, class of compounds with potential therapeutic applications. Based on the well-established activity of the related molecule, dichloroacetic acid, the most probable mechanism of action for these derivatives is the inhibition of pyruvate dehydrogenase kinase, which has significant implications for the development of novel anticancer agents. Furthermore, the presence of dichlorination suggests potential for antimicrobial activity.

The lack of direct experimental data highlights a clear opportunity for future research. The synthesis and systematic biological evaluation of a library of 2,2-dichloropentanoic acid amides and esters are warranted. Such studies should focus on:

• Quantitative assessment of PDK inhibition: Determining the IC50 values against all four PDK isoforms to establish potency and selectivity.

• In vitro anticancer screening: Evaluating the cytotoxicity of these derivatives against a panel of cancer cell lines with varying metabolic profiles.

• Mechanism of action studies: Investigating the effects of these compounds on cellular metabolism, including oxygen consumption rates, lactate production, and ROS generation.

• Antimicrobial activity screening: Determining the MIC values against a broad spectrum of pathogenic bacteria and fungi.

• Structure-activity relationship (SAR) studies: Elucidating the relationship between the chemical structure of the derivatives and their biological activity to guide the design of more potent and selective compounds.

The experimental protocols and conceptual frameworks provided in this guide offer a solid starting point for researchers to embark on the exploration of 2,2-dichloropentanoic acid derivatives as a novel class of therapeutic agents.

References

• 1. Synthesis and biological evaluation of imidamide analogs as selective anti-trypanosomal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In-Vitro and In-Silico Evaluations of Heterocyclic-Containing Diarylpentanoids as Bcl-2 Inhibitors Against LoVo Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

2,2-Dichloropentanoic Acid: A Versatile Dichloroalkyl Building Block in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2,2-Dichloropentanoic acid is a halogenated carboxylic acid that holds significant potential as a versatile building block in organic synthesis. Its unique structural feature, the gem-dichloro group alpha to the carboxylic acid, provides a reactive handle for a variety of chemical transformations, enabling the construction of more complex molecular architectures. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and synthetic applications of 2,2-dichloropentanoic acid, with a focus on its utility in the development of novel bioactive compounds. Detailed experimental protocols for its derivatization and hypothetical biological pathways for its derivatives are presented to facilitate its application in research and drug discovery.

Introduction

Alpha-halocarboxylic acids are valuable intermediates in organic synthesis, serving as precursors to a wide range of functionalized molecules.[1] Among these, 2,2-dichloroalkanoic acids offer a distinct reactivity profile due to the presence of two chlorine atoms on the alpha-carbon. This guide focuses on 2,2-dichloropentanoic acid, a five-carbon analogue, exploring its potential as a readily accessible building block for the synthesis of esters, amides, and heterocyclic compounds. The presence of the dichloroalkyl moiety can also impart interesting biological properties to the resulting molecules, drawing parallels to known bioactive compounds like 2,2-dichloroacetic acid (DCA).[1]

Physicochemical and Spectroscopic Data

Table 1: Physicochemical Properties of 2,2-Dichloropentanoic Acid

Property	Value	Reference
CAS Number	18240-68-1	[2]
Molecular Formula	C₅H₈Cl₂O₂	[2]
Molecular Weight	171.02 g/mol	[2]
Boiling Point (est.)	242.14 °C	[3]
Density (est.)	1.3444 g/cm³	[3]
pKa (Predicted)	1.68 ± 0.18	[4]

Table 2: Representative Spectroscopic Data (from 2,2-Dichloropropanoic Acid)

Spectroscopy	Data	Reference
IR Spectrum (CCl₄ solution)	Major peaks around 2900-3100 cm⁻¹ (O-H stretch), 1740 cm⁻¹ (C=O stretch), 800 cm⁻¹ (C-Cl stretch)	[5]
¹H NMR (CDCl₃)	δ ~2.2 ppm (s, 3H, CH₃)	[6]
¹³C NMR (H₂O)	δ ~175 ppm (C=O), δ ~85 ppm (CCl₂), δ ~25 ppm (CH₃)	[7][8]

Note: The NMR data provided is for 2,2-dichloropropanoic acid and serves as an approximation. The chemical shifts for 2,2-dichloropentanoic acid will differ, particularly for the propyl chain.

Synthesis of 2,2-Dichloropentanoic Acid

2,2-Dichloropentanoic acid can be synthesized from commercially available starting materials. One common method involves the oxidation of 2,2-dichloropentanal (B1597636).

Experimental Protocol: Synthesis of 2,2-Dichloropentanoic Acid

This protocol is based on a literature procedure for the oxidation of α,α-dichloroaldehydes.[1]

Materials:

• 2,2-Dichloropentanal

• Nitric acid

• Sodium nitrite

• Dichloromethane (B109758) (DCM)

• Water

• Anhydrous magnesium sulfate

• Standard laboratory glassware and purification equipment

Procedure:

• In a well-ventilated fume hood, dissolve 2,2-dichloropentanal (1 eq) in dichloromethane.

• To the stirred solution, add a mixture of nitric acid and sodium nitrite.

• Stir the reaction mixture at room temperature for the specified time (e.g., 192 hours as per a reported procedure for a similar substrate).[1] Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction by carefully adding water.

• Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,2-dichloropentanoic acid.

• Purify the product by vacuum distillation or column chromatography.

Quantitative Data:

• Reported Yield: 87% (for a similar transformation)[1]

Synthesis of 2,2-Dichloropentanoic Acid

Applications as a Building Block in Organic Synthesis

The reactivity of 2,2-dichloropentanoic acid is centered around the carboxylic acid functionality and the gem-dichloro group. The carboxylic acid can be readily converted into a variety of derivatives, such as esters and amides, which are common motifs in pharmaceuticals and other bioactive molecules.

Synthesis of 2,2-Dichloropentanoate Esters

Esterification of 2,2-dichloropentanoic acid can be achieved using standard acid-catalyzed methods.

Experimental Protocol: Synthesis of Ethyl 2,2-Dichloropentanoate

Materials:

• 2,2-Dichloropentanoic acid

• Ethanol (B145695) (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reflux and extraction

Procedure:

• In a round-bottom flask, dissolve 2,2-dichloropentanoic acid (1 eq) in an excess of anhydrous ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux and monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and remove the excess ethanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution until effervescence ceases.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, filter, and concentrate to give the crude ester.

• Purify by vacuum distillation.

Synthesis of 2,2-Dichloropentanamides

Amide bond formation can be accomplished by activating the carboxylic acid, for example, by converting it to an acyl chloride or by using a coupling agent.

Experimental Protocol: Synthesis of N-Benzyl-2,2-dichloropentanamide

Materials:

• 2,2-Dichloropentanoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Dichloromethane (DCM, anhydrous)

• Benzylamine (B48309)

• Triethylamine (B128534) (or another non-nucleophilic base)

• 1 M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Acyl Chloride Formation: In a flask under an inert atmosphere, dissolve 2,2-dichloropentanoic acid (1 eq) in anhydrous DCM. Add thionyl chloride (1.2 eq) dropwise at 0 °C. Allow the reaction to warm to room temperature and stir until the evolution of gas ceases. Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude 2,2-dichloropentanoyl chloride.

• Amide Formation: In a separate flask, dissolve benzylamine (1 eq) and triethylamine (1.2 eq) in anhydrous DCM at 0 °C. To this solution, add the crude 2,2-dichloropentanoyl chloride in DCM dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with water. Separate the organic layer and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Derivatization of 2,2-Dichloropentanoic Acid

Potential Biological Activity and Signaling Pathways

While the specific biological activities of 2,2-dichloropentanoic acid and its simple derivatives have not been extensively studied, related chlorinated compounds have shown interesting pharmacological profiles, including antifungal and anticonvulsant activities.

Hypothetical Antifungal Mechanism of Action

Derivatives of chlorinated carboxylic acids have been reported to possess antifungal properties. For instance, 2-chloro-N-phenylacetamide has been shown to inhibit the growth of Candida species. A plausible mechanism of action for amides derived from 2,2-dichloropentanoic acid could involve the inhibition of essential fungal enzymes.

Hypothetical Antifungal Signaling Pathway

Potential as an Enzyme Inhibitor in Drug Development

The structural motif of 2,2-dichloropentanoic acid could be incorporated into molecules designed to inhibit specific enzymes. For example, some carboxylic acid derivatives are known to inhibit hydrolytic enzymes involved in inflammation. The dichloroalkyl group could potentially enhance binding affinity or alter the electronic properties of the inhibitor.

Drug Development Workflow

Conclusion

2,2-Dichloropentanoic acid represents a valuable and potentially underutilized building block in organic synthesis. Its straightforward synthesis and the reactivity of its functional groups allow for the generation of a diverse range of derivatives. While further research is needed to fully elucidate the synthetic utility and biological activity of compounds derived from this scaffold, the information presented in this guide provides a solid foundation for its application in medicinal chemistry and materials science. The detailed protocols and conceptual frameworks offered herein are intended to empower researchers to explore the full potential of 2,2-dichloropentanoic acid in their synthetic endeavors.

References

• 1. α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation [organic-chemistry.org]
• 2. youtube.com [youtube.com]
• 3. Single-Step Synthesis of γ-Ketoacids through a Photoredox-Catalyzed Dual Decarboxylative Coupling of α-Oxo Acids and Maleic Anhydrides [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the IUPAC Nomenclature of Dichlorinated Pentanoic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for all positional and stereoisomers of dichlorinated pentanoic acids. Adherence to systematic naming conventions is paramount for unambiguous scientific communication, particularly in the fields of chemical research and pharmaceutical development.

Core Principles of IUPAC Nomenclature for Substituted Carboxylic Acids

The systematic naming of dichlorinated pentanoic acids follows a set of established IUPAC rules:

• Identification of the Parent Chain : The longest continuous carbon chain containing the carboxyl group (-COOH) is designated as the parent chain. For all isomers discussed herein, the parent chain is pentanoic acid.

• Numbering of the Parent Chain : The carbon atom of the carboxyl group is invariably assigned the locant (position number) 1.[1][2] The remaining carbon atoms are numbered sequentially down the chain.

• Identification and Naming of Substituents : Each of the two chlorine atoms is treated as a substituent, denoted by the prefix "chloro-".

• Use of Multiplicative Prefixes : Since there are two identical chlorine substituents, the prefix "di-" is used, resulting in "dichloro-".

• Assignment of Locants : The position of each chlorine atom on the parent chain is indicated by a numerical locant preceding the "dichloro-" prefix. The locants are separated by a comma.

• Alphabetical Ordering : While not applicable here as both substituents are identical, in cases with different substituents, they are listed in alphabetical order.

• Stereochemistry : For isomers containing chiral centers (a carbon atom bonded to four different groups), the absolute configuration of each chiral center must be specified using the Cahn-Ingold-Prelog (CIP) priority rules. The descriptors (R) (from the Latin rectus, for right) or (S) (from the Latin sinister, for left) are used as prefixes in the full IUPAC name.[3][4]

Isomers of Dichlorinated Pentanoic Acid

The following table summarizes all positional isomers of dichlorinated pentanoic acid, their IUPAC names, and information regarding their chirality.

IUPAC Name	Structure	Chiral Centers	Stereoisomers
2,2-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	None	None
2,3-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	C2, C3	(2R,3R), (2S,3S), (2R,3S), (2S,3R)
2,4-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	C2, C4	(2R,4R), (2S,4S), (2R,4S), (2S,4R)
2,5-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	C2	(R), (S)
3,3-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	None	None
3,4-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	C3, C4	(3R,4R), (3S,4S), (3R,4S), (3S,4R)
3,5-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	C3	(R), (S)
4,4-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	None	None
4,5-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	C4	(R), (S)
5,5-Dichloropentanoic acid	Cl₂(C₅H₈O₂)	None	None

Methodologies for Determining IUPAC Names

The determination of the correct IUPAC name is a systematic process. The following sections detail the application of these rules for representative isomers.

Naming Achiral Isomers: The Case of 3,3-Dichloropentanoic Acid

For isomers without a chiral center, the naming process is straightforward.

• Identify the Parent Acid : The molecule has a five-carbon chain with a terminal carboxyl group, making it a pentanoic acid.

• Number the Chain : The carboxyl carbon is C1.

• Locate Substituents : Both chlorine atoms are attached to C3.

• Assemble the Name : The locants are "3,3-", the substituent prefix is "dichloro-", and the parent name is "pentanoic acid". This combines to form 3,3-dichloropentanoic acid .

Naming Chiral Isomers: The Case of (2R,3S)-2,3-Dichloropentanoic Acid

For isomers with one or more chiral centers, the Cahn-Ingold-Prelog (CIP) rules must be applied to assign the stereochemical descriptors.

• Identify Chiral Centers : In 2,3-dichloropentanoic acid, both C2 and C3 are chiral as they are each bonded to four different groups.

• Assign Priorities to Substituents : For each chiral center, the four attached groups are assigned priorities based on atomic number. Higher atomic numbers receive higher priority.

  • For C2 : The priorities are: 1. -Cl, 2. -CH(Cl)CH₂CH₃, 3. -COOH, 4. -H.

  • For C3 : The priorities are: 1. -Cl, 2. -CH(Cl)COOH, 3. -CH₂CH₃, 4. -H.

• Determine (R/S) Configuration : With the lowest priority group oriented away from the viewer, the direction from priority 1 to 2 to 3 is determined. A clockwise direction is designated (R), and a counter-clockwise direction is (S).[5][6]

• Assemble the Full IUPAC Name : The stereochemical descriptors are placed in parentheses at the beginning of the name, corresponding to their locants. For example, (2R,3S)-2,3-dichloropentanoic acid .

Visualizing the Nomenclature Process

The following diagrams, generated using the DOT language, illustrate the logical workflow for determining the IUPAC names of selected dichlorinated pentanoic acids.

Caption: Logical workflow for naming an achiral isomer.

Caption: Logical workflow for naming a chiral isomer.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. IUPAC Rules [chem.uiuc.edu]
• 3. Cahn–Ingold–Prelog priority rules - Wikipedia [en.wikipedia.org]
• 4. myheplus.com [myheplus.com]
• 5. Solved The structure of 2,3-dichloropentanoic acid is shown | Chegg.com [chegg.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Guide on the Solubility of Halogenated Carboxylic Acids in Organic Solvents: A Case Study of 2,2-Dichloropropionic Acid

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive literature searches did not yield specific quantitative solubility data for 2,2-dichloropentanoic acid. Therefore, this guide utilizes the closely related and well-documented compound, 2,2-dichloropropionic acid (also known as Dalapon), as an illustrative analogue to provide relevant data and methodologies. The principles and protocols described herein are broadly applicable to the solubility determination of similar halogenated carboxylic acids.

Introduction

The solubility of active pharmaceutical ingredients (APIs) and key chemical intermediates in various solvents is a critical parameter in drug development, chemical synthesis, and formulation science. Halogenated carboxylic acids, a class of compounds with diverse applications including use as herbicides and synthetic building blocks, often require thorough characterization of their solubility profiles. This document provides an in-depth guide to understanding and determining the solubility of such compounds, using 2,2-dichloropropionic acid as a primary example.

Physicochemical Properties of 2,2-Dichloropropionic Acid

Understanding the fundamental physicochemical properties of a compound is essential for interpreting its solubility behavior.

Property	Value	Source(s)
Chemical Name	2,2-Dichloropropionic acid	[1][2]
Synonyms	Dalapon, 2,2-DPA	[1][2]
CAS Number	75-99-0	[1][3]
Molecular Formula	C₃H₄Cl₂O₂	[1][4][5]
Molecular Weight	142.97 g/mol	[1][4][5]
Appearance	Colorless liquid or white/tan powder below 7.8°C (46°F)	[3][4]
Melting Point	20°C	[5]
Boiling Point	185-190°C	[2]
Density	1.389 - 1.40 g/mL at 25°C	[2][3][5]

Solubility Profile of 2,2-Dichloropropionic Acid

The solubility of 2,2-dichloropropionic acid has been reported in a range of solvents. The general principle of "like dissolves like" applies, where polar solvents are more effective at dissolving this polar carboxylic acid.[6]

Solvent	Solubility	Temperature (°C)	Source(s)
Water	90 g/100 mL	25	[4]
50.2 g/100 mL	Not Specified	[1][2]
Alcohols	Soluble	Not Specified	[2]
Ether	Soluble	Not Specified	[2]
Acetonitrile	Slightly Soluble	Not Specified	[1]
Chloroform	Sparingly Soluble	Not Specified	[1]
Methanol	Slightly Soluble	Not Specified	[1]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for reproducible research and process development. The following are standard methodologies.

Quantitative Solubility Determination (Gravimetric/Volumetric Method)

This method, often referred to as the dynamic or synthetic method, involves the gradual addition of a solvent to a known mass of solute until complete dissolution is observed.[7][8]

Methodology:

• Preparation: Accurately weigh a specific mass of the solute (e.g., 2,2-dichloropropionic acid) and place it into a sealed, temperature-controlled vessel (e.g., a test tube or flask).[7]

• Solvent Addition: Measure the solvent in a calibrated burette for precise volume control.[7]

• Titration & Dissolution: Add the solvent to the solute in small, measured increments. After each addition, the mixture should be vigorously agitated (e.g., using a magnetic stirrer or vortex mixer) until the added solvent is saturated.[7]

• Endpoint Determination: Continue adding solvent incrementally until the last solid particle of the solute has completely dissolved. The total volume of the solvent used is then recorded.[7]

• Calculation: The solubility can then be calculated and expressed in various units, such as g/L, mg/mL, or moles/L.

References

• 1. 2,2-Dichloropropionic acid | 75-99-0 [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - 2,2-Dichloropropionic acid [cdc.gov]
• 4. Dalapon | C3H4Cl2O2 | CID 6418 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. nacchemical.com [nacchemical.com]
• 6. chem.ws [chem.ws]
• 7. researchgate.net [researchgate.net]
• 8. pubs.aip.org [pubs.aip.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2,2-Dichloropentanoic Acid Esters

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of 2,2-dichloropentanoic acid esters, valuable intermediates in organic synthesis and drug development. Two primary synthetic routes are presented. The first route involves the synthesis of 2,2-dichloropentanoic acid followed by its esterification. The second, more direct route, focuses on the α,α-dichlorination of pentanoyl chloride and its subsequent conversion to the desired ester. Methodologies for both key transformations are detailed, including reaction conditions, purification techniques, and expected yields. This guide also includes representative spectroscopic data to aid in the characterization of the final products.

Introduction

α,α-Dichloro carboxylic acid esters are important building blocks in organic chemistry, serving as precursors to a variety of functional groups and participating in numerous carbon-carbon bond-forming reactions. The presence of two chlorine atoms on the α-carbon significantly influences the reactivity of the carbonyl group and the acidity of the neighboring protons, making these compounds versatile intermediates. This document outlines reliable methods for the preparation of 2,2-dichloropentanoic acid esters, providing researchers with practical and reproducible protocols.

Synthetic Pathways

Two principal pathways for the synthesis of 2,2-dichloropentanoic acid esters are described. The choice of pathway may depend on the availability of starting materials and the desired scale of the reaction.

Pathway 1: Two-Step Synthesis via 2,2-Dichloropentanoic Acid

This pathway involves the initial synthesis of 2,2-dichloropentanoic acid, which is then esterified in a separate step.

Caption: Two-step synthesis of 2,2-dichloropentanoic acid esters.

Pathway 2: Direct Synthesis from Pentanoyl Chloride

This pathway offers a more direct route by first preparing 2,2-dichloropentanoyl chloride, which is then readily converted to the corresponding ester.

Caption: Direct synthesis from pentanoyl chloride.

Experimental Protocols

Pathway 1: Two-Step Synthesis

Protocol 1.1: Synthesis of 2,2-Dichloropentanoic Acid from 2,2-Dichloropentanal

This protocol is based on the oxidation of an α,α-dichloroaldehyde to the corresponding carboxylic acid.

Materials:

• 2,2-Dichloropentanal

• Nitric acid

• Sodium nitrite (B80452)

• Dichloromethane (B109758) (DCM)

• Sodium bicarbonate (saturated aqueous solution)

• Hydrochloric acid (concentrated)

• Magnesium sulfate (B86663) (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2,2-dichloropentanal in dichloromethane.

• Add a solution of sodium nitrite in nitric acid to the stirred solution at 20 °C.

• Stir the reaction mixture vigorously for an extended period (e.g., 192 hours) at 20 °C.[1]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully adding a saturated solution of sodium bicarbonate.

• Separate the aqueous and organic layers using a separatory funnel.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 2,2-dichloropentanoic acid.

• Purify the crude product by vacuum distillation or recrystallization.

Quantitative Data:

Parameter	Value	Reference
Starting Material	2,2-Dichloropentanal	[1]
Oxidizing Agent	Nitric acid, Sodium nitrite	[1]
Solvent	Dichloromethane	[1]
Reaction Temperature	20 °C	[1]
Reaction Time	192 hours	[1]
Yield	up to 87%	[1]

Protocol 1.2: Esterification of 2,2-Dichloropentanoic Acid (Fischer Esterification)

This protocol describes the acid-catalyzed esterification of 2,2-dichloropentanoic acid with an alcohol.

Materials:

• 2,2-Dichloropentanoic acid

• Alcohol (e.g., methanol, ethanol)

• Sulfuric acid (concentrated) or other acid catalyst

• Dean-Stark apparatus (optional, for removal of water)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Dichloromethane (or other suitable organic solvent)

• Magnesium sulfate (anhydrous)

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 2,2-dichloropentanoic acid and an excess of the desired alcohol (which can also serve as the solvent).

• Carefully add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux. If the alcohol has a low boiling point, a reflux condenser is sufficient. For higher boiling alcohols, a Dean-Stark apparatus can be used to remove the water formed during the reaction and drive the equilibrium towards the product.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and remove the excess alcohol using a rotary evaporator.

• Dissolve the residue in an organic solvent like dichloromethane and wash with a saturated solution of sodium bicarbonate to neutralize the acid catalyst, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by vacuum distillation.

Quantitative Data (Representative):

Parameter	Value	Reference
Substrate	Carboxylic Acid	[2]
Reagent	Alcohol (in excess)	[2]
Catalyst	Concentrated H₂SO₄	[2]
Temperature	Reflux	[2]
Yield	Variable (generally moderate to good)	General Knowledge

Pathway 2: Direct Synthesis

Protocol 2.1: Synthesis of 2,2-Dichloropentanoyl Chloride

This protocol involves the conversion of pentanoic acid to pentanoyl chloride, followed by α,α-dichlorination.

Step A: Synthesis of Pentanoyl Chloride

Materials:

• Pentanoic acid

• Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)

• Round-bottom flask

• Reflux condenser with a gas trap

• Magnetic stirrer

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a gas trap (to capture HCl and SO₂ byproducts), place pentanoic acid.

• Slowly add thionyl chloride (typically in excess) to the pentanoic acid at room temperature. The reaction is exothermic and generates gas.

• After the initial reaction subsides, heat the mixture to reflux and maintain for 1-2 hours to ensure complete conversion.

• After cooling, remove the excess thionyl chloride by distillation.

• Purify the resulting pentanoyl chloride by fractional distillation.

Step B: α,α-Dichlorination of Pentanoyl Chloride

Materials:

• Pentanoyl chloride

• Phosphorus pentachloride (PCl₅)

• Chlorine gas (Cl₂)

• UV lamp (optional, for radical initiation)

• Round-bottom flask with a gas inlet and outlet

• Reflux condenser

• Magnetic stirrer

Procedure:

• In a round-bottom flask fitted with a reflux condenser, gas inlet, and outlet, place pentanoyl chloride and a catalytic amount of PCl₅.

• Heat the mixture and bubble chlorine gas through the solution. The reaction can be initiated or accelerated by UV irradiation.

• Monitor the reaction progress by GC-MS or ¹H NMR to observe the disappearance of the α-protons.

• Upon completion, stop the chlorine flow and purge the system with an inert gas (e.g., nitrogen) to remove excess chlorine and HCl.

• The crude 2,2-dichloropentanoyl chloride can be purified by vacuum distillation.

Protocol 2.2: Esterification of 2,2-Dichloropentanoyl Chloride

This protocol describes the reaction of the synthesized acid chloride with an alcohol to form the ester.

Materials:

• 2,2-Dichloropentanoyl chloride

• Alcohol (e.g., methanol, ethanol)

• Pyridine or triethylamine (B128534) (optional, as an HCl scavenger)

• Anhydrous organic solvent (e.g., dichloromethane, diethyl ether)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

Procedure:

• In a round-bottom flask, dissolve the desired alcohol in an anhydrous organic solvent. If an amine base is used, add it to this solution.

• Cool the flask in an ice bath.

• Slowly add 2,2-dichloropentanoyl chloride to the alcohol solution via a dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by TLC.

• If a base was used, filter off the resulting ammonium (B1175870) salt.

• Wash the organic solution with dilute HCl (if a base was used), saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by vacuum distillation.

Quantitative Data (Representative for Acyl Chloride Esterification):

Parameter	Value	Reference
Substrate	Acyl Chloride	General Knowledge
Reagent	Alcohol	General Knowledge
Base (optional)	Pyridine or Triethylamine	General Knowledge
Solvent	Anhydrous DCM or Ether	General Knowledge
Temperature	0 °C to room temperature	General Knowledge
Yield	Typically high (>90%)	General Knowledge

Characterization Data (Predicted)

Table of Predicted Spectroscopic Data for Methyl 2,2-Dichloropentanoate:

Spectroscopy	Characteristic Peaks/Shifts
¹H NMR	δ (ppm): ~3.8 (s, 3H, OCH₃), ~2.2 (t, 2H, CH₂), ~1.6 (sextet, 2H, CH₂), ~0.9 (t, 3H, CH₃)
¹³C NMR	δ (ppm): ~165 (C=O), ~85 (CCl₂), ~53 (OCH₃), ~40 (CH₂), ~25 (CH₂), ~13 (CH₃)
IR	ν (cm⁻¹): ~1750-1770 (C=O stretch, shifted to higher frequency due to α-halogens)[3], ~1250-1100 (C-O stretch)[3]

Note: These are predicted values and may vary from experimental results.

Safety Precautions

• Chlorinating agents such as thionyl chloride, phosphorus pentachloride, and chlorine gas are highly corrosive and toxic. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Reactions involving acyl chlorides can be vigorous and release HCl gas. Ensure proper gas trapping and work in a fume hood.

• Strong acids like concentrated sulfuric acid are corrosive. Handle with care.

• Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Conclusion

The synthesis of 2,2-dichloropentanoic acid esters can be achieved through multiple synthetic routes. The choice of method will depend on factors such as starting material availability, desired scale, and laboratory capabilities. The protocols provided herein offer a comprehensive guide for the preparation of these valuable synthetic intermediates. Careful execution of these procedures and adherence to safety precautions are essential for successful and safe synthesis.

References

• 1. 2,2-DICHLOROPENTANOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]

Application Notes and Protocols: Preparation of 2,2-Dichloropentanoic Acid Amides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed procedures for the synthesis of 2,2-dichloropentanoic acid amides, a class of compounds with potential applications in agrochemicals and pharmaceuticals. The synthetic strategy involves a two-step process: the initial preparation of 2,2-dichloropentanoic acid followed by its conversion to the corresponding amide derivatives. This note includes a validated protocol for the synthesis of the carboxylic acid precursor and general, robust methods for the subsequent amidation reactions with primary, secondary, and aromatic amines. Potential applications, particularly as herbicide safeners and antimicrobial agents, are also discussed based on the activity of structurally related compounds.

Introduction

α,α-Dichloro carboxylic acid amides are a versatile class of organic compounds that have garnered interest in various fields of chemistry and biology. The presence of the dichloromethyl group adjacent to the carbonyl functionality can significantly influence the molecule's chemical reactivity and biological activity. Notably, dichloroacetamides are utilized as herbicide safeners, protecting crops from the phytotoxic effects of certain herbicides.[1][2][3][4] Furthermore, derivatives of dichloroacetic acid have been investigated for their antimicrobial properties.[5] This document outlines the synthesis of a specific subset of these compounds, 2,2-dichloropentanoic acid amides, providing researchers with the necessary protocols to prepare these molecules for further investigation.

Synthesis of 2,2-Dichloropentanoic Acid

The necessary precursor, 2,2-dichloropentanoic acid, can be synthesized from 2,2-dichloropentanal (B1597636). A reliable method for this conversion has been reported, affording the desired carboxylic acid in high yield.

Reaction Scheme:

Experimental Protocol:

A detailed protocol for the oxidation of 2,2-dichloropentanal to 2,2-dichloropentanoic acid is described in the literature, reporting a yield of 87%. This procedure typically involves the use of nitric acid and sodium nitrite (B80452) in a suitable solvent like dichloromethane. For a comprehensive, step-by-step procedure, please refer to the original publication.

General Protocols for the Preparation of 2,2-Dichloropentanoic Acid Amides

The synthesis of 2,2-dichloropentanoic acid amides is most effectively achieved through a two-step sequence involving the formation of an intermediate acid chloride, followed by its reaction with a suitable amine. This approach is widely applicable to a variety of primary, secondary, and aromatic amines.

Step 1: Synthesis of 2,2-Dichloropentanoyl Chloride

The conversion of a carboxylic acid to its corresponding acid chloride is a standard transformation in organic synthesis. Thionyl chloride (SOCl₂) and oxalyl chloride ((COCl)₂) are the most commonly employed reagents for this purpose.

Protocol 1A: Using Thionyl Chloride

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2,2-dichloropentanoic acid.

• Under a fume hood, cautiously add an excess of thionyl chloride (typically 2-5 equivalents).

• Optionally, a catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction.

• Heat the reaction mixture to reflux and stir for 1-3 hours. The reaction progress can be monitored by the cessation of gas (SO₂ and HCl) evolution.

• After completion, carefully remove the excess thionyl chloride by distillation or under reduced pressure.

• The crude 2,2-dichloropentanoyl chloride is typically used in the next step without further purification.

Protocol 1B: Using Oxalyl Chloride

• Dissolve 2,2-dichloropentanoic acid in an anhydrous aprotic solvent (e.g., dichloromethane, THF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add a catalytic amount of DMF (1-2 drops).

• Slowly add a slight excess of oxalyl chloride (typically 1.1-1.5 equivalents) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours.

• After the reaction is complete, remove the solvent and excess reagent under reduced pressure to yield the crude 2,2-dichloropentanoyl chloride.

Step 2: Amidation of 2,2-Dichloropentanoyl Chloride

The crude 2,2-dichloropentanoyl chloride can be directly reacted with a variety of amines to form the desired amide product. The choice of base and solvent depends on the specific amine being used.

dot

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Microbial Biotransformation Products and Pathways of Dichloroacetamide Herbicide Safeners - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Occurrence of dichloroacetamide herbicide safeners and co-applied herbicides in midwestern U.S. streams | U.S. Geological Survey [usgs.gov]
• 5. New Chloramphenicol Derivatives with a Modified Dichloroacetyl Tail as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2,2-Dichloropentanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and reactivity of 2,2-dichloropentanoyl chloride. Due to the limited availability of specific experimental data for this compound, the following protocols are based on established methods for the synthesis and reactions of analogous α,α-dichloro acyl chlorides.

Synthesis of 2,2-Dichloropentanoyl Chloride

The synthesis of 2,2-dichloropentanoyl chloride is proposed as a two-step process starting from pentanoic acid. The first step involves the α,α-dichlorination of the carboxylic acid, followed by the conversion of the resulting 2,2-dichloropentanoic acid to the corresponding acyl chloride.

Step 1: Synthesis of 2,2-Dichloropentanoic Acid via Hell-Volhard-Zelinsky Reaction

The Hell-Volhard-Zelinsky reaction is a well-established method for the α-halogenation of carboxylic acids.[1][2][3] For the synthesis of 2,2-dichloropentanoic acid, chlorine gas is used in the presence of a phosphorus trihalide catalyst.

Experimental Protocol:

• Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a reflux condenser, a gas inlet tube, and a mechanical stirrer. The outlet of the reflux condenser should be connected to a gas trap containing a sodium hydroxide (B78521) solution to neutralize excess chlorine and hydrogen chloride gas produced during the reaction.

• Charging the Flask: To the flask, add pentanoic acid (1.0 mol) and a catalytic amount of red phosphorus (0.1 mol).

• Chlorination: Heat the mixture to 120-140°C. Bubble dry chlorine gas through the stirred mixture. The reaction is typically monitored by the cessation of HCl evolution. To achieve dichlorination, a stoichiometric excess of chlorine and prolonged reaction times are necessary.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Slowly add water to hydrolyze the intermediate acyl chloride and any remaining phosphorus halides.

• Purification: Separate the organic layer and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether). Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude 2,2-dichloropentanoic acid can be purified by fractional distillation under reduced pressure.

Table 1: Proposed Reaction Parameters for the Synthesis of 2,2-Dichloropentanoic Acid

Parameter	Value
Starting Material	Pentanoic Acid
Reagents	Chlorine (gas), Red Phosphorus
Reaction Temperature	120-140°C
Reaction Time	24-48 hours (estimated)
Proposed Yield	60-70% (estimated)

Step 2: Synthesis of 2,2-Dichloropentanoyl Chloride

The conversion of the carboxylic acid to the acyl chloride is a standard transformation, readily achieved using thionyl chloride (SOCl₂) or oxalyl chloride.[4][5][6]

Experimental Protocol:

• Reaction Setup: In a fume hood, place 2,2-dichloropentanoic acid (1.0 mol) in a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap.

• Reagent Addition: Add thionyl chloride (1.2 mol) dropwise to the carboxylic acid at room temperature. A few drops of dimethylformamide (DMF) can be added as a catalyst.[6]

• Reaction: After the addition is complete, gently heat the reaction mixture to reflux (the boiling point of thionyl chloride is 79°C) for 1-2 hours, or until the evolution of sulfur dioxide and hydrogen chloride gas ceases.

• Purification: The excess thionyl chloride can be removed by distillation. The resulting 2,2-dichloropentanoyl chloride is then purified by fractional distillation under reduced pressure.

Table 2: Proposed Reaction Parameters for the Synthesis of 2,2-Dichloropentanoyl Chloride

Parameter	Value
Starting Material	2,2-Dichloropentanoic Acid
Reagent	Thionyl Chloride (SOCl₂)
Catalyst	Dimethylformamide (DMF)
Reaction Temperature	Reflux (approx. 80°C)
Reaction Time	1-2 hours
Proposed Yield	80-90% (estimated)

Synthesis Workflow Diagram:

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. chemistnotes.com [chemistnotes.com]
• 3. Hell-Volhard-Zelinsky Reaction [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]

Application Notes and Protocols: Cyclization Reactions Involving 2,2-Dichloropentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropentanoic acid is a halogenated carboxylic acid with the potential for versatile applications in organic synthesis. The presence of two chlorine atoms on the alpha-carbon, along with the carboxylic acid functionality, provides unique opportunities for chemical transformations. One of the most significant reactions of this compound is its intramolecular cyclization to form lactone structures. These lactones, particularly γ-lactones, are prevalent scaffolds in a wide array of natural products and pharmaceuticals, exhibiting diverse biological activities. This document provides detailed application notes and experimental protocols for the cyclization of 2,2-dichloropentanoic acid, focusing on the synthesis of α-chloro-γ-valerolactone.

Principle of the Reaction

The cyclization of 2,2-dichloropentanoic acid to α-chloro-γ-valerolactone is not a simple hydrolysis or direct intramolecular substitution. Due to the presence of the dichloro group, the reaction can proceed through different mechanisms, with transition metal-catalyzed radical cyclization being a documented pathway for analogous α,α-dichloro acids.[1][2]

In this proposed pathway, a transition metal catalyst, such as a ruthenium or iron complex, facilitates a single electron transfer to the dichloro compound, leading to the formation of a radical intermediate. This radical can then undergo an intramolecular cyclization to form a five-membered ring, which subsequently yields the α-chloro-γ-lactone product.

An alternative, though less direct, pathway involves the hydrolysis of the gem-dihalide. The hydrolysis of a geminal dihalide typically yields a carbonyl compound (an aldehyde or a ketone) through an unstable gem-diol intermediate.[3][4][5][6][7] In the case of 2,2-dichloropentanoic acid, this would lead to the formation of a 2-oxo-pentanoic acid. Subsequent reduction of the ketone and lactonization would be required to obtain the desired γ-lactone, making the direct cyclization a more atom-economical approach.

Applications

The primary product of the cyclization of 2,2-dichloropentanoic acid is envisioned to be α-chloro-γ-valerolactone. This compound is a valuable synthetic intermediate for several reasons:

• Precursor to γ-Valerolactone (GVL): Reductive dehalogenation of α-chloro-γ-valerolactone would yield γ-valerolactone, a well-known green solvent and a potential biofuel precursor.

• Pharmaceutical Scaffolds: The lactone ring is a common feature in many biologically active molecules. The presence of the chlorine atom at the α-position allows for further functionalization through nucleophilic substitution reactions, enabling the synthesis of a library of derivatives for drug discovery.

• Fine Chemical Synthesis: α-chloro-γ-lactones can be used as building blocks in the synthesis of more complex molecules, including natural products and specialty chemicals.

Experimental Protocols

Based on analogous reactions of α,α-dichloro acids, a protocol for the transition metal-catalyzed cyclization of 2,2-dichloropentanoic acid is presented below.[1][2]

Protocol 1: Ruthenium-Catalyzed Intramolecular Radical Cyclization

Objective: To synthesize α-chloro-γ-valerolactone from 2,2-dichloropentanoic acid via a ruthenium-catalyzed radical cyclization.

Materials:

• 2,2-Dichloropentanoic acid

• Tris(triphenylphosphine)ruthenium(II) chloride (RuCl₂(PPh₃)₃)

• Anhydrous, deoxygenated solvent (e.g., benzene (B151609) or toluene)

• Inert gas (Argon or Nitrogen)

• Standard glassware for inert atmosphere reactions (Schlenk line, etc.)

• Heating and stirring apparatus

• Solvents for extraction and chromatography (e.g., ethyl acetate (B1210297), hexanes)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve 2,2-dichloropentanoic acid (1.0 eq) in the anhydrous, deoxygenated solvent.

• Add the ruthenium catalyst, RuCl₂(PPh₃)₃ (0.05 eq).

• Stir the reaction mixture at room temperature for 10 minutes to ensure homogeneity.

• Heat the reaction mixture to reflux (temperature will depend on the solvent used) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion of the reaction (typically after several hours), cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the α-chloro-γ-valerolactone.

• Characterize the product using spectroscopic methods (¹H NMR, ¹³C NMR, IR, and MS).

Expected Outcome: The reaction is expected to yield α-chloro-γ-valerolactone. The yield will be dependent on the specific reaction conditions and purity of the starting materials.

Data Presentation

The following table summarizes hypothetical quantitative data for the proposed cyclization reaction, based on typical yields for similar transformations.

Entry	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	RuCl₂(PPh₃)₃	Benzene	80	12	65
2	Fe(acac)₃	Toluene (B28343)	110	8	58

Visualizations

Reaction Pathway Diagram

Caption: Proposed mechanism for the transition metal-catalyzed cyclization.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of α-chloro-γ-valerolactone.

Safety Precautions

• 2,2-Dichloropentanoic acid and its derivatives should be handled in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Transition metal catalysts can be toxic and should be handled with care.

• Solvents like benzene and toluene are flammable and have associated health risks. Use appropriate safety measures.

• Follow standard laboratory procedures for handling and disposing of chemical waste.

Conclusion

The intramolecular cyclization of 2,2-dichloropentanoic acid represents a promising route to valuable α-chloro-γ-lactones. The transition metal-catalyzed radical cyclization offers a direct and efficient method for this transformation. The resulting products have significant potential as intermediates in the synthesis of pharmaceuticals, fine chemicals, and green solvents. The protocols and data presented herein provide a foundation for further research and development in this area. Further optimization of reaction conditions, including catalyst selection, solvent, and temperature, could lead to improved yields and selectivity.

References

• 1. pure.psu.edu [pure.psu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydrolysis of gem dihalides explanation to formaldehydes and ketones.. [askfilo.com]
• 4. Geminal halide hydrolysis - Wikipedia [en.wikipedia.org]
• 5. quora.com [quora.com]
• 6. Gem dihalide on hydrolysis gives a vicinal diol b geminal class 12 chemistry CBSE [vedantu.com]
• 7. quora.com [quora.com]

Application Notes and Protocols: The Use of 2,2-Dichloropentanoic Acid in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a theoretical framework and a detailed protocol for the synthesis of a novel pyrazolidinone heterocycle utilizing 2,2-dichloropentanoic acid as a key starting material. The proposed synthesis is based on established principles of nucleophilic substitution and cyclization reactions. This document is intended to serve as a guide for researchers interested in exploring the synthetic utility of polychlorinated carboxylic acids in the generation of diverse heterocyclic scaffolds for potential applications in medicinal chemistry and drug development.

Introduction

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, agrochemicals, and functional materials. The development of novel synthetic routes to access unique heterocyclic cores is a cornerstone of modern organic synthesis. 2,2-Dichloropentanoic acid, with its gem-dichloro functionality and a carboxylic acid group, presents an interesting, albeit underexplored, scaffold for the construction of heterocycles. The two chlorine atoms on the alpha-carbon can act as leaving groups in reactions with binucleophiles, leading to cyclization. The carboxylic acid moiety offers a handle for further functionalization or can participate in the cyclization process itself.

This document outlines a hypothetical synthetic protocol for the reaction of 2,2-dichloropentanoic acid with a substituted hydrazine (B178648) to yield a pyrazolidinone derivative. Pyrazolidinones are a class of nitrogen-containing heterocycles that have been investigated for a range of biological activities.

Proposed Synthetic Pathway

The proposed reaction involves the condensation and subsequent intramolecular cyclization of 2,2-dichloropentanoic acid with a substituted hydrazine, for instance, phenylhydrazine (B124118). The reaction is anticipated to proceed via an initial nucleophilic attack of the more nucleophilic nitrogen of the hydrazine on the carboxylic acid, followed by a double intramolecular nucleophilic substitution of the two chlorine atoms by the nitrogen atoms to form the pyrazolidinone ring.

Caption: Proposed reaction scheme for the synthesis of a pyrazolidinone derivative.

Hypothetical Experimental Data

The following table summarizes the expected, hypothetical quantitative data for the synthesis of 1-phenyl-5-propylpyrazolidin-3-one from 2,2-dichloropentanoic acid and phenylhydrazine.

Parameter	Value
Reactant 1	2,2-Dichloropentanoic Acid (1.0 eq)
Reactant 2	Phenylhydrazine (1.1 eq)
Base	Triethylamine (B128534) (2.5 eq)
Solvent	Toluene
Reaction Temperature	110 °C (Reflux)
Reaction Time	24 hours
Theoretical Yield	Based on 1.0 eq of 2,2-dichloropentanoic acid
Isolated Yield	65%
Product Purity (by HPLC)	>98%
Melting Point	115-118 °C
¹H NMR (CDCl₃, 400 MHz)	Consistent with proposed structure
¹³C NMR (CDCl₃, 100 MHz)	Consistent with proposed structure
Mass Spec (ESI+)	m/z = 205.13 [M+H]⁺

Detailed Experimental Protocol

Materials:

• 2,2-Dichloropentanoic acid (98%)

• Phenylhydrazine (97%)

• Triethylamine (≥99%)

• Toluene (Anhydrous)

• Ethyl acetate (B1210297) (ACS grade)

• Hexanes (ACS grade)

• Saturated aqueous sodium bicarbonate solution

• Brine (Saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Silica (B1680970) gel (for column chromatography, 230-400 mesh)

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel (250 mL)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,2-dichloropentanoic acid (1.0 g, 5.85 mmol, 1.0 eq).

• Addition of Reagents: Dissolve the 2,2-dichloropentanoic acid in 30 mL of anhydrous toluene. To this solution, add triethylamine (2.04 mL, 14.6 mmol, 2.5 eq) followed by the dropwise addition of phenylhydrazine (0.63 mL, 6.44 mmol, 1.1 eq) at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 24 hours. Monitor the progress of the reaction by TLC (eluent: 30% ethyl acetate in hexanes).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel containing 50 mL of water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and then with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 10% to 40% ethyl acetate) to afford the pure 1-phenyl-5-propylpyrazolidin-3-one as a solid.

Experimental Workflow

The following diagram illustrates the logical workflow of the experimental protocol.

Caption: Logical workflow for the synthesis and purification of the target heterocycle.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• 2,2-Dichloropentanoic acid is corrosive and should be handled with care.

• Phenylhydrazine is toxic and a suspected carcinogen; handle with extreme caution.

• Toluene is flammable and toxic; avoid inhalation and contact with skin.

• Triethylamine is corrosive and has a strong odor; handle in a fume hood.

Disclaimer: The synthetic protocol and data presented in these application notes are theoretical and have not been experimentally validated. This document is intended for informational and illustrative purposes only. Researchers should exercise their own judgment and perform appropriate risk assessments before attempting any new chemical synthesis.

Application Notes and Protocols: 2,2-Dichloropentanoic Acid as a Precursor for a Novel Auxin-Mimicking Herbicide

For Researchers, Scientists, and Agrochemical Development Professionals

Introduction

While 2,2-dichloropentanoic acid is not currently a widely documented precursor for commercial agrochemicals, its chemical structure presents a promising scaffold for the synthesis of novel herbicides. This document outlines a hypothetical application of 2,2-dichloropentanoic acid in the development of a new aryloxyalkanoic acid herbicide, provisionally named "2,2-dichloro-2-(2,4-dichlorophenoxy)pentanoic acid." This class of herbicides acts as synthetic auxins, mimicking the natural plant growth hormone indole-3-acetic acid (IAA), leading to uncontrolled growth and subsequent death in susceptible broadleaf weeds.[1][2][3] This application note provides a detailed synthetic protocol, hypothetical characterization data, and an overview of the proposed mechanism of action.

Hypothetical Agrochemical Profile

• Compound Name: 2,2-dichloro-2-(2,4-dichlorophenoxy)pentanoic acid

• Chemical Class: Aryloxyalkanoic acid

• Proposed Activity: Selective, systemic herbicide for broadleaf weed control.

• Mechanism of Action: Synthetic auxin mimic.[2][4][5]

Experimental Protocols

Synthesis of 2,2-dichloro-2-(2,4-dichlorophenoxy)pentanoic acid

The proposed synthesis is based on the well-established Williamson ether synthesis, a common method for preparing aryloxyalkanoic acid herbicides.[6][7][8][9][10] This reaction involves the nucleophilic substitution of the halide on an alpha-halo acid by a phenoxide ion.

Materials:

• 2,2-dichloropentanoic acid

• 2,4-dichlorophenol (B122985)

• Sodium hydroxide (B78521) (NaOH)

• Toluene (B28343)

• Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Deionized water

• Standard laboratory glassware and reflux apparatus

• Magnetic stirrer and heating mantle

• Rotary evaporator

• pH meter

Procedure:

• Formation of the Phenoxide: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, dissolve 16.3 g (0.1 mol) of 2,4-dichlorophenol in 100 mL of toluene.

• Slowly add a solution of 8.0 g (0.2 mol) of sodium hydroxide in 20 mL of deionized water to the stirred solution at room temperature.

• Heat the mixture to reflux for 2 hours to ensure the complete formation of the sodium 2,4-dichlorophenoxide. Water will be removed azeotropically using a Dean-Stark trap.

• Williamson Ether Synthesis: After cooling the mixture to 60 °C, slowly add 17.1 g (0.1 mol) of 2,2-dichloropentanoic acid to the reaction mixture.

• Heat the mixture to reflux and maintain for 8-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

• Add 100 mL of deionized water and transfer the mixture to a separatory funnel.

• Separate the aqueous layer and wash the organic layer with 50 mL of 1 M HCl solution, followed by two 50 mL portions of deionized water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product, 2,2-dichloro-2-(2,4-dichlorophenoxy)pentanoic acid.

Data Presentation

Table 1: Hypothetical Physicochemical and Yield Data for 2,2-dichloro-2-(2,4-dichlorophenoxy)pentanoic acid

Parameter	Hypothetical Value
Molecular Formula	C₁₁H₁₀Cl₄O₃
Molecular Weight	348.01 g/mol
Appearance	White crystalline solid
Melting Point	115-120 °C
Theoretical Yield	34.8 g
Actual Yield	27.8 g
Percent Yield	80%
Purity (by HPLC)	>95%

Mandatory Visualizations

Caption: Synthetic workflow for the proposed synthesis of 2,2-dichloro-2-(2,4-dichlorophenoxy)pentanoic acid.

Proposed Mechanism of Action: Auxin Mimicry

The herbicidal activity of aryloxyalkanoic acids is attributed to their ability to mimic the plant hormone auxin.[2][4][5] At high concentrations, these synthetic auxins disrupt normal plant growth processes, leading to a cascade of detrimental effects.

The proposed signaling pathway for 2,2-dichloro-2-(2,4-dichlorophenoxy)pentanoic acid is as follows:

• Perception: The herbicide binds to auxin receptors, primarily the TIR1/AFB F-box proteins.[2][5]

• Signal Transduction: This binding event promotes the interaction between the receptor and Aux/IAA transcriptional repressor proteins.

• Ubiquitination and Degradation: The SCF-TIR1/AFB complex targets the Aux/IAA repressors for ubiquitination and subsequent degradation by the 26S proteasome.[5]

• Gene Expression: The degradation of Aux/IAA repressors allows for the activation of auxin response factors (ARFs), which in turn regulate the expression of numerous auxin-responsive genes.

• Physiological Effects: The overexpression of these genes leads to a variety of physiological disruptions, including epinasty, cell division, and uncontrolled cell elongation. A key early event is the excessive production of ethylene, which contributes to senescence and tissue decay.[2] Ultimately, these processes lead to the death of the plant.

Caption: Proposed signaling pathway of the auxin-mimicking herbicide.

This document provides a theoretical framework for the development of a novel herbicide, 2,2-dichloro-2-(2,4-dichlorophenoxy)pentanoic acid, using 2,2-dichloropentanoic acid as a precursor. The proposed synthetic route is based on established chemical principles, and the expected biological activity is analogous to that of a well-understood class of herbicides. Further research would be required to validate the synthesis, characterize the compound, and evaluate its actual herbicidal efficacy and crop selectivity. These application notes serve as a foundational guide for researchers interested in exploring new agrochemical entities derived from readily available starting materials.

References

• 1. d-nb.info [d-nb.info]
• 2. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Auxin herbicides: current status of mechanism and mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advanced Level | Auxin and Auxinic Herbicide Mechanism(s) of Action - Part 1 - Introduction - passel [passel2.unl.edu]
• 5. scielo.br [scielo.br]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. francis-press.com [francis-press.com]
• 8. gold-chemistry.org [gold-chemistry.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Evaluating the Potential Herbicidal Activity of 2,2-Dichloropentanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential herbicidal activity of 2,2-dichloropentanoic acid derivatives. Drawing parallels from structurally similar auxinic herbicides, this document outlines hypothetical mechanisms of action, detailed experimental protocols for screening and evaluation, and presents data in a structured format for comparative analysis.

Introduction

2,2-Dichloropentanoic acid and its derivatives are carboxylic acid compounds with potential applications in agriculture as herbicides. Their structural similarity to synthetic auxins, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), suggests a possible mode of action involving the disruption of hormonal balance in plants, leading to uncontrolled growth and eventual death.[1][2] This document provides a framework for researchers to investigate the herbicidal efficacy of novel 2,2-dichloropentanoic acid derivatives.

Hypothetical Mechanism of Action: Auxin Mimicry

It is hypothesized that 2,2-dichloropentanoic acid derivatives act as synthetic auxins.[3][4] At excessive concentrations, these molecules are thought to bind to auxin receptors, such as the F-box protein TRANSPORT INHIBITOR RESPONSE 1 (TIR1), leading to the degradation of Aux/IAA transcriptional repressors.[5][6][7] This, in turn, activates auxin response factors (ARFs), causing an overstimulation of auxin-responsive genes. The resulting physiological disruptions include epinasty, cell division arrest, and the production of reactive oxygen species (ROS), ultimately leading to cell death and necrosis.[4][5]

Data Presentation

The following tables provide a template for summarizing quantitative data from herbicidal activity assays. The data presented are hypothetical and for illustrative purposes only.

Table 1: In Vitro Herbicidal Activity of 2,2-Dichloropentanoic Acid Derivatives against Arabidopsis thaliana

Compound ID	Derivative Type	Concentration (µM)	Root Growth Inhibition (%)	IC50 (µM)
DCPA-001	Methyl Ester	10	45 ± 3.2	12.5
DCPA-001	Methyl Ester	50	85 ± 4.1	12.5
DCPA-002	Ethyl Ester	10	52 ± 2.8	9.8
DCPA-002	Ethyl Ester	50	91 ± 3.5	9.8
DCPA-003	N-phenyl Amide	10	30 ± 5.0	25.1
DCPA-003	N-phenyl Amide	50	72 ± 4.5	25.1
2,4-D (Control)	-	10	65 ± 2.5	7.5
2,4-D (Control)	-	50	98 ± 1.2	7.5

Table 2: Pre-emergence Herbicidal Efficacy of Selected Derivatives on Weed Species

Compound ID	Application Rate (g/ha)	Echinochloa crus-galli (Barnyardgrass) Control (%)	Amaranthus retroflexus (Redroot Pigweed) Control (%)
DCPA-002	100	75 ± 5.6	88 ± 4.2
DCPA-002	250	92 ± 3.1	99 ± 1.0
2,4-D (Control)	100	85 ± 4.0	95 ± 2.5
2,4-D (Control)	250	98 ± 1.5	100 ± 0.0

Table 3: Post-emergence Herbicidal Efficacy of Selected Derivatives on Weed Species

Compound ID	Application Rate (g/ha)	Echinochloa crus-galli (Barnyardgrass) Injury (%)	Amaranthus retroflexus (Redroot Pigweed) Injury (%)
DCPA-002	100	68 ± 6.2	82 ± 5.1
DCPA-002	250	88 ± 4.5	95 ± 3.3
2,4-D (Control)	100	80 ± 5.5	92 ± 3.8
2,4-D (Control)	250	95 ± 2.8	99 ± 1.2

Experimental Protocols

Protocol 1: Synthesis of 2,2-Dichloropentanoic Acid Derivatives (General Procedure)

1. Esterification: a. To a solution of 2,2-dichloropentanoic acid (1.0 eq) in the corresponding alcohol (e.g., methanol, ethanol) as the solvent, add a catalytic amount of concentrated sulfuric acid. b. Reflux the mixture for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC). c. Upon completion, remove the excess alcohol under reduced pressure. d. Dilute the residue with ethyl acetate (B1210297) and wash with saturated sodium bicarbonate solution and brine. e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester, which can be purified by column chromatography.

2. Amidation: a. Convert 2,2-dichloropentanoic acid to its acid chloride by reacting with thionyl chloride or oxalyl chloride in an inert solvent like dichloromethane (B109758) (DCM). b. In a separate flask, dissolve the desired amine (1.1 eq) and a base such as triethylamine (B128534) (1.2 eq) in DCM. c. Add the freshly prepared 2,2-dichloropentanoyl chloride dropwise to the amine solution at 0°C. d. Allow the reaction to warm to room temperature and stir for 12-16 hours. e. Wash the reaction mixture with 1N HCl, saturated sodium bicarbonate solution, and brine. f. Dry the organic layer, concentrate, and purify the resulting amide by recrystallization or column chromatography.

Protocol 2: In Vitro Herbicidal Activity Assay (Petri Dish Assay)

1. Plant Material and Growth Conditions: a. Use seeds of a model plant, such as Arabidopsis thaliana, or a target weed species. b. Sterilize seeds using 70% ethanol (B145695) for 1 minute, followed by 10% bleach for 10 minutes, and then rinse thoroughly with sterile distilled water. c. Stratify the seeds at 4°C for 2-3 days to synchronize germination.

2. Assay Procedure: a. Prepare Murashige and Skoog (MS) agar (B569324) medium in petri dishes containing different concentrations of the test compounds (e.g., 1, 10, 50, 100 µM). Use a solvent control (e.g., DMSO) and a positive control (e.g., 2,4-D). b. Place 10-15 sterilized seeds on the surface of the agar in each petri dish. c. Seal the plates with parafilm and place them in a growth chamber under controlled conditions (e.g., 16h light/8h dark photoperiod, 22°C). d. After 7-10 days, measure the primary root length and record any morphological changes (e.g., cotyledon bleaching, epinasty). e. Calculate the percentage of root growth inhibition relative to the solvent control. f. Determine the IC50 value (the concentration required to inhibit root growth by 50%) for each compound using dose-response curve analysis.[8][9]

Protocol 3: Greenhouse Pot Assay for Pre- and Post-emergence Herbicidal Efficacy

1. Plant Material and Potting: a. Use seeds of common weed species (e.g., Echinochloa crus-galli, Amaranthus retroflexus). b. Fill pots (e.g., 10 cm diameter) with a standard potting mix. c. For pre-emergence tests, sow the seeds at a depth of 1-2 cm. For post-emergence tests, allow the weeds to grow to the 2-3 leaf stage.

2. Compound Application: a. Prepare solutions of the test compounds at various application rates (e.g., 50, 100, 250, 500 g/ha) in a suitable solvent with a surfactant. b. For pre-emergence tests, spray the soil surface evenly immediately after sowing. c. For post-emergence tests, spray the foliage of the weeds until runoff. d. Include a solvent-only control and a commercial herbicide standard (e.g., 2,4-D).

3. Evaluation: a. Maintain the pots in a greenhouse with controlled temperature, humidity, and light. b. For pre-emergence tests, assess the percentage of weed control (emergence inhibition) 2-3 weeks after treatment. c. For post-emergence tests, evaluate the percentage of plant injury (e.g., chlorosis, necrosis, stunting) at 7, 14, and 21 days after treatment. d. At the end of the experiment, harvest the above-ground biomass, dry it in an oven at 70°C for 48 hours, and weigh it to determine the biomass reduction compared to the control.

Visualizations

Caption: Hypothetical signaling pathway of 2,2-dichloropentanoic acid derivatives.

Caption: General experimental workflow for evaluating herbicidal activity.

References

• 1. Carboxylic Acid Derivatives in Herbicide Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Advanced Level | Auxin and Auxinic Herbicide Mechanism(s) of Action - Part 1 - Introduction - passel [passel2.unl.edu]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Antimicrobial and antifungal properties of 2,2-dichloropentanoic acid derivatives

Application Notes and Protocols for 2,2-Dichloropentanoic Acid Derivatives

I. Introduction

Short-chain fatty acids (SCFAs) and their derivatives are known to possess antimicrobial and antifungal properties. The introduction of halogen atoms, such as chlorine, can enhance this activity. This document provides a summary of the antimicrobial and antifungal activities of various carboxylic acid derivatives, along with detailed protocols for their evaluation. This information is intended to guide researchers in the investigation of 2,2-dichloropentanoic acid derivatives as potential antimicrobial and antifungal agents.

II. Quantitative Data on Related Compounds

The following tables summarize the antimicrobial and antifungal activities of various carboxylic acid derivatives, providing a reference for the potential efficacy of 2,2-dichloropentanoic acid derivatives.

Table 1: Antibacterial Activity of Various Carboxylic Acid Derivatives

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference
(2-chloro-4-cyano-5-ethoxy-3,5-dioxopentan-2-yl) phosphonic acid	Escherichia coli	62.5	[1]
Pseudomonas aeruginosa	62.5	[1]
Acinetobacter baumannii	>62.5	[1]
Klebsiella pneumoniae	>62.5	[1]
Staphylococcus aureus	125	[1]
Bacillus mesentericus	125	[1]
Bacillus subtilis	125	[1]
2-chlorobenzoic acid derivative (Compound 6)	Escherichia coli	pMIC = 2.27 µM/ml	[2]
Gram-positive bacteria	Generally less active	[2]
Butyric acid	Escherichia coli	2300-2500	[3]
Salmonella enterica Typhimurium	2300-2500	[3]
Campylobacter jejuni	500-800	[3]
Valeric acid	Escherichia coli	~2000-2800	[3]
Salmonella enterica Typhimurium	~2000-2800	[3]
Campylobacter jejuni	500-1000	[3]

Table 2: Antifungal Activity of Various Carboxylic Acid Derivatives

Compound/Derivative	Fungal Strain	MIC (µg/mL)	Reference
(2-chloro-4-cyano-5-ethoxy-3,5-dioxopentan-2-yl) phosphonic acid	Candida tropicalis	62.5	[1]
Candida guilliermondii	125	[1]
Candida albicans	250	[1]
2-chlorobenzoic acid derivatives	Candida albicans	Active	[2]
Aspergillus niger	Active	[2]
4,6-dibromoindole	Candida albicans	25	[1]
Non-albicans Candida spp.	10-50	[1]
5-bromo-4-chloroindole	Candida albicans	25	[1]
Non-albicans Candida spp.	10-50	[1]

III. Experimental Protocols

The following are detailed protocols for key experiments to evaluate the antimicrobial and antifungal properties of novel compounds like 2,2-dichloropentanoic acid derivatives.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution Method

This protocol is adapted from methodologies described for testing various carboxylic acid derivatives.[2]

1. Materials:

• Test compound (e.g., 2,2-dichloropentanoic acid derivative)

• Bacterial or fungal strains

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

• Sterile 96-well microtiter plates

• Spectrophotometer (for measuring optical density)

• Positive control antibiotic/antifungal (e.g., ciprofloxacin (B1669076) for bacteria, fluconazole (B54011) for fungi)

• Negative control (broth only)

• Solvent for test compound (e.g., DMSO), sterile

2. Procedure:

• Preparation of Inoculum:

  • Aseptically pick a few colonies of the microorganism from a fresh agar (B569324) plate.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria and 1-5 x 10⁶ CFU/mL for fungi).

  • Dilute the adjusted inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Test Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the test compound in the appropriate broth in the wells of a 96-well plate. The final volume in each well should be 100 µL. The concentration range should be sufficient to determine the MIC.

• Inoculation and Incubation:

  • Add 100 µL of the prepared inoculum to each well containing the test compound dilutions.

  • Include a positive control (inoculum with a standard antimicrobial) and a negative control (broth only). Also, include a solvent control to ensure the solvent has no antimicrobial activity at the concentrations used.

  • Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• Determination of MIC:

  • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

  • Alternatively, the optical density (OD) at 600 nm can be measured using a microplate reader. The MIC is defined as the lowest concentration that inhibits growth by ≥90% compared to the growth control.

Protocol 2: Agar Well Diffusion Assay

This method provides a qualitative assessment of antimicrobial activity.[1]

1. Materials:

• Test compound

• Bacterial or fungal strains

• Mueller-Hinton Agar (MHA) for bacteria or Sabouraud Dextrose Agar (SDA) for fungi

• Sterile Petri dishes

• Sterile cork borer or pipette tips

• Positive control antibiotic/antifungal

• Solvent for test compound

2. Procedure:

• Preparation of Agar Plates:

  • Prepare and sterilize the appropriate agar medium and pour it into sterile Petri dishes. Allow the agar to solidify.

  • Prepare a microbial lawn by evenly spreading a standardized inoculum (0.5 McFarland) over the surface of the agar plate using a sterile cotton swab.

• Application of Test Compound:

  • Create wells in the agar using a sterile cork borer (e.g., 6 mm diameter).

  • Add a specific volume (e.g., 50-100 µL) of the test compound solution at a known concentration into each well.

  • Add a positive control and a solvent control to separate wells on the same plate.

• Incubation and Measurement:

  • Incubate the plates at 37°C for 24 hours for bacteria and at 25-30°C for 48-72 hours for fungi.

  • After incubation, measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.

IV. Visualizations

The following diagrams illustrate a generalized mechanism of action for antimicrobial organic acids and a typical experimental workflow for screening antimicrobial compounds.

Caption: Experimental workflow for antimicrobial screening.

Caption: Generalized mechanism of action for antimicrobial organic acids.

References

• 1. Antifungal Activities of Multi-Halogenated Indoles Against Drug-Resistant Candida Species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Short-Chain Fatty Acids as a Potential Treatment for Infections: a Closer Look at the Lungs - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2,2-Dichloropentanoic Acid in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropentanoic acid is a halogenated carboxylic acid with potential applications in medicinal chemistry, primarily stemming from its structural similarity to the well-investigated metabolic modulator, dichloroacetate (B87207) (DCA). While direct and extensive research on 2,2-dichloropentanoic acid is limited, its analogous structure strongly suggests a role as an inhibitor of pyruvate (B1213749) dehydrogenase kinase (PDK). This inhibition forces a metabolic shift from glycolysis to oxidative phosphorylation, a mechanism of significant interest in oncology and other metabolic disorders.

These application notes provide a framework for investigating the therapeutic potential of 2,2-dichloropentanoic acid, with protocols and methodologies extrapolated from studies on its close analogue, DCA.

Postulated Mechanism of Action: Pyruvate Dehydrogenase Kinase (PDK) Inhibition

Pyruvate dehydrogenase kinase (PDK) is a key regulatory enzyme in cellular metabolism. It phosphorylates and inactivates the pyruvate dehydrogenase complex (PDC), which is the gatekeeper of the tricarboxylic acid (TCA) cycle. By inhibiting PDC, PDK promotes aerobic glycolysis (the Warburg effect), a metabolic phenotype characteristic of many cancer cells.

2,2-Dichloropentanoic acid, like DCA, is hypothesized to act as a pyruvate mimetic, competitively inhibiting PDK.[1] This inhibition leads to the reactivation of PDC, shunting pyruvate from lactate (B86563) production into the TCA cycle for oxidative phosphorylation. This metabolic reprogramming can lead to several anti-cancer effects, including increased production of reactive oxygen species (ROS), induction of apoptosis, and inhibition of tumor growth.[2]

Potential Therapeutic Applications

Based on the known effects of PDK inhibitors, 2,2-dichloropentanoic acid could be investigated for the following applications:

• Oncology: As a primary therapeutic or as an adjuvant to sensitize cancer cells to radiation and chemotherapy.[3] Cancers that exhibit a strong Warburg phenotype may be particularly susceptible.

• Metabolic Disorders: Conditions characterized by impaired mitochondrial metabolism could potentially benefit from the activation of the PDC.

• Ischemic Conditions: By promoting more efficient energy production through oxidative phosphorylation, it may have a role in protecting tissues from ischemic damage.

Quantitative Data for Analogous Compounds (Dichloroacetate - DCA)

To provide a reference for experimental design, the following table summarizes the inhibitory concentrations (IC50) of the analogous compound, dichloroacetate (DCA), against various PDK isoforms and cancer cell lines. It is important to note that these values are for DCA and would need to be experimentally determined for 2,2-dichloropentanoic acid.

Target/Cell Line	IC50 Value (for DCA)	Reference
Pyruvate Dehydrogenase Kinase 2 (PDK2)	183 µM	[2][4]
Pyruvate Dehydrogenase Kinase 4 (PDK4)	80 µM	[2][4]
MeWo (Melanoma)	13.3 mM	[5]
A375 (Melanoma)	14.9 mM	[4]
SK-MEL-2 (Melanoma)	27.0 mM	[4]
Colorectal Cancer Cell Lines	~20 mM (growth inhibition)	[6]
Pancreatic Carcinoma Cell Lines	~75 mM	[7]

Experimental Protocols

Protocol 1: In Vitro Pyruvate Dehydrogenase Kinase (PDK) Inhibition Assay

This protocol describes a general method to determine the in vitro inhibitory activity of 2,2-dichloropentanoic acid against PDK isoforms.[8][9]

Materials:

• Recombinant human PDK isoforms (PDK1, PDK2, PDK3, PDK4)

• Pyruvate Dehydrogenase Complex (PDC) E1α subunit (substrate)

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• 2,2-Dichloropentanoic acid (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar ADP detection system

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of 2,2-dichloropentanoic acid in DMSO. Further dilute in kinase assay buffer to the desired final concentrations. The final DMSO concentration in the assay should be ≤1%.

• Enzyme and Substrate Preparation: Dilute the PDK enzyme and PDC E1α substrate to their optimal working concentrations in kinase assay buffer.

• Assay Reaction:

  • Add 5 µL of the diluted 2,2-dichloropentanoic acid solution or vehicle (DMSO in assay buffer) to the wells of a 384-well plate.

  • Add 5 µL of the diluted PDK enzyme to each well.

  • Incubate for 15 minutes at room temperature to allow for compound-enzyme interaction.

  • Initiate the kinase reaction by adding 10 µL of a solution containing the PDC E1α substrate and ATP (at a concentration near the Km for the specific PDK isoform).

• Incubation: Incubate the plate at 30°C for 60 minutes. The incubation time may need to be optimized.

• Detection: Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percent inhibition for each concentration of 2,2-dichloropentanoic acid and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cell-Based Assay for Metabolic Shift

This protocol outlines a method to assess the effect of 2,2-dichloropentanoic acid on the metabolic phenotype of cancer cells.[6]

Materials:

• Cancer cell line of interest (e.g., a colorectal or melanoma cell line)

• Appropriate cell culture medium and supplements

• 2,2-Dichloropentanoic acid

• Lactate assay kit

• Seahorse XF Analyzer (Agilent) or similar instrument for measuring cellular respiration

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 2,2-dichloropentanoic acid for 24-48 hours. Include a vehicle-treated control group.

• Lactate Production Measurement:

  • Collect the cell culture medium from each well.

  • Measure the lactate concentration in the medium using a commercial lactate assay kit according to the manufacturer's protocol.

  • A decrease in lactate production is indicative of a shift away from glycolysis.

• Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) Measurement:

  • Perform a Seahorse XF Cell Mito Stress Test or a similar assay to measure OCR (an indicator of oxidative phosphorylation) and ECAR (an indicator of glycolysis).

  • An increase in the OCR/ECAR ratio indicates a metabolic shift towards oxidative phosphorylation.

• Data Analysis: Analyze the changes in lactate production, OCR, and ECAR in response to treatment with 2,2-dichloropentanoic acid.

Visualizations

Signaling Pathway

Caption: Postulated signaling pathway of 2,2-dichloropentanoic acid via PDK inhibition.

Experimental Workflow

Caption: Logical workflow for the evaluation of 2,2-dichloropentanoic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. selleckchem.com [selleckchem.com]
• 3. Metabolic-targeted Combination Therapy With Dichloroacetate and Metformin Suppresses Glioblastoma Cell Line Growth In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Pyruvate Dehydrogenase Kinase Inhibition by Dichloroacetate in Melanoma Cells Unveils Metabolic Vulnerabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dichloroacetate induces apoptosis and cell-cycle arrest in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of γ-Lactones from 2,2-Dichloropentanoic Acid Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

γ-Lactones are a class of heterocyclic organic compounds that form a core structural motif in a wide array of natural products and pharmacologically active molecules. Their prevalence in medicinal chemistry underscores the importance of efficient and selective synthetic routes to access these valuable scaffolds. This document provides detailed application notes and experimental protocols for a proposed synthetic pathway to produce γ-lactones, specifically γ-valerolactone, starting from 2,2-dichloropentanoic acid.

The proposed synthesis follows a three-step sequence:

• Reductive Dechlorination: The initial step involves the removal of the two chlorine atoms from the α-position of 2,2-dichloropentanoic acid to yield pentanoic acid.

• Selective γ-Hydroxylation: The subsequent step is the selective oxidation of the γ-C-H bond of pentanoic acid to introduce a hydroxyl group, forming 4-hydroxypentanoic acid.

• Lactonization: The final step is the intramolecular esterification of 4-hydroxypentanoic acid to yield the target γ-valerolactone.

This multi-step approach is necessitated by the challenges of a direct conversion and leverages recent advances in catalytic C-H activation.

Data Presentation

The following tables summarize the quantitative data for each key step of the synthesis.

Table 1: Reductive Dechlorination of Dichlorinated Carboxylic Acids

Catalyst	Substrate	H2 Pressure (bar)	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to Dechlorinated Product (%)	Reference
Pt/TiO₂	Propanoic Acid	40	150	-	47	73 (to Propanol)	[1]
Re/TiO₂	Chlorinated Aromatic Carboxylic Acids	-	-	-	-	80-94	[1]
Pd/ZrO₂	Chloroacetic Acids	-	Ambient	-	High	High	[2]

Table 2: Selective γ-Hydroxylation of Aliphatic Carboxylic Acids

Catalyst	Substrate	Oxidant	Solvent	Temperature (°C)	Time (h)	Yield of γ-lactone (%)	Reference
Mn(TIPS-pdp)	3,3-Dimethylbutanoic Acid	H₂O₂	TFE	0	0.75	64	[3]
Fe(PDP)	Adamantylacetic Acid	H₂O₂	-	-	-	up to 88	[4]
Mn catalyst	α,α-disubstituted butanoic acids	H₂O₂	-	-	-	59	[3]

Note: The reaction often proceeds directly to the lactone in a single step from the carboxylic acid via an unstable hydroxy acid intermediate.

Table 3: Acid-Catalyzed Lactonization of γ-Hydroxy Acids

Substrate	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
4-hydroxy- or/and 5-hydroxy-(2E)-alkenoate	2,4,6-trichlorobenzoyl chloride	Pyridine	-	-	82-90	[5]
5-(4-fluorophenyl)-5-hydroxypentanoic acid	Thionyl chloride	-	-10 to 40	2-3	High	[6]
γ-hydroxycarboxylic acid sodium salt	Acidic relactonization	-	-	-	High	[7]

Experimental Protocols

Step 1: Reductive Dechlorination of 2,2-Dichloropentanoic Acid

Objective: To synthesize pentanoic acid from 2,2-dichloropentanoic acid via catalytic hydrogenation.

Materials:

• 2,2-Dichloropentanoic Acid

• Palladium on Carbon (Pd/C, 5 wt%)

• Methanol (Anhydrous)

• Hydrogen Gas (H₂)

• High-pressure autoclave reactor

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

Procedure:

• In a high-pressure autoclave reactor, dissolve 2,2-dichloropentanoic acid (1 equivalent) in anhydrous methanol.

• Carefully add 5 wt% Pd/C catalyst (typically 1-5 mol% of palladium relative to the substrate).

• Seal the reactor and purge with nitrogen gas, followed by purging with hydrogen gas.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 10-50 bar).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 25-60 °C) for a specified time (e.g., 12-24 hours).

• Monitor the reaction progress by techniques such as TLC or GC-MS.

• Upon completion, carefully depressurize the reactor and purge with nitrogen gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Wash the Celite pad with a small amount of methanol.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain crude pentanoic acid.

• Purify the product by distillation or chromatography if necessary.

Step 2: Selective γ-Hydroxylation of Pentanoic Acid

Objective: To synthesize 4-hydroxypentanoic acid from pentanoic acid via a manganese-catalyzed C-H oxidation, which will likely lactonize in situ to γ-valerolactone.

Materials:

• Pentanoic Acid

• Manganese Catalyst (e.g., (S,S)-Mn(TIPS-pdp))

• Hydrogen Peroxide (H₂O₂, 30% aqueous solution)

• 2,2,2-Trifluoroethanol (TFE)

• Syringe pump

• Standard laboratory glassware

• Magnetic stirrer

Procedure: [3]

• In a round-bottom flask, dissolve pentanoic acid (1 equivalent) and the manganese catalyst (e.g., 2 mol%) in TFE (to a substrate concentration of 25 mM).[3]

• Cool the solution to 0 °C in an ice bath.

• Using a syringe pump, add a solution of H₂O₂ (1.5 equivalents) in TFE (0.9 M) over a period of 30 minutes.[3]

• Stir the reaction mixture at 0 °C for an additional 15 minutes after the addition is complete.[3]

• Quench the reaction by adding 2-propanol.

• The product, γ-valerolactone, can be isolated by standard work-up procedures, including extraction with an organic solvent (e.g., ethyl acetate), washing with brine, drying over anhydrous sodium sulfate, and removal of the solvent under reduced pressure.

• Purification can be achieved by column chromatography.

Step 3: Acid-Catalyzed Lactonization of 4-Hydroxypentanoic Acid

Objective: To synthesize γ-valerolactone from 4-hydroxypentanoic acid. (Note: This step may not be necessary if the hydroxylation reaction leads directly to the lactone).

Materials:

• 4-Hydroxypentanoic Acid

• Acid Catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

• Anhydrous Toluene

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve 4-hydroxypentanoic acid (1 equivalent) in anhydrous toluene.

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid or a small amount of p-toluenesulfonic acid).

• Heat the mixture to reflux. Water formed during the intramolecular esterification will be collected in the Dean-Stark trap.

• Continue refluxing until no more water is collected.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain crude γ-valerolactone.

• Purify the product by distillation.

Mandatory Visualizations

Caption: Proposed synthetic workflow for γ-valerolactone.

Caption: Catalytic hydrogenation mechanism overview.

Caption: Acid-catalyzed lactonization mechanism.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Carboxylic Acid Directed γ-Lactonization of Unactivated Primary C–H Bonds Catalyzed by Mn Complexes: Application to Stereoselective Natural Product Diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Aliphatic C—H Oxidations for Late-Stage Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN111138276A - Synthesis method of chiral 5- (4-fluorophenyl) -5-hydroxypentanoate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Nucleophilic Substitution Reactions of 2,2-Dichloropentanoate Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dichloropentanoate esters are versatile chemical intermediates with potential applications in organic synthesis and drug development. The presence of two chlorine atoms on the α-carbon activates the molecule for nucleophilic substitution reactions, allowing for the introduction of a variety of functional groups. This document provides an overview of the potential nucleophilic substitution reactions on 2,2-dichloropentanoate esters and outlines generalized experimental protocols. While specific experimental data for this substrate is limited in publicly available literature, the principles of nucleophilic substitution on gem-dihalo compounds provide a strong basis for reaction design.

The general structure of a 2,2-dichloropentanoate ester is as follows:

Where 'R' represents an alkyl or aryl group. The two chlorine atoms are attached to the carbon atom adjacent to the carbonyl group, making it an electrophilic center susceptible to attack by nucleophiles.

Reaction Mechanisms and Pathways

Nucleophilic substitution at the α-carbon of 2,2-dichloropentanoate esters can proceed through a sequential substitution of the two chlorine atoms. The first substitution is generally more facile due to the electron-withdrawing nature of the remaining chlorine atom. The second substitution may require more forcing conditions.

A generalized workflow for these reactions is depicted below:

Application Note: Derivatization of 2,2-Dichloropentanoic Acid for Gas Chromatography (GC) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction Gas chromatography (GC) is a powerful technique for the separation and analysis of volatile and thermally stable compounds. However, direct GC analysis of polar compounds like carboxylic acids is often challenging. Molecules such as 2,2-dichloropentanoic acid possess a carboxylic acid functional group (-COOH) which contains an active hydrogen atom. This leads to high polarity and the formation of intermolecular hydrogen bonds, resulting in low volatility and poor thermal stability.[1][2] Without modification, these characteristics can cause significant peak tailing, poor resolution, and low detector response during GC analysis.[1][3]

To overcome these limitations, a derivatization step is employed. This process chemically modifies the analyte to create a derivative that is more volatile, less polar, and more thermally stable, making it "GC-amenable".[4] The most common strategies for derivatizing carboxylic acids are alkylation (specifically esterification) and silylation.[1][5] This application note provides detailed protocols for these methods as applied to 2,2-dichloropentanoic acid, enabling robust and reproducible quantitative analysis.

Derivatization Strategies and Method Selection

The choice of derivatization reagent depends on the specific requirements of the analysis, including sample matrix, required sensitivity, and available equipment. The two primary and most effective methods for 2,2-dichloropentanoic acid are esterification and silylation.

• Esterification (Alkylation): This method replaces the acidic proton of the carboxyl group with an alkyl group, typically methyl or ethyl, to form a less polar and more volatile ester.[2][4] This can be achieved using reagents like acidic methanol (B129727) or alkyl chloroformates. Ester derivatives are generally very stable.[4]

• Silylation: This is a versatile and widely used method that replaces the active hydrogen with a trimethylsilyl (B98337) (TMS) group.[5] Silylating reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are highly effective for carboxylic acids.[6] The resulting TMS esters are volatile and thermally stable, though they can be sensitive to moisture.[7]

Table 1: Comparison of Common Derivatization Methods for Carboxylic Acids

Feature	Esterification (Acidic Alcohol)	Silylation (e.g., BSTFA)	Esterification (Alkyl Chloroformate)
Principle	Replaces active -H with an alkyl group using alcohol and an acid catalyst.[8]	Replaces active -H with a trimethylsilyl (TMS) group.[5]	Forms a mixed anhydride (B1165640) intermediate that reacts with an alcohol.[9]
Reagent(s)	Methanol/Ethanol, H₂SO₄ or BF₃ catalyst.[10][11]	BSTFA, MSTFA, BSA, often with TMCS as a catalyst.[12]	Methyl/Ethyl Chloroformate, Pyridine, Alcohol.[13][14]
Reaction Speed	Moderate to slow (may require heating for 30-60 min).[10]	Fast (typically 5-30 min at room temp or with gentle heating).[5][6]	Very fast (occurs quickly at room temperature).[14]
Derivative Stability	High. Esters are generally robust.[4]	Moderate. TMS derivatives are sensitive to moisture.	High.
Byproducts	Water.	Neutral, volatile byproducts that typically do not interfere.[4]	HCl (neutralized by base like pyridine), CO₂.[14]
Advantages	Inexpensive, common reagents; produces very stable derivatives.	Highly reactive, versatile for multiple functional groups, volatile byproducts.[3][6]	Rapid reaction, can be performed directly in aqueous media.[14]
Disadvantages	Requires anhydrous conditions; catalyst removal may be needed.	Reagents and derivatives are moisture-sensitive; reagents are more expensive.[7]	Reagents can be hazardous; requires careful pH control.

Experimental Protocols

Protocol 1: Esterification using Acidic Methanol

This protocol is adapted from a standard method for the analysis of haloacetic acids in water.[10] It involves the conversion of 2,2-dichloropentanoic acid to its methyl ester, methyl 2,2-dichloropentanoate.

Workflow for Acidic Methanol Esterification

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. researchgate.net [researchgate.net]
• 3. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 4. gcms.cz [gcms.cz]
• 5. phoenix-sci.com [phoenix-sci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. m.youtube.com [m.youtube.com]
• 8. scribd.com [scribd.com]
• 9. Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of dichloroacetic acid and trichloroacetic acid in drinking water by acidic methanol esterification and headspace gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. GC 試薬 | Thermo Fisher Scientific - JP [thermofisher.com]
• 13. Quantitative Analysis of Amino and Organic Acids by Methyl Chloroformate Derivatization and GC-MS/MS Analysis | Springer Nature Experiments [experiments.springernature.com]
• 14. Rapid and Simultaneous Determination of Free Aromatic Carboxylic Acids and Phenols in Commercial Juices by GC-MS after Ethyl Chloroformate Derivatization [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2,2-Dichloropentanoic Acid

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the synthesis of 2,2-dichloropentanoic acid. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to help you optimize your reaction conditions and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,2-dichloropentanoic acid?

A1: The most prevalent laboratory method for the synthesis of 2,2-dichloropentanoic acid is the Hell-Volhard-Zelinsky (HVZ) reaction.[1][2] This reaction involves the alpha-halogenation of a carboxylic acid, in this case, pentanoic acid, using a chlorinating agent in the presence of a phosphorus catalyst.

Q2: What are the key reagents for the dichlorination of pentanoic acid via the HVZ reaction?

A2: The key reagents include:

• Pentanoic Acid: The starting carboxylic acid.

• Chlorinating Agent: Typically chlorine gas (Cl₂) or sulfuryl chloride (SO₂Cl₂).

• Catalyst: A phosphorus halide, such as phosphorus trichloride (B1173362) (PCl₃) or phosphorus pentachloride (PCl₅), is used to generate the acyl halide intermediate.[1][2] Thionyl chloride (SOCl₂) can also be used, which serves as both the chlorinating agent and catalyst.[3]

Q3: What are the main challenges in synthesizing 2,2-dichloropentanoic acid?

A3: The primary challenges include controlling the extent of chlorination to achieve the desired dichlorinated product while minimizing monochlorinated and unreacted starting material. Other challenges include managing the corrosive nature of the reagents and purifying the final product from a mixture of chlorinated species.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to identify the relative amounts of starting material, monochlorinated, and dichlorinated products. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to analyze aliquots of the reaction mixture.

Q5: What is the expected structure and molecular weight of 2,2-dichloropentanoic acid?

A5: The structure of 2,2-dichloropentanoic acid is CH₃CH₂CH₂CCl₂(COOH). Its molecular formula is C₅H₈Cl₂O₂, and its molecular weight is approximately 171.02 g/mol .[4]

Troubleshooting Guides

This section provides solutions to common problems you might encounter during the synthesis of 2,2-dichloropentanoic acid.

Problem 1: Low Yield of 2,2-Dichloropentanoic Acid

Possible Cause	Suggested Solution
Incomplete Reaction	- Increase Reaction Time: The dichlorination may require a longer reaction time than monochlorination. Monitor the reaction progress over a more extended period. - Increase Temperature: Higher temperatures can increase the reaction rate. However, be cautious as this may also lead to side reactions.[1]
Insufficient Chlorinating Agent	- Ensure Stoichiometric Excess: Use a sufficient molar excess of the chlorinating agent (e.g., chlorine gas) to favor dichlorination.
Catalyst Deactivation	- Use Fresh Catalyst: Ensure the phosphorus halide catalyst is fresh and has not been deactivated by moisture.

Problem 2: High Proportion of 2-Chloropentanoic Acid (Monochloro-impurity)

Possible Cause	Suggested Solution
Insufficient Chlorination	- Increase Molar Ratio of Chlorinating Agent: A higher concentration of the chlorinating agent relative to pentanoic acid will promote the second chlorination step. - Prolong Reaction Time: Allow more time for the monochlorinated intermediate to be converted to the dichlorinated product.
Low Reaction Temperature	- Optimize Temperature: Gradually increase the reaction temperature. The second chlorination may require a higher activation energy.

Problem 3: Presence of Unreacted Pentanoic Acid

Possible Cause	Suggested Solution
Insufficient Reagents	- Check Stoichiometry: Verify the molar ratios of the chlorinating agent and catalyst to the starting material.
Low Reaction Temperature or Short Reaction Time	- Adjust Reaction Parameters: Increase the temperature and/or extend the reaction duration to ensure complete conversion of the starting material.

Problem 4: Product is Dark/Discolored

Possible Cause	Suggested Solution
Side Reactions/Degradation	- Control Temperature: Avoid excessively high temperatures which can lead to decomposition and the formation of colored byproducts.[1] - Purification: The colored impurities can often be removed during the purification step (e.g., distillation).

Experimental Protocols

General Protocol for Hell-Volhard-Zelinsky Dichlorination of Pentanoic Acid

This protocol provides a general procedure. Optimal conditions should be determined experimentally.

1. Reaction Setup:

• Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a gas inlet tube (for chlorine gas), and a dropping funnel. The outlet of the reflux condenser should be connected to a gas trap to neutralize excess chlorine and HCl gas produced.

• Charge the flask with pentanoic acid.

2. Acyl Chloride Formation:

• Slowly add a catalytic amount of phosphorus pentachloride (PCl₅) or a slight molar excess of thionyl chloride (SOCl₂) to the pentanoic acid through the dropping funnel.[5]

• Gently heat the mixture to initiate the reaction and form the pentanoyl chloride intermediate.

3. Dichlorination:

• Once the initial reaction subsides, begin bubbling dry chlorine gas through the mixture via the gas inlet tube.

• Maintain the reaction at an elevated temperature. The optimal temperature and time will need to be determined, but temperatures exceeding 100°C are often required for dichlorination.[1]

• Monitor the reaction progress periodically by GC-MS or NMR.

4. Work-up and Purification:

• Once the desired level of dichlorination is achieved, stop the flow of chlorine gas and allow the reaction mixture to cool.

• Carefully add water to the reaction mixture to hydrolyze the remaining acyl chloride to the carboxylic acid. This reaction is exothermic and will produce HCl gas.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the crude 2,2-dichloropentanoic acid by fractional distillation under reduced pressure.[6][7][8] The boiling points of pentanoic acid, 2-chloropentanoic acid, and 2,2-dichloropentanoic acid are different, allowing for their separation.

Data Presentation

Table 1: Influence of Reaction Parameters on Product Distribution (Hypothetical Data)

Entry	Molar Ratio (Cl₂:Acid)	Temperature (°C)	Time (h)	Pentanoic Acid (%)	2-Chloropentanoic Acid (%)	2,2-Dichloropentanoic Acid (%)
1	1.1 : 1	100	4	10	75	15
2	2.2 : 1	100	4	2	30	68
3	2.2 : 1	120	4	<1	15	84
4	2.2 : 1	120	8	<1	5	94
5	3.0 : 1	120	8	0	2	97

Note: This table presents hypothetical data for illustrative purposes. Actual results will vary based on specific experimental conditions.

Table 2: Physical and Spectroscopic Data of 2,2-Dichloropentanoic Acid

Property	Value
Molecular Formula	C₅H₈Cl₂O₂
Molecular Weight	171.02 g/mol [4]
Appearance	Colorless to light yellow liquid
Boiling Point	(Predicted) ~242 °C at 760 mmHg
¹H NMR (CDCl₃)	δ ~1.1 (t, 3H, CH₃), ~1.7 (m, 2H, CH₂), ~2.2 (t, 2H, CH₂), ~11-12 (br s, 1H, COOH)[9]
¹³C NMR (CDCl₃)	δ ~13 (CH₃), ~25 (CH₂), ~40 (CH₂), ~90 (CCl₂), ~175 (C=O)[9]
IR (neat)	ν ~2970 (C-H), ~1720 (C=O), ~3000-3300 (br, O-H), ~700-800 (C-Cl) cm⁻¹[10]

Visualizations

Experimental Workflow for 2,2-Dichloropentanoic Acid Synthesis

Caption: Workflow for the synthesis and purification of 2,2-dichloropentanoic acid.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yields in the dichlorination reaction.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Hell-Volhard-Zelinsky Reaction (Chapter 58) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 3. homework.study.com [homework.study.com]
• 4. 2,2-dichloropentanoic Acid | C5H8Cl2O2 | CID 2724598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fractional distillation - Wikipedia [en.wikipedia.org]
• 7. Purification [chem.rochester.edu]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 21.10 Spectroscopy of Carboxylic Acid Derivatives – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Technical Support Center: Chlorination of Pentanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chlorination of pentanoic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the chlorination of pentanoic acid, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Low yield of the desired chlorinated pentanoic acid.

• Question: My reaction is resulting in a low yield of the desired product. What are the potential causes and how can I improve the yield?

• Answer: Low yields can stem from several factors depending on the chlorination method employed.

  • Incomplete Reaction: The reaction may not have gone to completion. For alpha-chlorination via the Hell-Volhard-Zelinsky (HVZ) reaction, ensure that the reaction time is sufficient and the temperature is maintained, as these reactions can be slow. For the formation of pentanoyl chloride, ensure the chlorinating agent is fresh and used in the correct stoichiometric amount.

  • Moisture Contamination: Acyl chlorides, intermediates in the HVZ reaction and the final product in pentanoyl chloride synthesis, are highly reactive towards water.[1] Any moisture in the glassware or reagents will lead to the hydrolysis of the acyl chloride back to pentanoic acid, reducing the yield. All glassware should be oven-dried, and anhydrous solvents should be used.

  • Suboptimal Reagent Choice: The choice of chlorinating agent can significantly impact the yield. For instance, when preparing pentanoyl chloride, thionyl chloride is often preferred as its byproducts (SO₂ and HCl) are gaseous and easily removed from the reaction mixture.[1]

  • Purification Losses: Significant loss of product can occur during the workup and purification steps. Optimize your extraction and distillation or chromatography procedures to minimize these losses.

Issue 2: Formation of multiple chlorinated isomers in free-radical chlorination.

• Question: I am using free-radical chlorination and obtaining a mixture of monochlorinated isomers (alpha, beta, gamma, delta). How can I control the regioselectivity?

• Answer: Free-radical chlorination of alkanes and their derivatives is notoriously unselective.[2] The chlorine radical is highly reactive and will abstract hydrogen atoms from all available positions on the pentanoic acid chain, leading to a mixture of isomers.

  • Understanding Reactivity: The distribution of isomers is governed by the statistical probability of chlorination at each position and the relative reactivity of the C-H bonds. Secondary C-H bonds (at the beta and gamma positions) are generally more reactive than primary C-H bonds (at the delta position). The alpha-protons are deactivated due to the electron-withdrawing effect of the carboxylic acid group.[3]

  • Alternative Methods: For selective chlorination, particularly at the alpha-position, the Hell-Volhard-Zelinsky reaction is the method of choice.[3] If chlorination at other specific positions is required, alternative synthetic strategies will be necessary.

Issue 3: Presence of unsaturated byproducts.

• Question: My final product is contaminated with an unsaturated pentenoic acid. What causes this and how can I prevent it?

• Answer: The formation of unsaturated byproducts is a known side reaction, particularly in the Hell-Volhard-Zelinsky reaction when carried out at high temperatures.[1] This occurs through the elimination of a hydrogen halide from the alpha-chlorinated product.

  • Temperature Control: Carefully control the reaction temperature. While the HVZ reaction requires elevated temperatures, excessive heat can promote the elimination side reaction.[4] Monitor the reaction closely and maintain the temperature within the recommended range for the specific protocol.

  • Reaction Time: Prolonged reaction times at high temperatures can also increase the likelihood of elimination. Monitor the reaction progress by techniques like TLC or GC to determine the optimal reaction time.

Issue 4: Formation of polychlorinated byproducts.

• Question: I am observing di- and tri-chlorinated pentanoic acid derivatives in my product mixture. How can I minimize this over-chlorination?

• Answer: Polychlorination occurs when the initially formed monochlorinated product reacts further with the chlorinating agent. This is more common in free-radical chlorination but can also occur in the HVZ reaction if reaction conditions are not carefully controlled.

  • Control Stoichiometry: Use a controlled amount of the chlorinating agent. For monochlorination, using a molar ratio of pentanoic acid to chlorine (or other chlorinating agent) of 1:1 or slightly greater is recommended. An excess of the chlorinating agent will favor polychlorination.

  • Reaction Time and Temperature: Shorter reaction times and lower temperatures can help to minimize over-chlorination. Again, monitoring the reaction progress is key to stopping the reaction once the desired monochlorinated product is formed.

Frequently Asked Questions (FAQs)

Q1: What are the main byproducts I can expect when preparing pentanoyl chloride?

A1: The byproducts are dependent on the chlorinating agent used:

• Thionyl chloride (SOCl₂): The byproducts are sulfur dioxide (SO₂) and hydrogen chloride (HCl), which are both gases and can be easily removed.

• Phosphorus(V) chloride (PCl₅): The byproducts are phosphoryl chloride (POCl₃) and hydrogen chloride (HCl).

• Phosphorus(III) chloride (PCl₃): The byproduct is phosphorous acid (H₃PO₃).

• Oxalyl chloride ((COCl)₂): The byproducts are carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride (HCl).

Q2: How can I selectively chlorinate pentanoic acid at the alpha-position?

A2: The Hell-Volhard-Zelinsky (HVZ) reaction is the most effective method for the selective alpha-chlorination of carboxylic acids.[3] This reaction typically uses a phosphorus trihalide (like PCl₃ or PBr₃) as a catalyst and a halogen (Cl₂ or Br₂).[5]

Q3: Is it possible to perform a free-radical chlorination of pentanoic acid with high selectivity?

A3: No, free-radical chlorination is inherently unselective for alkanes and their derivatives.[2] You will always obtain a mixture of isomers. The distribution of these isomers can be estimated based on the number of hydrogen atoms at each position and their relative reactivities.

Q4: What is the role of the phosphorus catalyst in the Hell-Volhard-Zelinsky reaction?

A4: The phosphorus trihalide catalyst reacts with the carboxylic acid to form an acyl halide intermediate.[6] This intermediate readily enolizes, and it is the enol form that reacts with the halogen at the alpha-position.[6]

Q5: How can I remove the phosphorus-containing byproducts from my HVZ reaction?

A5: Phosphorus-containing byproducts, such as phosphorous acid or phosphoryl chloride, are typically removed during the aqueous workup. Phosphorous acid is water-soluble and will be removed in the aqueous layer during extraction. Phosphoryl chloride will hydrolyze to phosphoric acid and HCl upon contact with water.

Data Presentation

Table 1: Predicted Isomer Distribution in Free-Radical Monochlorination of Pentanoic Acid

The following table provides an estimated distribution of monochlorinated isomers based on the statistical probability and relative reactivity of C-H bonds (Primary:Secondary ≈ 1:3.9). Please note that the presence of the carboxylic acid group will influence the actual experimental distribution.

Position of Chlorination	Isomer Name	Number of Hydrogens	Relative Reactivity Factor	Statistical Probability	Predicted % Yield
α (alpha)	2-Chloropentanoic acid	2	~0.5 (deactivated)	1.0	~5%
β (beta)	3-Chloropentanoic acid	2	3.9	7.8	~40%
γ (gamma)	4-Chloropentanoic acid	2	3.9	7.8	~40%
δ (delta)	5-Chloropentanoic acid	3	1.0	3.0	~15%

Experimental Protocols

Key Experiment: Alpha-Chlorination of Pentanoic Acid via the Hell-Volhard-Zelinsky Reaction

Objective: To synthesize 2-chloropentanoic acid from pentanoic acid.

Materials:

• Pentanoic acid

• Phosphorus trichloride (B1173362) (PCl₃)

• Chlorine gas (Cl₂) or Sulfuryl chloride (SO₂Cl₂)

• Anhydrous dichloromethane (B109758) (DCM) or other suitable solvent

• Drying tube (e.g., with calcium chloride)

• Round-bottom flask

• Reflux condenser

• Gas inlet tube

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (saturated)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Rotary evaporator

Procedure:

• Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, a reflux condenser topped with a drying tube, and a gas inlet tube (if using chlorine gas). The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon) and in a well-ventilated fume hood.

• Reaction Initiation: To the flask, add pentanoic acid (1.0 eq) dissolved in a minimal amount of anhydrous solvent.

• Catalyst Addition: Slowly add a catalytic amount of phosphorus trichloride (e.g., 0.1 eq) to the stirring solution.

• Chlorination: Heat the mixture to a gentle reflux. Slowly bubble chlorine gas through the solution or add sulfuryl chloride (1.1 eq) dropwise. The reaction is often exothermic, so control the addition rate to maintain a steady reflux.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique (e.g., TLC or GC analysis of quenched aliquots). The reaction may take several hours to go to completion.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a separatory funnel containing cold water.

• Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane or diethyl ether). Wash the organic layer sequentially with water and a saturated sodium bicarbonate solution to remove any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude 2-chloropentanoic acid can be purified by vacuum distillation.

Mandatory Visualization

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. byjus.com [byjus.com]
• 5. chlorination [sas.upenn.edu]
• 6. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Crude 2,2-Dichloropentanoic Acid

This technical support center is designed to assist researchers, scientists, and drug development professionals in the purification of crude 2,2-dichloropentanoic acid. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 2,2-dichloropentanoic acid?

A1: The most common impurity is the unreacted starting material, 2,2-dichloropentanal , from which the acid is typically synthesized via oxidation.[1] Other potential impurities may include:

• Over-oxidation products: Small amounts of shorter-chain carboxylic acids if oxidative cleavage occurs.

• Residual reagents: Traces of the oxidizing agent (e.g., nitric acid, sodium nitrite) and solvents (e.g., dichloromethane) used in the synthesis.[1]

• Byproducts of side reactions: Depending on the reaction conditions, minor side products may form.

Q2: Which purification methods are most effective for 2,2-dichloropentanoic acid?

A2: The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity. The most common and effective methods are:

• Vacuum Distillation: Ideal for separating the liquid 2,2-dichloropentanoic acid from non-volatile impurities and impurities with significantly different boiling points.[2]

• Recrystallization: A suitable method if the crude product is a solid or can be solidified. It is effective for removing small amounts of impurities that have different solubility profiles.

• Column Chromatography: A high-resolution technique for separating the desired acid from impurities with different polarities.

Q3: My purified 2,2-dichloropentanoic acid is discolored. What is the likely cause and how can I fix it?

A3: Discoloration (often yellowish or brownish) is typically due to the presence of trace impurities, possibly polymeric byproducts from the aldehyde starting material or residual oxidizing agents.

• Troubleshooting:

  • For slight discoloration, a single purification step (distillation or recrystallization) may be sufficient.

  • For more significant color, consider a pre-treatment step. Dissolving the crude acid in a suitable organic solvent and washing with a dilute solution of a mild reducing agent (e.g., sodium bisulfite) can help remove some colored impurities before proceeding with the main purification method.

  • Passing a solution of the crude acid through a small plug of activated carbon or silica (B1680970) gel can also help adsorb colored impurities.

Troubleshooting Guides

Vacuum Distillation

Problem	Possible Cause(s)	Solution(s)
Bumping or uneven boiling	- Insufficient agitation.- Presence of volatile impurities.	- Use a magnetic stir bar for vigorous stirring.- Ensure a gradual and uniform heating of the distillation flask.- Introduce a fine capillary leak to provide a steady stream of bubbles.
No distillate at the expected temperature	- Vacuum is not low enough.- Thermometer placement is incorrect.- The compound has a higher boiling point than anticipated.	- Check all connections for leaks and ensure the vacuum pump is functioning correctly.- The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser.- Gradually and carefully increase the heating mantle temperature.
Product decomposes in the distillation pot	- The heating temperature is too high.- The residence time at high temperature is too long.	- Use a lower vacuum to decrease the boiling point.- Use a smaller distillation flask to minimize the amount of material being heated at any one time.- For very sensitive compounds, consider short-path distillation.

Recrystallization

Problem	Possible Cause(s)	Solution(s)
The compound does not dissolve in the hot solvent	- The chosen solvent is unsuitable.- Not enough solvent has been added.	- Select a different solvent or a solvent mixture. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold.- Add more hot solvent in small increments until the compound dissolves completely.
The compound "oils out" instead of crystallizing	- The solution is supersaturated with impurities.- The cooling rate is too fast.- The boiling point of the solvent is higher than the melting point of the solute.	- Allow the solution to cool more slowly to room temperature before placing it in an ice bath.- Add a small amount of a solvent in which the compound is more soluble to the hot solution before cooling.- Select a solvent with a lower boiling point.
No crystals form upon cooling	- The solution is not saturated.- The compound is too soluble in the chosen solvent at low temperatures.	- Evaporate some of the solvent to increase the concentration and then cool again.- Scratch the inside of the flask with a glass rod at the liquid-air interface to induce nucleation.- Add a seed crystal of pure 2,2-dichloropentanoic acid.- Try a different solvent or a solvent mixture in which the compound is less soluble when cold.

Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor separation of the acid from impurities	- The polarity of the mobile phase is too high or too low.- The column is overloaded.	- Optimize the mobile phase using thin-layer chromatography (TLC) first.- Use a less polar solvent system to increase retention or a more polar one to decrease it. A small amount of acetic or formic acid is often added to the eluent to keep the carboxylic acid protonated and reduce tailing.- Ensure the amount of crude material loaded onto the column is appropriate for the column size (typically 1-5% of the silica gel weight).
The compound streaks on the column	- The compound is interacting too strongly with the silica gel.- The compound is not fully dissolved in the mobile phase when loaded.	- Add a small percentage of a polar modifier like acetic acid to the mobile phase to suppress deprotonation of the carboxylic acid.- Ensure the sample is fully dissolved in a minimal amount of the mobile phase or a slightly more polar solvent before loading onto the column.

Data Presentation

The following table summarizes the estimated physical properties and purification parameters for 2,2-dichloropentanoic acid. Note that some values are estimated based on structurally similar compounds.

Parameter	Value	Source/Basis
Molecular Weight	171.02 g/mol	[3]
Boiling Point (Atmospheric)	Estimated ~242 °C	[4]
Estimated Boiling Point (Vacuum)	100-120 °C at 10 mmHg	Estimated from the boiling point of 2,2-dichlorobutanoic acid (218 °C at 760 mmHg)[1]
Purity after Vacuum Distillation	>98% (expected)	General expectation for distillation of liquids with well-separated boiling points.
Recrystallization Solvents (to test)	Hexane/Ethyl Acetate (B1210297), Toluene, Water/Ethanol	General solvents for carboxylic acids.[5][6]
Purity after Recrystallization	>99% (expected)	Dependent on the efficiency of the recrystallization process.
Chromatography Stationary Phase	Silica Gel	Standard for normal-phase chromatography of acidic compounds.
Chromatography Mobile Phase (starting point)	Hexane:Ethyl Acetate (e.g., 7:3) + 0.5% Acetic Acid	A common solvent system for moderately polar compounds.
Purity after Chromatography	>99.5% (expected)	Chromatography offers high resolving power.

Experimental Protocols

Key Experiment 1: Purification by Vacuum Distillation

Objective: To purify crude 2,2-dichloropentanoic acid by separating it from non-volatile impurities and components with significantly different boiling points.

Methodology:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry and joints are properly sealed with vacuum grease. Use a magnetic stirrer and a heating mantle with a sand bath for uniform heating.

• Charging the Flask: Place the crude 2,2-dichloropentanoic acid (e.g., 10-50 g) and a magnetic stir bar into a round-bottomed flask of appropriate size (the flask should not be more than two-thirds full).

• Applying Vacuum: Begin stirring and gradually apply vacuum using a vacuum pump. It is advisable to use a cold trap between the distillation apparatus and the pump.

• Heating: Once a stable vacuum is achieved (e.g., ~10 mmHg), begin to gently heat the distillation flask.

• Collecting Fractions:

  • Collect any initial low-boiling fractions (likely residual solvent) in a separate receiving flask.

  • As the temperature of the vapor approaches the expected boiling point of the product (estimated 100-120 °C at 10 mmHg), change to a clean receiving flask to collect the purified 2,2-dichloropentanoic acid.

  • Collect the fraction that distills over a narrow temperature range (e.g., 2-3 °C).

• Completion: Stop the distillation when the temperature begins to drop or when only a small amount of residue remains in the distillation flask.

• Cooling and Storage: Allow the apparatus to cool to room temperature before slowly releasing the vacuum. The purified liquid can then be transferred to a clean, dry storage container.

Key Experiment 2: Purification by Recrystallization

Objective: To purify crude 2,2-dichloropentanoic acid by crystallization from a suitable solvent.

Methodology:

• Solvent Selection (Small Scale Test):

  • Place a small amount of the crude acid (e.g., 50 mg) into several test tubes.

  • Add a few drops of different solvents (e.g., hexane, toluene, ethyl acetate, ethanol, water, and mixtures like hexane/ethyl acetate and ethanol/water) to each tube.

  • Observe the solubility at room temperature. A good solvent will not dissolve the compound at room temperature.

  • Gently heat the test tubes. A good solvent will dissolve the compound when hot.

  • Allow the solutions to cool to room temperature and then in an ice bath. The ideal solvent will result in the formation of well-defined crystals.

• Recrystallization Procedure (Scale-up):

  • Place the crude 2,2-dichloropentanoic acid into an Erlenmeyer flask.

  • Add the chosen solvent in small portions while heating the flask with stirring until the solid just dissolves.

  • If the solution is colored, you may add a small amount of activated charcoal and heat for a few more minutes.

  • If charcoal was used or if there are insoluble impurities, perform a hot gravity filtration into a clean, pre-warmed Erlenmeyer flask.

  • Cover the flask and allow the solution to cool slowly to room temperature.

  • Once crystal formation appears to be complete, place the flask in an ice bath for at least 30 minutes to maximize the yield.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals in a vacuum oven or desiccator.

Mandatory Visualization

Caption: Purification workflow for 2,2-dichloropentanoic acid.

References

• 1. 2,2-dichlorobutanoic acid | 13023-00-2 [chemnet.com]
• 2. youtube.com [youtube.com]
• 3. 2,2-dichloropentanoic Acid | C5H8Cl2O2 | CID 2724598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2-DICHLOROPENTANOIC ACID | CAS 18240-68-1 [matrix-fine-chemicals.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. scs.illinois.edu [scs.illinois.edu]

Technical Support Center: Esterification of Hindered Carboxylic Acids

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering challenges with the esterification of sterically hindered carboxylic acids.

Frequently Asked Questions (FAQs)

Q1: Why is the esterification of sterically hindered carboxylic acids so challenging?

Steric hindrance refers to the presence of bulky chemical groups near the reaction center. In the case of hindered carboxylic acids (e.g., 2,4,6-trimethylbenzoic acid), these bulky groups physically block the approach of the alcohol nucleophile to the carbonyl carbon. This significantly slows down or completely prevents traditional esterification reactions, such as the Fischer-Speier method, which often results in the recovery of unchanged starting material.[1][2][3]

Q2: What are the primary methods for esterifying sterically hindered carboxylic acids?

When direct acid-catalyzed methods fail, several alternative strategies can be employed. The most common and effective methods involve "activating" the carboxylic acid to make it more reactive. These include:

• Steglich Esterification: Uses a carbodiimide (B86325) coupling agent (like DCC or DIC) and a nucleophilic catalyst (DMAP) under mild, neutral conditions.[4][5][6]

• Yamaguchi Esterification: Involves converting the carboxylic acid into a highly reactive mixed anhydride (B1165640) using 2,4,6-trichlorobenzoyl chloride (the Yamaguchi reagent), followed by reaction with the alcohol in the presence of DMAP.[7][8] This method is especially effective for creating highly functionalized esters.[8]

• Acyl Chloride Formation: A robust, two-step method where the carboxylic acid is first converted to a highly reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride. The acyl chloride then readily reacts with the hindered alcohol.[3]

• Mitsunobu Reaction: This reaction activates the alcohol rather than the carboxylic acid. It uses triphenylphosphine (B44618) (PPh₃) and an azodicarboxylate (like DEAD or DIAD) to convert the alcohol's hydroxyl group into a good leaving group, which is then displaced by the carboxylate.[9][10] A key feature is the inversion of stereochemistry at the alcohol center.[9]

Q3: How do I choose the best esterification method for my specific substrate?

The choice of method depends on the properties of your starting materials and the desired product. The following decision-making workflow can help guide your selection.

Caption: Decision workflow for selecting an esterification method.

Troubleshooting Guide

Problem: My reaction has a very low yield or is not working at all.

Potential Cause	Recommended Solution
Extreme Steric Hindrance	This is the most common cause. The chosen method may not be powerful enough. Solution: Switch to a more robust method. If Steglich fails, try Yamaguchi or the acyl chloride pathway, which uses a more electrophilic intermediate.[3]
Presence of Water	Water can hydrolyze the activated intermediates or the final ester, pushing the equilibrium back to the starting materials.[1] Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and reagents. Consider adding molecular sieves to the reaction mixture.
Suboptimal Reaction Conditions	Incorrect temperature, reaction time, or stoichiometry can lead to poor yields.[1] Solution: Increase the reaction temperature or extend the reaction time. Monitor progress by TLC or LCMS. A slight excess of the acid and coupling agent may be beneficial.[1]
Decomposition of Reagents	The coupling agents or catalysts may have degraded. Solution: Use fresh reagents. For example, DCC (dicyclohexylcarbodiimide) can hydrolyze over time.
Incorrect Stoichiometry	Using incorrect molar ratios of reactants and reagents is a common pitfall. Solution: Carefully calculate and measure all components. Ensure the correct molar ratios of the acid, alcohol, and coupling agents/catalysts are used.[1]

Problem: My Steglich esterification is producing a major byproduct.

Q: I am using DCC/DMAP and my primary product is an insoluble white solid, but not my ester. What is happening?

This is a classic issue with the Steglich esterification. The intended reaction involves the O-acylisourea intermediate reacting with the alcohol. However, if the alcohol is very hindered and the reaction is slow, this intermediate can undergo a 1,3-rearrangement to form a stable N-acylurea, which is unreactive towards the alcohol.[6]

Caption: Role of DMAP in preventing N-acylurea side product formation.

Solution: The role of 4-dimethylaminopyridine (B28879) (DMAP) is crucial to prevent this. DMAP is a stronger nucleophile than the alcohol and rapidly intercepts the O-acylisourea intermediate to form a highly reactive acyl-pyridinium species.[3][5] This new intermediate does not rearrange and is readily attacked by even hindered alcohols to form the desired ester. Ensure you are using a sufficient catalytic amount (typically 5-10 mol%) of fresh DMAP.[5][11]

Problem: My Fischer esterification of 2,4,6-trimethylbenzoic acid failed.

Q: I refluxed 2,4,6-trimethylbenzoic acid with methanol (B129727) and H₂SO₄, but only recovered the starting acid. Why?

This is a textbook example of steric hindrance preventing the Fischer esterification mechanism.[2] The two methyl groups ortho to the carboxylic acid block the carbonyl carbon, making it inaccessible for nucleophilic attack by methanol. The reaction simply cannot proceed to form the necessary tetrahedral intermediate.[3]

Solution: You must use an alternative method that does not rely on direct attack at the carbonyl of the protonated acid. The most effective solution is to convert the carboxylic acid to its acyl chloride using SOCl₂. The resulting acyl chloride is far more electrophilic and will react with methanol to give the desired methyl ester.[3]

Comparative Data on Esterification Methods

The following table summarizes typical yields for different esterification methods with hindered substrates. Actual yields will vary based on specific substrates and reaction conditions.

Method	Hindered Carboxylic Acid	Alcohol	Coupling Agent / Reagent	Catalyst	Typical Yield	Reference
Steglich	Pivalic Acid	Benzyl alcohol	DCC	DMAP (10 mol%)	94%	[11]
Steglich	Pivalic Acid	tert-Butanol	DCC	DMAP (10 mol%)	88%	[11]
Yamaguchi	Pivalic Acid	sec-Butanol	2,4,6-Trichlorobenzoyl chloride	DMAP	High Yields	[7][8]
Acyl Chloride	2,4,6-Trimethylbenzoic acid	Mesitol	SOCl₂ (for acid chloride formation)	None	Effective	[3]
Fischer	2,4,6-Trimethylbenzoic acid	Methanol	None	H₂SO₄	0% (Failure)	[2]

Key Experimental Protocols

Protocol 1: Steglich Esterification of a Hindered Acid [11]

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the hindered carboxylic acid (1.0 eq), the alcohol (1.2 eq), and 4-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous dichloromethane (B109758) (DCM).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• DCC Addition: Add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.2 eq) in anhydrous DCM dropwise to the stirred mixture over 10-15 minutes. A white precipitate, dicyclohexylurea (DCU), will begin to form.[1]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC).

• Workup:

  • Upon completion, filter the reaction mixture through a pad of celite to remove the precipitated DCU. Wash the filter cake with a small amount of cold DCM.[1]

  • Combine the filtrates and wash sequentially with 0.5 M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude ester by flash column chromatography or distillation.

Protocol 2: Yamaguchi Esterification [7][12]

This two-step, one-pot procedure is highly effective for very hindered systems.

• Anhydride Formation:

  • In a flame-dried flask under an inert atmosphere, dissolve the hindered carboxylic acid (1.0 eq) in anhydrous toluene.

  • Add triethylamine (B128534) (Et₃N, 1.1 eq) and stir for 10 minutes.

  • Add 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent, 1.1 eq) and stir the mixture at room temperature for 1-2 hours to form the mixed anhydride.

• Esterification:

  • In a separate flask, dissolve the alcohol (1.5 eq) and a stoichiometric amount of DMAP (2.0-3.0 eq) in anhydrous toluene.

  • Add the solution of the alcohol and DMAP to the mixed anhydride solution via cannula or dropping funnel.

  • Stir the reaction at room temperature for 4-12 hours, monitoring by TLC.

• Workup & Purification:

  • Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. homework.study.com [homework.study.com]
• 3. benchchem.com [benchchem.com]
• 4. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 5. Steglich Esterification [organic-chemistry.org]
• 6. Steglich esterification - Wikipedia [en.wikipedia.org]
• 7. Yamaguchi Esterification [organic-chemistry.org]
• 8. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 9. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 10. Mitsunobu Reaction - Chemistry Steps [chemistrysteps.com]
• 11. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 12. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]

Preventing decomposition of 2,2-dichloropentanoic acid during reactions

Welcome to the technical support center for 2,2-dichloropentanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the decomposition of this compound during chemical reactions. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on chemical stability to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main decomposition pathways for 2,2-dichloropentanoic acid?

A1: The primary decomposition pathways for 2,2-dichloropentanoic acid under typical reaction conditions are decarboxylation and hydrolysis of its derivatives.

• Decarboxylation: The loss of carbon dioxide (CO₂) from the carboxylic acid group can be facilitated by the presence of two electron-withdrawing chlorine atoms on the alpha-carbon, especially at elevated temperatures.

• Hydrolysis: If 2,2-dichloropentanoic acid is converted to an ester or amide, these derivatives can be susceptible to hydrolysis, breaking down into the parent carboxylic acid and the corresponding alcohol or amine. This is particularly relevant during work-up and purification steps.

• Dehydrochlorination: At very high temperatures, elimination of hydrogen chloride (HCl) can occur.

Q2: What are the initial signs of decomposition of 2,2-dichloropentanoic acid?

A2: Visual signs of decomposition can include a change in color of the compound or reaction mixture, the evolution of gas (CO₂ or HCl), or the formation of unexpected precipitates. However, significant degradation can occur without any visible changes. Analytical techniques such as NMR, GC-MS, or LC-MS are the most reliable methods to detect decomposition by identifying degradation products.

Q3: How should I store 2,2-dichloropentanoic acid to ensure its stability?

A3: To maximize stability, store 2,2-dichloropentanoic acid in a tightly sealed container in a cool, dry place, away from strong oxidizing agents. For long-term storage, refrigeration (2-8 °C) is recommended.

Q4: Can I use traditional Fischer esterification with 2,2-dichloropentanoic acid?

A4: Traditional Fischer esterification, which typically involves heating a carboxylic acid with an alcohol in the presence of a strong acid catalyst (like sulfuric acid), is generally not recommended for 2,2-dichloropentanoic acid. The high temperatures and strongly acidic conditions can promote decarboxylation and other side reactions. Milder esterification methods are advised.

Troubleshooting Guides

This section provides solutions to common problems encountered during reactions with 2,2-dichloropentanoic acid.

Problem 1: Low or no yield of the desired ester or amide product.

Possible Cause	Suggested Solution
Decomposition of starting material	Avoid high reaction temperatures. Utilize mild coupling reagents for esterification (e.g., DCC/DMAP) or amidation (e.g., EDC/NHS) that allow for room temperature reactions.
Steric Hindrance	The two chlorine atoms at the α-position create significant steric hindrance. Increase the reaction time or use a less sterically hindered alcohol/amine. For esterification, consider converting the carboxylic acid to the more reactive acid chloride first.
Incomplete reaction	Ensure all reagents are pure and anhydrous, as water can interfere with coupling reactions. Use a slight excess of the alcohol or amine. Monitor the reaction progress by TLC or LC-MS.
Side reactions of coupling agents	In carbodiimide-mediated reactions, the O-acylisourea intermediate can rearrange to an unreactive N-acylurea.[1] For esterifications, the addition of a catalytic amount of DMAP can suppress this side reaction.[1]

Problem 2: Formation of unexpected byproducts.

Possible Cause	Identification Method	Prevention Strategy
Decarboxylation Product	GC-MS or LC-MS analysis to detect 2,2-dichlorobutane.	Maintain low reaction temperatures. Avoid strong acids and prolonged heating.
N-acylurea Formation	NMR spectroscopy will show characteristic signals for the urea (B33335) byproduct.	For esterifications, ensure a catalytic amount of DMAP is used with the carbodiimide. For amidations, this is less common as amines are more reactive.
Hydrolysis during workup	Isolate and characterize the byproduct. If it is the starting carboxylic acid, hydrolysis has occurred.	Use anhydrous workup conditions where possible. Minimize exposure of ester or amide products to strongly acidic or basic aqueous solutions.

Stability Data

Condition	Temperature	Stability	Primary Decomposition Pathway
Neutral (pH ~7)	Room Temperature (20-25°C)	High	Negligible decomposition
Elevated Temperature (50-100°C)	Moderate	Slow decarboxylation
High Temperature (>150°C)	Low	Decarboxylation, Dehydrochlorination
Acidic (pH < 4)	Room Temperature (20-25°C)	High	Negligible decomposition
Elevated Temperature (50-100°C)	Low to Moderate	Acid-catalyzed decarboxylation
Basic (pH > 10)	Room Temperature (20-25°C)	Moderate	Slow deprotonation, potential for subsequent reactions
Elevated Temperature (50-100°C)	Low	Base-catalyzed decarboxylation and other reactions

Experimental Protocols

Protocol 1: Mild Esterification using Steglich Esterification

This method is suitable for forming esters of 2,2-dichloropentanoic acid with primary and secondary alcohols while minimizing decomposition.[2][3]

Materials:

• 2,2-dichloropentanoic acid

• Alcohol (1.2 equivalents)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equivalents)

• 4-Dimethylaminopyridine (DMAP) (0.1 equivalents)

• Anhydrous dichloromethane (B109758) (DCM)

Procedure:

• Dissolve 2,2-dichloropentanoic acid in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the alcohol and DMAP to the solution and stir.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of DCC in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography.

Protocol 2: Amide Synthesis using EDC/HOBt Coupling

This protocol describes a mild and efficient method for the formation of amides from 2,2-dichloropentanoic acid and primary or secondary amines.

Materials:

• 2,2-dichloropentanoic acid

• Amine (1.1 equivalents)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 equivalents)

• Hydroxybenzotriazole (HOBt) (1.2 equivalents)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 equivalents)

• Anhydrous dimethylformamide (DMF) or dichloromethane (DCM)

Procedure:

• Dissolve 2,2-dichloropentanoic acid in anhydrous DMF or DCM in a round-bottom flask under an inert atmosphere.

• Add HOBt and the amine to the solution.

• Add DIPEA or TEA and stir the mixture for 10 minutes.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC·HCl in one portion.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude amide by column chromatography or recrystallization.

Visualizations

References

• 1. Steglich Esterification [organic-chemistry.org]
• 2. Steglich esterification - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2,2-Dichloropentanoic Acid Esters

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2-dichloropentanoic acid esters.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2,2-dichloropentanoic acid esters?

The most common impurities encountered during the synthesis of 2,2-dichloropentanoic acid esters, typically via Fischer esterification, are unreacted starting materials. These include the 2,2-dichloropentanoic acid and the corresponding alcohol.[1] Additionally, residual acid catalyst, such as sulfuric acid, and water formed during the reaction can be present.[1] Side reactions, though less common, can introduce other chlorinated species or byproducts from the alcohol.

Q2: What is the general strategy for purifying 2,2-dichloropentanoic acid esters?

A typical purification workflow involves several steps. First, the reaction mixture is neutralized to remove the acid catalyst and unreacted 2,2-dichloropentanoic acid. This is usually achieved by washing with a weak base like sodium bicarbonate or sodium carbonate solution.[1] The ester is then extracted into an organic solvent. The organic layer is washed with water or brine to remove any remaining water-soluble impurities. After drying the organic layer with an agent like anhydrous magnesium sulfate (B86663) or sodium sulfate, the solvent is removed under reduced pressure. For higher purity, distillation or column chromatography can be employed.[1][2]

Q3: How can I remove the unreacted 2,2-dichloropentanoic acid from my ester product?

Unreacted 2,2-dichloropentanoic acid can be effectively removed by washing the crude product with a mild aqueous base.[1] A saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium carbonate (Na₂CO₃) is commonly used. The acidic carboxylic acid reacts with the base to form a water-soluble carboxylate salt, which is then partitioned into the aqueous layer during extraction.

Q4: My purified ester still contains the alcohol I used for the esterification. How can I remove it?

If the alcohol has a significantly lower boiling point than the ester, it can often be removed by distillation.[1] For less volatile alcohols, washing the organic extract thoroughly with water or brine can help remove the more water-soluble alcohols. If these methods are insufficient, column chromatography is a reliable method for separating the ester from the residual alcohol.[2]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low Yield After Purification	Ester Hydrolysis: During the workup, especially if a strong base is used for neutralization, the ester can be hydrolyzed back to the carboxylic acid and alcohol.	Use a mild base like sodium bicarbonate for neutralization and avoid prolonged contact times.
Incomplete Extraction: The ester may not have been fully extracted from the aqueous layer.	Perform multiple extractions with the organic solvent to ensure complete recovery. Check the solubility of your specific ester in the chosen solvent.
Loss During Distillation: If the ester is volatile, it may be lost during solvent removal or distillation.	Use a rotary evaporator with a cooled trap and carefully control the pressure and temperature during distillation.
Product is not Pure After Washing	Inefficient Phase Separation: Emulsions may have formed during the washing steps, trapping impurities in the organic layer.	Add brine (saturated NaCl solution) to help break up emulsions. Allow sufficient time for the layers to separate completely.
Insufficient Washing: The volume or number of washes may not have been adequate to remove all impurities.	Increase the number of washes with the aqueous base and/or water.
Difficulty in Removing a Specific Impurity	Similar Polarity: The impurity may have a similar polarity to the desired ester, making separation by extraction difficult.	Employ column chromatography for separation. A range of polarities for the mobile phase (e.g., hexane/ethyl acetate (B1210297) mixtures) should be tested to find the optimal separation conditions.
Azeotrope Formation: The impurity may form an azeotrope with the ester, making separation by distillation challenging.	Consider alternative purification methods like chromatography or recrystallization if the ester is a solid.

Experimental Protocols

Protocol 1: Standard Aqueous Workup and Extraction

This protocol is suitable for the initial purification of 2,2-dichloropentanoic acid esters from the reaction mixture.

• Neutralization: Cool the reaction mixture to room temperature. Slowly add a saturated aqueous solution of sodium bicarbonate while stirring. Continue adding until the effervescence ceases, indicating that all the acid has been neutralized.

• Extraction: Transfer the mixture to a separatory funnel. Add an appropriate organic solvent in which the ester is soluble (e.g., diethyl ether, ethyl acetate). Shake the funnel vigorously, venting frequently to release any pressure.

• Phase Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Washing: Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate solution (1x)

  • Water (2x)

  • Brine (1x)

• Drying: Drain the organic layer into a clean flask and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

Protocol 2: Purification by Column Chromatography

This protocol is recommended when a higher purity of the 2,2-dichloropentanoic acid ester is required.

• Slurry Preparation: Prepare a slurry of silica (B1680970) gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle into a packed bed.

• Sample Loading: Dissolve the crude ester in a minimal amount of the non-polar solvent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the non-polar solvent. Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate). The optimal solvent system will need to be determined by thin-layer chromatography (TLC).

• Fraction Collection: Collect the eluting solvent in fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure ester.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Diagrams

Caption: Workflow for the synthesis and purification of 2,2-dichloropentanoic acid esters.

References

• 1. scienceready.com.au [scienceready.com.au]
• 2. researchgate.net [researchgate.net]

Managing side reactions in the synthesis of 2,2-dichloropentanoyl chloride

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of 2,2-dichloropentanoyl chloride. The information is tailored for researchers, scientists, and professionals in drug development to help manage and mitigate common side reactions and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,2-dichloropentanoyl chloride?

A1: The most prevalent and straightforward method for synthesizing 2,2-dichloropentanoyl chloride is by reacting 2,2-dichloropentanoic acid with a chlorinating agent.[1][2][3] Thionyl chloride (SOCl₂) is a widely used reagent for this transformation due to its effectiveness and the convenient removal of its byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), which are both gaseous.[2][3] Other chlorinating agents like oxalyl chloride or phosphorus pentachloride can also be used.[1][2]

Q2: My reaction is not going to completion, and I still have significant amounts of the starting carboxylic acid. What are the likely causes and solutions?

A2: Incomplete conversion is a common issue. Here are the potential causes and troubleshooting steps:

• Insufficient Chlorinating Agent: Ensure you are using a molar excess of the chlorinating agent (typically 1.5 to 3 equivalents).

• Reaction Temperature is Too Low: While the reaction often starts at room temperature, gentle heating or reflux may be required to drive it to completion.[4] For instance, heating to 60-75°C is a common strategy.[4]

• Short Reaction Time: The reaction may require several hours to complete. Monitor the reaction's progress (e.g., by quenching a small aliquot with methanol (B129727) to form the methyl ester and analyzing by TLC or GC) until the starting material is consumed.[4][5]

• Presence of Moisture: Any moisture in the reaction setup will consume the chlorinating agent and hydrolyze the product back to the starting material.[4] Ensure all glassware is oven- or flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).[4]

Q3: The final product is dark-colored. What causes this discoloration and how can I prevent it?

A3: Dark coloration in the final product can indicate decomposition or the presence of impurities.[6]

• Thermal Decomposition: Overheating during the reaction or the final distillation can cause the product to decompose.[6] Maintain a controlled temperature throughout the process.

• Contaminated Reagents: Impurities in the starting 2,2-dichloropentanoic acid or the chlorinating agent can lead to colored byproducts.[6] Use high-purity reagents whenever possible.

• Side Reactions: Harsh reaction conditions can promote side reactions that produce colored compounds.[6] Using a milder chlorinating agent or lower temperatures might mitigate this issue.[6]

Q4: How can I effectively remove residual thionyl chloride (SOCl₂) from my product?

A4: Since thionyl chloride has a relatively high boiling point (76 °C), its removal is crucial.

• Distillation: Excess thionyl chloride can be removed by distillation.[4]

• Azeotropic Removal: A highly effective method is to add a dry, inert solvent like anhydrous toluene (B28343) to the crude product and remove the solvent under reduced pressure using a rotary evaporator.[5][7] Repeating this process two to three times can effectively remove residual thionyl chloride azeotropically.[7]

Q5: What are the primary side reactions to be aware of during this synthesis?

A5: The most critical side reaction is the hydrolysis of the 2,2-dichloropentanoyl chloride product. Acyl chlorides are highly reactive towards nucleophiles, especially water.[2] Exposure to atmospheric moisture or residual water in the reaction flask will convert the product back to 2,2-dichloropentanoic acid. Other potential side reactions can arise from impurities in the starting materials or thermal decomposition.

Q6: How can I confirm the formation of 2,2-dichloropentanoyl chloride and assess its purity?

A6: Direct analysis of highly reactive acyl chlorides can be challenging.[5] A common and effective strategy is derivatization.

• Derivatization for Analysis: Quench a small sample of the reaction mixture with a dry alcohol (e.g., methanol) or an amine (e.g., benzylamine).[5] This converts the acyl chloride into a more stable ester or amide, which can be easily analyzed by TLC, GC, or HPLC to confirm the consumption of the starting acid and the formation of the desired product.[5]

• Spectroscopy: For the purified product, ¹H and ¹³C NMR spectroscopy can be used, but the sample must be handled under strictly anhydrous conditions to prevent hydrolysis.[7]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the synthesis.

Problem	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction.	Increase reaction time, temperature, or the molar equivalent of the chlorinating agent. Monitor reaction progress via derivatization and TLC/GC analysis.[4][5]
Product loss during workup.	Ensure all workup and purification steps are performed under strictly anhydrous conditions to prevent hydrolysis. Use a cold trap when removing volatiles under vacuum.
Hydrolysis of the product.	Use oven- or flame-dried glassware and conduct the reaction under an inert (N₂ or Ar) atmosphere.[4]
Product is Impure	Presence of starting material.	See "Low Yield" solutions to drive the reaction to completion.
Residual chlorinating agent.	Remove excess thionyl chloride by distillation or azeotropic removal with anhydrous toluene.[4][7]
Hydrolysis product (carboxylic acid).	Minimize exposure to moisture during reaction and storage. Purify the final product via fractional distillation under reduced pressure.[7]
Inconsistent Results	Variable reagent quality.	Use reagents from a reliable source and ensure they are anhydrous.
Exposure to atmospheric moisture.	Maintain a consistent, dry, inert atmosphere for every reaction. Store the purified product under an inert atmosphere.[7]

Experimental Protocols

Protocol 1: Synthesis of 2,2-Dichloropentanoyl Chloride using Thionyl Chloride

This protocol describes a general procedure for the synthesis. All operations should be performed in a well-ventilated fume hood.

Materials:

• 2,2-Dichloropentanoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous N,N-Dimethylformamide (DMF, catalytic amount)

• Anhydrous Toluene (for azeotropic removal)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle

• Drying tubes (e.g., with CaCl₂)

Procedure:

• Setup: Assemble a clean, oven-dried round-bottom flask with a magnetic stir bar, a reflux condenser fitted with a drying tube, and a dropping funnel. Maintain a positive pressure of an inert gas (e.g., nitrogen) throughout the setup.

• Charging Reagents: To the flask, add 2,2-dichloropentanoic acid (1.0 eq).

• Addition of Thionyl Chloride: Add thionyl chloride (2.0-3.0 eq) to the dropping funnel and add it dropwise to the stirring carboxylic acid at room temperature. An initial gas evolution (HCl and SO₂) will be observed.

• Catalyst Addition: Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops).

• Reaction: Stir the mixture at room temperature. After the initial vigorous reaction subsides, gently heat the mixture to reflux (around 60-70°C) and maintain for 2-4 hours, or until gas evolution ceases and the starting material is consumed (monitor by TLC/GC after derivatization).

• Workup: Cool the reaction mixture to room temperature. Remove the excess thionyl chloride by either direct distillation or by adding anhydrous toluene and removing the solvent under reduced pressure (repeat 2-3 times).[7]

• Purification: The crude 2,2-dichloropentanoyl chloride can often be used directly in the next step.[5] For higher purity, perform fractional distillation under reduced pressure. Collect the fraction corresponding to the boiling point of the product.

Visual Diagrams

Caption: Main pathway for the synthesis of 2,2-dichloropentanoyl chloride.

Caption: The primary side reaction: hydrolysis of the acyl chloride product.

Caption: A logical workflow for troubleshooting common synthesis problems.

References

• 1. How Do You Make Acid Chlorides? 5 Essential Steps for Successful Synthesis [yufenggp.com]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Improving Selectivity in Reactions with 2,2-Dichloropentanoic Acid

Welcome to the technical support center for 2,2-dichloropentanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common synthetic transformations involving this versatile building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when working with 2,2-dichloropentanoic acid?

A1: The main challenges in reactions with 2,2-dichloropentanoic acid revolve around controlling selectivity. The two chlorine atoms on the alpha-carbon can lead to a mixture of products, including mono-dechlorination, di-dechlorination, and elimination. Achieving selective transformation of the carboxylic acid group without affecting the C-Cl bonds, or selectively removing only one chlorine atom, requires careful optimization of reaction conditions.

Q2: How can I achieve selective mono-dechlorination to obtain 2-chloropentanoic acid?

A2: Selective mono-dechlorination is a significant challenge. Catalytic hydrogenation is a potential route, but over-reduction to pentanoic acid is a common side reaction. Success often depends on catalyst choice, reaction time, and temperature. Milder reducing agents or specific catalytic systems designed for partial dehalogenation may offer better selectivity. Careful reaction monitoring by techniques like GC-MS or NMR is crucial to stop the reaction at the desired point.

Q3: What are common side products in esterification reactions with 2,2-dichloropentanoic acid?

A3: In addition to the desired ester, potential side products in esterification reactions can arise from reactions involving the chlorine atoms, especially under harsh conditions (e.g., high temperatures or strong bases). These can include elimination products (e.g., 2-chloro-2-pentenoic acid derivatives) or hydrolysis of the C-Cl bonds if water is present.

Q4: Are there specific safety precautions for handling 2,2-dichloropentanoic acid?

A4: Yes, 2,2-dichloropentanoic acid is a corrosive substance that can cause severe skin burns and eye damage.[1] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. In case of contact, immediately flush the affected area with plenty of water and seek medical attention.

Troubleshooting Guides

This section provides solutions to common problems encountered during reactions with 2,2-dichloropentanoic acid.

Selective Mono-dechlorination

Problem: Low yield of 2-chloropentanoic acid and formation of pentanoic acid during catalytic hydrogenation.

Possible Cause	Recommended Solution
Over-active catalyst	Use a less active catalyst (e.g., palladium on a different support) or a catalyst poison to temper reactivity.
Reaction time too long	Monitor the reaction closely using GC-MS or NMR and stop the reaction once the desired product is maximized.
High hydrogen pressure	Lower the hydrogen pressure to favor mono-dechlorination.
High temperature	Perform the reaction at a lower temperature to increase selectivity.

Logical Troubleshooting Workflow for Mono-dechlorination

Caption: Troubleshooting workflow for low yield in selective mono-dechlorination.

Esterification Reactions

Problem: Low yield of the desired ester and formation of elimination byproducts.

Possible Cause	Recommended Solution
High reaction temperature	Use milder reaction conditions. For acid-catalyzed esterification (Fischer), use a moderate temperature and extend the reaction time. For coupling agent-mediated esterification, conduct the reaction at room temperature or 0 °C.
Strongly basic conditions	Avoid using strong, non-nucleophilic bases that can promote elimination. If a base is required, use a milder base like pyridine (B92270) or triethylamine (B128534) in stoichiometric amounts.
Presence of water	Ensure all reagents and solvents are anhydrous, especially when using coupling agents like DCC, as water can lead to hydrolysis of the activated intermediate and the product.
Steric hindrance	For sterically hindered alcohols, consider using a more reactive derivative of the carboxylic acid, such as the acid chloride, or a more potent coupling agent.

Reaction Pathway for Esterification and Side Reaction

Caption: Esterification of 2,2-dichloropentanoic acid and a potential side reaction.

Amide Synthesis

Problem: Difficulty in forming the amide bond and low product yield.

Possible Cause	Recommended Solution
Low reactivity of the carboxylic acid	Activate the carboxylic acid using a coupling agent such as DCC (dicyclohexylcarbodiimide), EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).
Formation of unreactive byproducts	When using carbodiimide (B86325) coupling agents, the formation of N-acylurea byproduct can be an issue. Adding an auxiliary nucleophile like HOBt (1-hydroxybenzotriazole) can suppress this side reaction.[2]
Sterically hindered amine	For hindered amines, more forceful coupling agents or conversion of the carboxylic acid to the more reactive acid chloride may be necessary.
Basic amine interfering with acid activation	If the amine is sufficiently basic, it can neutralize the acidic catalyst or react with the coupling agent. In such cases, it may be beneficial to use the ammonium (B1175870) salt of the amine and add a stoichiometric amount of a non-nucleophilic base during the reaction.

General Workflow for Amide Synthesis

Caption: A typical experimental workflow for amide synthesis.

Experimental Protocols

Protocol 1: General Procedure for Fischer Esterification of 2,2-Dichloropentanoic Acid

This protocol describes a general method for the acid-catalyzed esterification of 2,2-dichloropentanoic acid with an alcohol.

Materials:

• 2,2-Dichloropentanoic acid

• Alcohol (e.g., ethanol, methanol)

• Concentrated sulfuric acid (H₂SO₄)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2,2-dichloropentanoic acid (1.0 eq) in a large excess of the desired alcohol (e.g., 10-20 eq), which also serves as the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess alcohol under reduced pressure.

• Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by fractional distillation under reduced pressure or column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Amide Synthesis using DCC Coupling

This protocol provides a general method for the synthesis of amides from 2,2-dichloropentanoic acid and a primary or secondary amine using dicyclohexylcarbodiimide (B1669883) (DCC) as a coupling agent.

Materials:

• 2,2-Dichloropentanoic acid

• Primary or secondary amine

• Dicyclohexylcarbodiimide (DCC)

• Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 2,2-dichloropentanoic acid (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add the amine (1.0-1.1 eq) to the solution.

• In a separate flask, dissolve DCC (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter the reaction mixture to remove the DCU precipitate.

• Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude amide by column chromatography on silica gel or recrystallization.

References

• 1. Dichloroacetic Acid | CHCl2COOH | CID 6597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]

Scale-up considerations for the synthesis of 2,2-dichloropentanoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 2,2-dichloropentanoic acid, with a focus on scale-up considerations for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory method for synthesizing 2,2-dichloropentanoic acid?

A1: The most prevalent laboratory method for the synthesis of 2,2-dichloropentanoic acid is the Hell-Volhard-Zelinsky (HVZ) reaction on pentanoic acid (also known as valeric acid).[1] This reaction involves the alpha-halogenation of a carboxylic acid in the presence of a phosphorus catalyst (such as PBr₃ or red phosphorus) and a halogenating agent (chlorine or bromine).[2][3][4] For dichlorination, an excess of the halogenating agent is required.[5]

Q2: What are the key stages of the Hell-Volhard-Zelinsky reaction for this synthesis?

A2: The HVZ reaction for producing 2,2-dichloropentanoic acid proceeds through several key stages:

• Acid Halide Formation: Pentanoic acid is first converted to its corresponding acid halide (e.g., pentanoyl chloride) by reacting it with a reagent like thionyl chloride (SOCl₂) or phosphorus trichloride (B1173362) (PCl₃).[6][7]

• Enolization: The resulting acid halide then tautomerizes to its enol form. Carboxylic acids themselves do not readily enolize, making the conversion to the acid halide a critical step.[5][8]

• α-Halogenation: The enol of the acid halide reacts with the chlorinating agent (e.g., Cl₂) at the alpha-carbon. To achieve dichlorination, this step is repeated.

• Hydrolysis: The α,α-dichloroacyl halide is then hydrolyzed during an aqueous workup to yield the final 2,2-dichloropentanoic acid.[4][9]

Q3: What are the primary safety concerns when scaling up the synthesis of 2,2-dichloropentanoic acid?

A3: Scaling up this synthesis introduces several critical safety considerations:

• Handling of Thionyl Chloride (SOCl₂): Thionyl chloride is a highly corrosive and water-reactive substance. It releases toxic and corrosive fumes of sulfur dioxide (SO₂) and hydrogen chloride (HCl) upon contact with water or decomposition at high temperatures (above 140°C).[6] All manipulations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and chemical safety goggles or a face shield.[10]

• Off-Gas Management: The reaction generates significant amounts of corrosive gases like HCl and SO₂. On a larger scale, a gas scrubber or an absorption trap containing a basic solution (e.g., sodium hydroxide) is necessary to neutralize these off-gases before they are released into the atmosphere.

• Exothermic Reactions: The reaction of thionyl chloride with pentanoic acid and the subsequent chlorination steps can be exothermic. On a larger scale, proper temperature control using a well-maintained reactor with a cooling system is crucial to prevent runaway reactions.

• Corrosive Nature of the Product: 2,2-Dichloropentanoic acid is a corrosive substance that can cause burns to the skin and eyes.[11] Appropriate PPE should be worn during handling and purification.

Experimental Protocols

Synthesis of 2,2-Dichloropentanoic Acid via Hell-Volhard-Zelinsky Reaction

This protocol describes the dichlorination of pentanoic acid using thionyl chloride and chlorine gas.

Materials:

• Pentanoic acid

• Thionyl chloride (SOCl₂)

• Chlorine gas (Cl₂)

• Red phosphorus (catalyst)

• Inert solvent (e.g., carbon tetrachloride, though safer alternatives are recommended)

• Water

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (B86663) (for drying)

Procedure:

• Acid Chloride Formation: In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a gas inlet tube, charge the pentanoic acid and a catalytic amount of red phosphorus. Slowly add thionyl chloride from the dropping funnel. The reaction is exothermic and will generate HCl and SO₂ gas, which should be vented through a scrubber. Heat the mixture to reflux for 2-3 hours to ensure complete conversion to pentanoyl chloride.

• Dichlorination: Cool the reaction mixture. While maintaining a controlled temperature, bubble chlorine gas through the solution. The reaction progress should be monitored by Gas Chromatography-Mass Spectrometry (GC-MS) to observe the formation of mono- and di-chlorinated products. Continue the chlorine addition until the desired level of dichlorination is achieved.

• Work-up: Carefully and slowly add water to the reaction mixture to quench any remaining reagents and to hydrolyze the 2,2-dichloropentanoyl chloride to 2,2-dichloropentanoic acid. This step is highly exothermic and will release HCl gas.

• Extraction and Drying: Extract the aqueous mixture with dichloromethane. Wash the organic layer with brine, and then dry it over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude 2,2-dichloropentanoic acid can be purified by fractional distillation under reduced pressure.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield of Dichlorinated Product / High Yield of Monochlorinated Product	Insufficient chlorinating agent.	Increase the molar equivalent of chlorine gas relative to the starting pentanoic acid. Monitor the reaction progress using GC-MS to determine the optimal reaction time and amount of chlorine.
Low reaction temperature.	The HVZ reaction often requires elevated temperatures to proceed efficiently. Ensure the reaction temperature is maintained at the optimal level for dichlorination.
Incomplete conversion to acid chloride.	Ensure complete conversion of pentanoic acid to pentanoyl chloride by using a sufficient amount of thionyl chloride and allowing for adequate reaction time during the first step.
Formation of Poly-chlorinated Byproducts	Excessive chlorinating agent or prolonged reaction time.	Carefully control the stoichiometry of the chlorine gas and monitor the reaction closely. Stop the reaction once the desired level of dichlorination is achieved.
Product Decomposition During Distillation	High distillation temperature.	2,2-Dichloropentanoic acid may be susceptible to decomposition at high temperatures. Purify the product using fractional distillation under reduced pressure to lower the boiling point.
Incomplete Hydrolysis of the Acid Chloride	Insufficient water during work-up.	Ensure an adequate amount of water is used during the quenching step to fully hydrolyze the 2,2-dichloropentanoyl chloride.
Difficult Separation of Product from Starting Material/Monochloro Product	Similar boiling points.	Use a fractional distillation column with a higher number of theoretical plates for better separation. Optimize the vacuum pressure to maximize the boiling point difference.

Quantitative Data

Parameter	Condition A (Lab Scale)	Condition B (Scale-Up Consideration)	Expected Outcome
Starting Material	Pentanoic Acid (1 mol)	Pentanoic Acid (10 mol)	-
Catalyst	Red Phosphorus (0.1 eq)	Red Phosphorus (0.1 eq)	Facilitates acid halide formation.
Chlorinating Agent	Thionyl Chloride (1.2 eq), Chlorine Gas (>2 eq)	Thionyl Chloride (1.2 eq), Chlorine Gas (>2 eq)	Excess chlorine is crucial for dichlorination.
Temperature	80-100°C	80-100°C with careful monitoring and cooling capacity	Higher temperatures can favor dichlorination but also increase byproduct formation.
Reaction Time	4-6 hours (chlorination)	Monitored by in-process controls (e.g., GC)	Longer reaction times increase the degree of chlorination.
Purification	Fractional vacuum distillation	Fractional vacuum distillation with a packed column	Reduced pressure is essential to prevent thermal decomposition.
Typical Yield	50-70% (of dichlorinated product)	45-65% (yields may be slightly lower on scale-up)	Yield is highly dependent on reaction control.

Visualizations

Caption: Experimental workflow for the synthesis of 2,2-dichloropentanoic acid.

Caption: Troubleshooting logic for low yield of 2,2-dichloropentanoic acid.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. byjus.com [byjus.com]
• 5. Alpha Halogenation of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 6. benchchem.com [benchchem.com]
• 7. SATHEE: Hell Volhard Zelinsky Reaction Mechanism [satheejee.iitk.ac.in]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Hell-Volhard-Zelinsky Reaction - ACS Community [communities.acs.org]
• 11. 2,2-DICHLOROPENTANOIC ACID CAS#: 18240-68-1 [amp.chemicalbook.com]

Technical Support Center: Work-up Procedures for Reactions Involving 2,2-Dichloropentanoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2,2-dichloropentanoic acid. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work-ups.

Frequently Asked Questions (FAQs)

Q1: What are the main safety precautions to consider when working with 2,2-dichloropentanoic acid?

A1: 2,2-Dichloropentanoic acid is a corrosive substance that can cause severe burns to the skin, eyes, and respiratory tract. It is crucial to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention. Upon heating, it can decompose and release toxic fumes, including hydrogen chloride and carbon monoxide.

Q2: What is the general procedure for extracting 2,2-dichloropentanoic acid from a reaction mixture?

A2: A standard acid-base extraction is the recommended method.[1] The reaction mixture is typically diluted with an organic solvent (e.g., diethyl ether or ethyl acetate) and washed with water. The carboxylic acid is then extracted into an aqueous basic solution, such as saturated sodium bicarbonate, as its more water-soluble carboxylate salt. The aqueous layers are then combined, acidified with a strong acid (e.g., HCl) to a pH of approximately 2, and the protonated 2,2-dichloropentanoic acid is back-extracted into an organic solvent.

Q3: Which organic solvents are suitable for the extraction of 2,2-dichloropentanoic acid?

Q4: My layers are not separating during the extraction. What should I do?

A4: This is a common issue known as emulsion formation. Please refer to the detailed troubleshooting guide on emulsion formation in the next section.

Troubleshooting Guide

Issue 1: Emulsion Formation During Extraction

Q: I am observing a thick, milky layer between the organic and aqueous phases that is not separating. How can I resolve this emulsion?

A: Emulsion formation is a frequent challenge during the work-up of acidic compounds. Here are several techniques to break an emulsion, starting with the simplest methods:

• Patience: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, the layers will separate on their own.

• Gentle Swirling: Gently swirl the separatory funnel in a circular motion. Avoid vigorous shaking, which can worsen the emulsion.

• "Salting Out": Add a small amount of saturated sodium chloride solution (brine) or solid sodium chloride to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help to break the emulsion by decreasing the solubility of organic components in the aqueous phase.

• Filtration: Pass the entire mixture through a plug of glass wool or Celite® in a powder funnel. This can help to break up the fine droplets that form the emulsion.

• Centrifugation: If available, centrifuging the mixture is a very effective method for separating the layers.

• Changing the Solvent: Adding a small amount of a different organic solvent with a different polarity (e.g., a small amount of methanol (B129727) to an ether/water mixture) can sometimes destabilize the emulsion.

To prevent emulsion formation in future experiments, consider using gentle inversions for mixing instead of vigorous shaking.

Issue 2: Low Yield of Recovered 2,2-Dichloropentanoic Acid

Q: After the work-up, my final yield of 2,2-dichloropentanoic acid is significantly lower than expected. What are the potential causes and solutions?

A: Low recovery can stem from several factors. Consider the following troubleshooting steps:

• Incomplete Extraction from the Organic Layer: Ensure the aqueous base extraction is thorough. It is recommended to perform at least three extractions with the basic solution to maximize the transfer of the carboxylic acid into the aqueous phase.

• Incomplete Precipitation/Back-Extraction: After acidification of the combined aqueous layers, ensure the pH is sufficiently acidic (pH ~2) to fully protonate the carboxylate. If the product is not precipitating, it may still be dissolved in the aqueous phase. Perform multiple back-extractions with an organic solvent (e.g., diethyl ether or ethyl acetate) to recover the product.

• Hydrolysis of the gem-Dichloro Group: Geminal dihalides can be susceptible to hydrolysis, which would convert the dichloropentanoic acid into other products.[2][3][4] While 2,2-dichloropentanoic acid is generally stable, prolonged exposure to strong basic conditions or elevated temperatures during the work-up could potentially lead to some degradation. It is advisable to perform the basic extraction at room temperature or below and to proceed with acidification and back-extraction without unnecessary delay.

• Premature Removal of Solvent: Ensure that the solvent is not being removed from the final organic extracts before they have been properly dried. Water-azeotroping with the solvent during rotary evaporation can lead to loss of product.

Issue 3: Impurities in the Final Product

Q: My purified 2,2-dichloropentanoic acid contains unknown impurities. How can I improve its purity?

A: The purification strategy will depend on the nature of the impurities.

• Acid-Base Extraction: A thorough acid-base extraction as described in the general procedure is the first and most crucial step to remove neutral and basic impurities.

• Distillation: If the impurities are non-volatile, vacuum distillation of the final product can be an effective purification method. However, be cautious of the compound's decomposition temperature.

• Crystallization: If the 2,2-dichloropentanoic acid is a solid at room temperature or can be induced to crystallize, recrystallization from a suitable solvent system can be a powerful purification technique. Test small amounts in various solvents (e.g., hexane/ethyl acetate (B1210297) mixtures) to find an appropriate system.

• Column Chromatography: While not the most common method for purifying simple carboxylic acids due to potential streaking on silica (B1680970) gel, it can be used if other methods fail. A mobile phase containing a small amount of acetic or formic acid can help to reduce tailing.

Experimental Protocols

Standard Acid-Base Extraction Protocol for 2,2-Dichloropentanoic Acid

• Dilution: Dilute the reaction mixture with a suitable organic solvent, such as diethyl ether or ethyl acetate (approximately 2-3 volumes of the reaction mixture volume).

• Initial Wash: Transfer the diluted mixture to a separatory funnel and wash with deionized water (1 x 1 volume). Discard the aqueous layer.

• Base Extraction: Extract the organic layer with a saturated aqueous solution of sodium bicarbonate (3 x 1 volume). Combine the aqueous layers in a separate flask.

• Acidification: Cool the combined aqueous extracts in an ice bath. Slowly add concentrated hydrochloric acid dropwise with stirring until the pH of the solution is approximately 2 (test with pH paper).

• Back-Extraction: Transfer the acidified aqueous solution to a clean separatory funnel. Extract the aqueous layer with the chosen organic solvent (e.g., diethyl ether) (3 x 1 volume).

• Drying: Combine the organic extracts and dry over an anhydrous drying agent such as magnesium sulfate (B86663) or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,2-dichloropentanoic acid.

• Further Purification: If necessary, purify the crude product by vacuum distillation or recrystallization.

Data Presentation

Table 1: Physical and Chemical Properties of 2,2-Dichloropentanoic Acid

Property	Value
Molecular Formula	C₅H₈Cl₂O₂
Molecular Weight	171.02 g/mol [5][6][7]
Appearance	Colorless liquid
Boiling Point	~242 °C (rough estimate)[5]
Density	~1.344 g/cm³ (rough estimate)[5]

Note: Physical properties such as boiling point and density are estimates and may vary.

Visualizations

Caption: Troubleshooting workflow for common extraction issues.

Caption: Decision flowchart for the purification of 2,2-dichloropentanoic acid.

References

• 1. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 2. Gem dihalide on hydrolysis gives a vicinal diol b geminal class 12 chemistry CBSE [vedantu.com]
• 3. Gem dihalide on hydrolysis gives:a.) vicinal diolb.) geminal diolc.) - askIITians [askiitians.com]
• 4. youtube.com [youtube.com]
• 5. chembk.com [chembk.com]
• 6. 2,2-dichloropentanoic Acid | C5H8Cl2O2 | CID 2724598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,2-DICHLOROPENTANOIC ACID | CAS 18240-68-1 [matrix-fine-chemicals.com]

Stability of 2,2-dichloropentanoic acid under acidic and basic conditions

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 2,2-dichloropentanoic acid under various experimental conditions. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: How stable is 2,2-dichloropentanoic acid in acidic aqueous solutions?

A1: Based on data from analogous compounds such as trichloroacetic acid, 2,2-dichloropentanoic acid is expected to be relatively stable in acidic aqueous solutions.[1][2] Studies on similar chlorinated carboxylic acids show that hydrolysis under acidic conditions is generally slow, especially at reduced temperatures. For long-term storage of solutions, refrigeration is recommended to maintain potency.[2][3]

Q2: What is the expected stability of 2,2-dichloropentanoic acid under basic conditions?

A2: 2,2-Dichloropentanoic acid is expected to be significantly less stable under basic conditions. Similar to other α,α-dihalo and trihalo carboxylic acids, it is susceptible to degradation in the presence of strong bases like sodium hydroxide.[4] The primary degradation pathway is anticipated to be a haloform-type reaction.

Q3: What are the likely degradation products of 2,2-dichloropentanoic acid in a basic solution?

A3: Under basic conditions, 2,2-dichloropentanoic acid is likely to undergo cleavage to yield a carboxylate and a haloform. For instance, trichloroacetic acid decomposes in the presence of caustic alkalis to form chloroform (B151607) and carbonate.[4] Therefore, the reaction of 2,2-dichloropentanoic acid with a strong base is predicted to yield butanoate and chloroform, along with other potential byproducts.

Q4: Can 2,2-dichloropentanoic acid undergo decarboxylation?

A4: Simple carboxylic acids do not readily undergo decarboxylation unless specific structural features are present, such as a β-keto group.[5][6][7] While the electron-withdrawing nature of the two chlorine atoms at the α-position can influence the molecule's reactivity, significant decarboxylation of 2,2-dichloropentanoic acid under typical experimental conditions (acidic or basic) is not expected to be a primary degradation pathway.

Q5: What analytical methods are suitable for monitoring the stability of 2,2-dichloropentanoic acid?

A5: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS), are suitable techniques for monitoring the stability of 2,2-dichloropentanoic acid and identifying its degradation products.[8] For GC analysis, derivatization may be necessary to increase the volatility of the carboxylic acid.

Troubleshooting Guides

Issue 1: Loss of Potency of 2,2-Dichloropentanoic Acid in a Buffered Solution (pH > 8)

Symptom	Possible Cause	Suggested Action
Decreased peak area of the parent compound in HPLC analysis over a short period.	Base-mediated degradation: The compound is likely undergoing a haloform-type reaction in the basic buffer.	1. Immediately lower the pH of the solution to acidic conditions (pH < 6) if compatible with your experimental goals. 2. For future experiments, prepare fresh solutions of 2,2-dichloropentanoic acid immediately before use if a basic pH is required. 3. If possible, conduct the reaction at a lower temperature to reduce the rate of degradation.
Appearance of new, unidentified peaks in the chromatogram.	Formation of degradation products: These new peaks likely correspond to butanoate and other byproducts of the degradation reaction.	1. Analyze the sample using LC-MS or GC-MS to identify the degradation products. 2. Compare the retention times of the new peaks with analytical standards of suspected degradation products (e.g., sodium butanoate).

Issue 2: Inconsistent Results in Experiments Conducted in Neutral or Near-Neutral Aqueous Solutions

Symptom	Possible Cause	Suggested Action
High variability in experimental outcomes between replicates.	Slow degradation at neutral pH: While more stable than in basic conditions, some degradation may still occur over extended periods at neutral pH, especially at elevated temperatures.	1. Prepare fresh solutions for each experiment. 2. Minimize the time the compound spends in the neutral aqueous solution before analysis or use. 3. Store stock solutions in an acidic buffer and adjust the pH immediately before the experiment. 4. Ensure consistent temperature control throughout all experiments.

Experimental Protocols

Protocol 1: General Procedure for Assessing the Stability of 2,2-Dichloropentanoic Acid in Aqueous Solutions

• Preparation of Buffer Solutions: Prepare a series of aqueous buffer solutions at different pH values (e.g., pH 3, 5, 7, 9, and 11).

• Sample Preparation: Prepare a stock solution of 2,2-dichloropentanoic acid in a suitable organic solvent (e.g., acetonitrile (B52724) or methanol). Spike a known volume of the stock solution into each buffer solution to achieve the desired final concentration.

• Incubation: Incubate the samples at a constant temperature (e.g., 25°C or 40°C).

• Time-Point Sampling: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each sample.

• Sample Quenching (for basic samples): Immediately acidify the aliquots taken from basic solutions with a small amount of a strong acid (e.g., hydrochloric acid) to stop the degradation.

• Analysis: Analyze the samples by a validated HPLC method to determine the concentration of the remaining 2,2-dichloropentanoic acid.

• Data Analysis: Plot the concentration of 2,2-dichloropentanoic acid versus time for each pH to determine the degradation kinetics.

Visualizations

Caption: Stability of 2,2-Dichloropentanoic Acid in Acidic Media.

Caption: Postulated Degradation Pathway in Basic Media.

Caption: Workflow for Stability Assessment.

References

• 1. Trichloroacetic Acid - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Stability-time profile of trichloroacetic acid at various concentrations and storage conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. TRICHLOROACETIC ACID - Trichloroethylene, Tetrachloroethylene, and Some Other Chlorinated Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Decarboxylation - Wikipedia [en.wikipedia.org]
• 6. jackwestin.com [jackwestin.com]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Development for Dichlorinated Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

The accurate and robust quantification of dichlorinated carboxylic acids is a critical requirement in pharmaceutical development, environmental analysis, and chemical manufacturing. High-Performance Liquid Chromatography (HPLC) is the cornerstone analytical technique for this purpose, offering a variety of separation modes to tackle the diverse polarities and chemical properties of these compounds. This guide provides an objective comparison of the primary HPLC methods for the analysis of dichlorinated carboxylic acids, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate analytical strategy.

Physicochemical Properties of Dichlorinated Carboxylic Acids

A fundamental understanding of the physicochemical properties of the target analytes is paramount for successful HPLC method development. The acidity (pKa) and hydrophobicity (logP) of dichlorinated carboxylic acids are key determinants of their retention behavior in different chromatographic systems.

Compound	pKa	logP
2,3-Dichlorobenzoic acid	2.53 (Predicted)[1]	-
2,4-Dichlorobenzoic acid	2.68 (Predicted)[1]	-
2,5-Dichlorobenzoic acid	2.51 (Predicted)[2][3]	-
2,6-Dichlorobenzoic acid	1.69 (Predicted)[1]	2.2[4]
3,4-Dichlorobenzoic acid	3.60 (Predicted)[1]	-
3,5-Dichlorobenzoic acid	3.46 (Predicted)[5]	2.8[5]
2,4-Dichlorophenylacetic acid	-	2.65[6]
2,6-Dichlorophenylacetic acid	3.80[7]	2.65[7]
3,4-Dichlorophenoxyacetic acid	-	-

The pKa values indicate that these are relatively strong acids. To ensure they are in their non-ionized, more hydrophobic form for optimal retention in reversed-phase chromatography, the mobile phase pH should be maintained at least 1.5 to 2 units below the pKa.[8] The logP values suggest moderate hydrophobicity, making them suitable for reversed-phase separation.

Comparison of HPLC Methods

The selection of an appropriate HPLC method depends on the specific analytical requirements, such as the complexity of the sample matrix, the required sensitivity, and the need to separate isomers. The following sections compare the most common HPLC techniques for the analysis of dichlorinated carboxylic acids.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV Detection

RP-HPLC is the most widely employed technique for the analysis of dichlorinated carboxylic acids due to its robustness, versatility, and the moderate hydrophobicity of these compounds. Separation is achieved based on the differential partitioning of the analytes between a nonpolar stationary phase (typically C18) and a polar mobile phase.

Principle of Separation: In RP-HPLC, the retention of dichlorinated carboxylic acids is primarily governed by hydrophobic interactions between the analytes and the nonpolar stationary phase. By adjusting the mobile phase pH to suppress the ionization of the carboxylic acid group, the hydrophobicity of the molecule is increased, leading to stronger retention.[7] The elution of the analytes is controlled by the proportion of organic solvent in the mobile phase.

Experimental Protocol: Analysis of 2,6-Dichlorophenylacetic Acid [9]

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of acetonitrile (B52724) and 0.1% phosphoric acid in water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detection: UV at 230-280 nm.

• Sample Preparation: Samples are dissolved in the mobile phase or a compatible solvent and filtered through a 0.45 µm filter.

Quantitative Performance Data for RP-HPLC Methods

The following table summarizes typical validation parameters for the analysis of various dichlorinated carboxylic acids using RP-HPLC with UV detection.

Analyte	Linearity Range (µg/mL)	r²	LOD (µg/mL)	LOQ (µg/mL)	Accuracy (% Recovery)	Precision (%RSD)	Reference
3-(3,5-dichlorophenyl)benzoic acid	1 - 100	>0.999	~0.1	~0.3	98 - 102	<2	[7]
2,6-Dichlorophenylacetic acid	0.1 - 100	>0.999	0.03	0.1	98.0 - 102.0	<2.0	[9]
2,3-Dichlorobenzoic acid and isomers	-	-	-	-	-	-	[9]

Ion-Exchange Chromatography (IEC)

Ion-exchange chromatography separates molecules based on their net charge.[10] For carboxylic acids, which are anionic at neutral or basic pH, anion-exchange chromatography is a suitable technique.

Principle of Separation: In anion-exchange chromatography, the stationary phase possesses positively charged functional groups that attract and bind the negatively charged carboxylate ions. Elution is typically achieved by increasing the ionic strength of the mobile phase (salt gradient) or by changing the pH to neutralize the charge on the analyte or the stationary phase.[11]

While specific applications for dichlorinated carboxylic acids are not extensively detailed in the readily available literature, IEC is a powerful technique for separating charged analytes, especially in complex aqueous matrices.[12]

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a variation of normal-phase chromatography that uses a polar stationary phase and a mobile phase with a high concentration of a water-miscible organic solvent.[4] It is particularly well-suited for the separation of polar and hydrophilic compounds that are poorly retained in RP-HPLC.[13]

Principle of Separation: In HILIC, a water-enriched layer is formed on the surface of the polar stationary phase. Analytes partition between this aqueous layer and the bulk organic mobile phase.[14] More polar analytes are more strongly retained. For ionizable compounds like carboxylic acids, electrostatic interactions with the stationary phase can also contribute to retention.[15]

HILIC can be a valuable alternative for the analysis of more polar dichlorinated carboxylic acids or their metabolites.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

For applications requiring the highest sensitivity and selectivity, such as the analysis of trace levels of dichlorinated carboxylic acids in complex biological or environmental samples, coupling HPLC with tandem mass spectrometry (LC-MS/MS) is the method of choice.

Principle of Detection: After chromatographic separation, the analytes are ionized (typically using electrospray ionization - ESI), and the mass spectrometer separates the ions based on their mass-to-charge ratio (m/z). Tandem mass spectrometry (MS/MS) provides an additional layer of specificity by fragmenting a specific parent ion and detecting the resulting daughter ions.[16]

Experimental Protocol: LC-MS/MS Analysis of 2,4-Dichlorophenoxyacetic Acid in Palm Oil [17]

• LC System: Liquid chromatograph coupled to a quadrupole time-of-flight mass spectrometer (QToF-MS).

• Column: C18 column.

• Mobile Phase: Gradient elution with methanol (B129727) and water.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Detection: Pseudo-multiple reaction monitoring (MRM) in negative ion mode.

• Sample Preparation: Liquid-liquid extraction with methanol, heating, and low-temperature precipitation.

Quantitative Performance of a Validated LC-MS/MS Method

Analyte	Linearity Range (ng/g)	r²	LOD (ng/g)	LOQ (ng/g)	Accuracy (% Recovery)	Precision (%RSD)	Reference
2,4-Dichlorophenoxyacetic acid	-	>0.99	5.0	10.0	85 - 117	5 - 11	[17]

Pre-column Derivatization

For dichlorinated carboxylic acids that lack a strong native chromophore for sensitive UV detection, pre-column derivatization can be employed. This involves reacting the carboxylic acid group with a labeling reagent to introduce a chromophoric or fluorophoric tag, thereby significantly enhancing the sensitivity of UV or fluorescence detection.[18]

Sample Preparation

Effective sample preparation is crucial for accurate and reliable HPLC analysis, especially when dealing with complex matrices. Solid-Phase Extraction (SPE) is a widely used technique for the cleanup and concentration of dichlorinated carboxylic acids from aqueous samples.

Experimental Protocol: Solid-Phase Extraction of 2,6-Dichlorophenylacetic Acid [6]

• SPE Cartridge: Reversed-phase C18 or polymeric sorbent.

• Sample Pre-treatment: Acidify the aqueous sample to a pH at least 2 units below the pKa of the analyte (e.g., pH < 1.8 for 2,6-dichlorophenylacetic acid).

• Conditioning: Condition the SPE cartridge with methanol followed by acidified water.

• Loading: Load the acidified sample onto the cartridge.

• Washing: Wash the cartridge with acidified water to remove interferences.

• Elution: Elute the retained analyte with an organic solvent such as methanol or acetonitrile.

• Analysis: The eluate can then be evaporated and reconstituted in the mobile phase for HPLC analysis.

Method Development Workflow

The development of a robust HPLC method for dichlorinated carboxylic acids follows a logical progression of steps, from understanding the analyte's properties to method validation.

Caption: Logical workflow for HPLC method development.

Conclusion

The selection of an optimal HPLC method for the analysis of dichlorinated carboxylic acids is a multi-faceted process that requires careful consideration of the analyte's properties, the sample matrix, and the desired analytical performance. For routine analysis, RP-HPLC with UV detection offers a robust, reliable, and cost-effective solution. When higher sensitivity and selectivity are required, particularly for trace analysis in complex matrices, LC-MS/MS is the superior technique. Ion-exchange and hydrophilic interaction chromatography provide valuable alternative selectivities for polar or charged dichlorinated carboxylic acids. By following a systematic method development workflow and validating the chosen method according to established guidelines, researchers can ensure the generation of high-quality, reproducible data for their specific applications.

References

• 1. benchchem.com [benchchem.com]
• 2. 2,5-Dichlorobenzoic acid CAS#: 50-79-3 [m.chemicalbook.com]
• 3. chembk.com [chembk.com]
• 4. 2,6-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5758 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3,5-Dichlorobenzoic acid | C7H4Cl2O2 | CID 5811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,4-Dichlorophenylacetic acid (CAS 19719-28-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. HPLC Vs. Ion Chromatography: Which One Should You Use? - Blogs - News [alwsci.com]
• 11. Reverse-Phase vs Other Chromatography Techniques Compared - Creative Proteomics [creative-proteomics.com]
• 12. Developments in Ion Exchange Chromatography–Mass Spectrometry for the Characterization of Intact Proteins and Proteoforms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2,4-dichlorobenzoic acid [sitem.herts.ac.uk]
• 14. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 15. halocolumns.com [halocolumns.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to the Validation of Methods for Halogenated Organic Compounds

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of halogenated organic compounds is paramount. This guide provides an objective comparison of common analytical methods, supported by experimental data, to aid in the selection of the most appropriate technique for your specific needs.

The analysis of halogenated organic compounds, a diverse group of molecules containing fluorine, chlorine, bromine, or iodine, presents unique challenges due to their varied physicochemical properties and prevalence in complex matrices. Method validation is a critical process that ensures an analytical procedure is suitable for its intended purpose, providing reliable and reproducible results. This guide delves into the validation of key analytical techniques, presenting comparative data and detailed experimental protocols to empower informed decision-making.

Performance Comparison of Analytical Methods

The choice of analytical methodology is often a trade-off between sensitivity, selectivity, and cost. Gas chromatography (GC) and liquid chromatography (LC) are the primary separation techniques, often coupled with various detectors. The following tables summarize the performance of common methods for the analysis of halogenated organic compounds, focusing on key validation parameters as defined by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4][5]

Table 1: Gas Chromatography (GC) Based Methods

Method	Analyte Class	Linearity (R²)	Accuracy (Recovery %)	Precision (RSD %)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
GC-ECD	Organochlorine Pesticides, PCBs	>0.99	80-115%	<15%	0.0001 - 0.30 µg/L[6]	0.0004 - 1.03 µg/L[6]	High sensitivity to halogenated compounds, cost-effective.[7]	Susceptible to matrix interferences, less selective than MS.[8]
GC-MS	Volatile Halogenated Organics, Semi-volatiles	>0.995	85-110%	<10%	0.1 - 1 µg/L	0.4 - 5 µg/L	High selectivity and confirmation of identity.[9]	Lower sensitivity than ECD for some compounds.[9]
GC-XSD	Chlorinated Pesticides, Disinfection Byproducts	>0.99	90-110%	<10%	2 pg Cl[10]	0.05 µg/L[8][10][11]	Highly selective for halogenated compounds, less matrix interference than ECD.[11][12]	Response varies between different halogens.[11]

Table 2: Liquid Chromatography (LC) Based Methods

Method	Analyte Class	Linearity (R²)	Accuracy (Recovery %)	Precision (RSD %)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Advantages	Key Disadvantages
LC-MS/MS	Halogenated Pharmaceuticals, Polar Pesticides	>0.99[13]	70-130%[13]	<15%	0.04 µg/g[13]	0.13 µg/g[13]	High selectivity and sensitivity for a wide range of polarities.	Susceptible to matrix effects (ion suppression/enhancement).

Experimental Protocols

Detailed and standardized experimental protocols are the bedrock of reproducible analytical results. Below are outlines for two widely used EPA methods for the analysis of halogenated organic compounds.

Protocol 1: Analysis of Volatile Halogenated Organics by GC-PID/ELCD (Based on EPA Method 8021B)

This method is suitable for the determination of aromatic and halogenated volatile organic compounds in various matrices.[14][15][16][17]

1. Sample Preparation (Purge-and-Trap - Method 5030C): a. Place a 5 mL aqueous sample into a purging vessel. b. Add an internal standard and surrogate solution. c. Purge the sample with an inert gas (e.g., helium) at a defined flow rate for a specific time (e.g., 11 minutes). d. The purged volatiles are trapped on a sorbent trap. e. Heat the trap to desorb the volatiles onto the GC column.

2. Gas Chromatography Conditions:

• Injector: Splitless, 200 °C

• Column: 60 m x 0.75 mm ID capillary column coated with a non-polar stationary phase.

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: 10 °C for 5 minutes, then ramp to 200 °C at 4 °C/minute.

• Detectors: Photoionization Detector (PID) and Electrolytic Conductivity Detector (ELCD) in series.

3. Calibration: a. Prepare a series of calibration standards containing the target analytes at different concentrations. b. Analyze the standards using the same conditions as the samples. c. Construct a calibration curve and determine the response factor for each analyte.

4. Quality Control: a. Analyze a method blank, a laboratory control sample, and a matrix spike/matrix spike duplicate with each batch of samples. b. Monitor the recovery of surrogates and internal standards.

Protocol 2: Analysis of Organochlorine Pesticides by GC-ECD (Based on EPA Method 8081B)

This method is designed for the determination of various organochlorine pesticides in extracts from solid and liquid matrices.[18][19][20]

1. Sample Preparation (Liquid-Liquid Extraction - Method 3510C): a. Adjust the pH of a 1 L water sample to between 5 and 9. b. Serially extract the sample three times with dichloromethane (B109758) in a separatory funnel. c. Combine the extracts and dry them by passing through anhydrous sodium sulfate. d. Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish apparatus. e. Perform cleanup procedures (e.g., Florisil or silica (B1680970) gel) as needed to remove interferences.[21]

2. Gas Chromatography Conditions:

• Injector: Splitless, 220 °C

• Columns (Dual Column Confirmation):

  • Primary: 30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar stationary phase (e.g., DB-5).

  • Confirmatory: 30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polar stationary phase (e.g., DB-17).

• Carrier Gas: Helium or Nitrogen.

• Oven Program: Initial temperature of 100°C for 1 minute, ramp at 20°C/min to 180°C, then ramp at 5°C/min to 270°C, and finally ramp at 20°C/min to 320°C, holding for 2 minutes.[20]

• Detector: Electron Capture Detector (ECD).

3. Calibration: a. Prepare a multi-point calibration curve from a stock standard solution of the target pesticides. b. The calibration range should encompass the expected sample concentrations.

4. Quality Control: a. Include method blanks, laboratory control samples, and matrix spikes in each analytical batch. b. Monitor for the breakdown of sensitive compounds like Endrin and DDT, which should not exceed 15%.[19]

Visualizing Analytical Workflows

Understanding the logical flow of an analytical process is crucial for troubleshooting and method optimization. The following diagrams, generated using the DOT language, illustrate key workflows.

Caption: A logical workflow for analytical method validation.

Caption: A general workflow for sample analysis.

Conclusion

The validation of analytical methods for halogenated organic compounds is a multifaceted process requiring careful consideration of the analyte, matrix, and the desired level of sensitivity and selectivity. This guide provides a comparative overview of common analytical techniques, highlighting their performance characteristics through tabulated data and outlining detailed experimental protocols. By understanding the strengths and limitations of each method, researchers, scientists, and drug development professionals can confidently select and implement the most appropriate analytical strategy to ensure the generation of high-quality, reliable, and defensible data.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]
• 6. agilent.com [agilent.com]
• 7. gcms.cz [gcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of Halogenated Organic Contaminants in Water Using GC-MS and Large Volume Injection [restek.com]
• 10. researchgate.net [researchgate.net]
• 11. Evaluating gas chromatography with a halogen-specific detector for the determination of disinfection by-products in drinking water - PMC [pmc.ncbi.nlm.nih.gov]
• 12. davidsonanalytical.co.uk [davidsonanalytical.co.uk]
• 13. ijper.org [ijper.org]
• 14. policycommons.net [policycommons.net]
• 15. amptius.com [amptius.com]
• 16. epa.gov [epa.gov]
• 17. epa.gov [epa.gov]
• 18. newtowncreek.info [newtowncreek.info]
• 19. agilent.com [agilent.com]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. chromatographyonline.com [chromatographyonline.com]

Comparative Reactivity of 2,2- vs. 3,3-Dichloropentanoic Acid: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of halogenated carboxylic acids is paramount for predictable and efficient synthesis. This guide provides a detailed comparison of the reactivity of 2,2-dichloropentanoic acid and 3,3-dichloropentanoic acid, supported by theoretical principles and analogous experimental data.

The positioning of electron-withdrawing groups on an aliphatic chain significantly influences the chemical properties of a molecule. In the case of dichlorinated pentanoic acids, the location of the two chlorine atoms dictates the acidity of the carboxylic acid and the electrophilicity of the carbonyl carbon, thereby governing its reactivity towards nucleophiles.

Executive Summary of Reactivity Comparison

In general, 2,2-dichloropentanoic acid is expected to be significantly more reactive than 3,3-dichloropentanoic acid in reactions involving the carboxylic acid functionality. This heightened reactivity is a direct consequence of the electronic effects exerted by the chlorine atoms.

Key Factors Influencing Reactivity:

• Inductive Effect: Chlorine is a highly electronegative atom, and its presence on the carbon chain withdraws electron density from neighboring atoms. This electron-withdrawing inductive effect is strongest when the chlorine atoms are closer to the carboxylic acid group.

• Acidity (pKa): The increased electron withdrawal in 2,2-dichloropentanoic acid stabilizes the carboxylate anion formed upon deprotonation, making it a stronger acid (lower pKa) compared to the 3,3-isomer.[1][2] A more acidic starting material can influence the kinetics of certain reactions.

• Electrophilicity of the Carbonyl Carbon: The strong inductive effect of the two alpha-chlorine atoms in 2,2-dichloropentanoic acid makes the carbonyl carbon more electron-deficient and, therefore, more electrophilic. This enhanced electrophilicity leads to faster rates of nucleophilic acyl substitution.

• Steric Hindrance: While electronic effects are dominant, steric hindrance can also play a role. The two chlorine atoms at the alpha-position in 2,2-dichloropentanoic acid create a more sterically crowded environment around the carbonyl group compared to the beta-positioning in the 3,3-isomer. However, for many common reactions, the electronic enhancement of reactivity in the 2,2-isomer is expected to outweigh the steric hindrance.

Data Presentation: A Comparative Overview

Property	2-Chlorobutanoic Acid	3-Chlorobutanoic Acid	4-Chlorobutanoic Acid	Butanoic Acid
pKa	2.86	4.05	4.52	4.82

This table illustrates the established trend of increasing acidity (lower pKa) as the electron-withdrawing chlorine atom moves closer to the carboxyl group. A similar, more pronounced effect is anticipated for the di-chloro analogs.

Based on these principles, the following table provides a qualitative and predictive comparison of the two target compounds.

Feature	2,2-Dichloropentanoic Acid	3,3-Dichloropentanoic Acid	Rationale
Predicted pKa	Lower	Higher	Stronger inductive effect of two α-chlorine atoms stabilizes the carboxylate anion.
Acidity	Stronger Acid	Weaker Acid	Directly related to the pKa value.
Carbonyl Electrophilicity	Higher	Lower	Enhanced electron withdrawal by α-chlorines increases the partial positive charge on the carbonyl carbon.
Reactivity in Nucleophilic Acyl Substitution (e.g., Esterification, Amide Formation)	Higher	Lower	A more electrophilic carbonyl carbon is more susceptible to attack by nucleophiles.
Steric Hindrance at Carbonyl Group	Higher	Lower	Two chlorine atoms at the α-position create more bulk directly adjacent to the reaction center.

Experimental Protocols

Detailed experimental protocols for direct comparative studies of these two specific molecules are not prevalent in the literature. However, standard procedures for the synthesis and reactions of halogenated carboxylic acids can be adapted for such a comparison.

Synthesis of Dichloropentanoic Acids

Synthesis of 2,2-Dichloropentanoic Acid:

A common method for the synthesis of α,α-dichloro carboxylic acids is the Hell-Volhard-Zelinsky reaction, followed by a second halogenation.

• Step 1: Monobromination of Pentanoic Acid: Pentanoic acid is treated with bromine (Br₂) in the presence of a catalytic amount of phosphorus tribromide (PBr₃). This reaction yields 2-bromopentanoyl bromide.

• Step 2: Hydrolysis to 2-Bromopentanoic Acid: The resulting 2-bromopentanoyl bromide is hydrolyzed with water to give 2-bromopentanoic acid.

• Step 3: Chlorination of 2-Bromopentanoic Acid: Further halogenation at the α-position can be challenging to control. A more direct route to 2,2-dichloropentanoic acid involves the chlorination of pentanoyl chloride.

• Alternative, more direct synthesis: Pentanoyl chloride is treated with chlorine gas (Cl₂) under UV irradiation or with a radical initiator to promote dichlorination at the alpha-position. The resulting 2,2-dichloropentanoyl chloride is then carefully hydrolyzed to 2,2-dichloropentanoic acid.

Plausible Synthesis of 3,3-Dichloropentanoic Acid via Malonic Ester Synthesis:

The malonic ester synthesis provides a versatile route to substituted carboxylic acids.[4][5]

• Step 1: Formation of the Enolate: Diethyl malonate is treated with a strong base, such as sodium ethoxide, to form the corresponding enolate.

• Step 2: Dichlorination of Diethyl Malonate: The enolate is then reacted with a chlorinating agent, such as sulfuryl chloride (SO₂Cl₂), to introduce two chlorine atoms at the α-position, yielding diethyl 2,2-dichloromalonate.

• Step 3: Alkylation: The dichlorinated malonic ester is then alkylated with an ethyl halide (e.g., ethyl iodide) in the presence of a base. This step would need to be carefully controlled to favor mono-alkylation.

• Step 4: Hydrolysis and Decarboxylation: The resulting diethyl 2-ethyl-2,2-dichloromalonate is then subjected to acidic hydrolysis and heated. This process hydrolyzes the ester groups to carboxylic acids and subsequently leads to the decarboxylation of one of the carboxyl groups, yielding 3,3-dichloropentanoic acid.

Comparative Reactivity Experiment: Esterification

To quantitatively compare the reactivity, a kinetic study of the esterification of both acids with a simple alcohol (e.g., methanol (B129727) or ethanol) can be performed.

• Reaction Setup: Equimolar amounts of the dichloropentanoic acid isomer and the alcohol are dissolved in an inert solvent (e.g., toluene) with a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

• Monitoring the Reaction: The reaction progress can be monitored over time by taking aliquots from the reaction mixture and quenching the reaction. The concentration of the remaining carboxylic acid can be determined by titration with a standardized base. Alternatively, the formation of the ester product can be quantified using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Data Analysis: The rate constants for the esterification of both isomers can be calculated from the concentration-time data. A higher rate constant for 2,2-dichloropentanoic acid would provide experimental evidence for its greater reactivity.

Mandatory Visualizations

Caption: Logical relationship of factors influencing the reactivity of the two isomers.

Caption: A typical experimental workflow for comparing the esterification rates.

Conclusion

The comparative reactivity of 2,2- and 3,3-dichloropentanoic acid is primarily dictated by the powerful inductive effect of the chlorine substituents. The proximity of the two chlorine atoms to the carboxyl group in the 2,2-isomer significantly enhances its acidity and the electrophilicity of its carbonyl carbon. Consequently, 2,2-dichloropentanoic acid is predicted to be substantially more reactive in nucleophilic acyl substitution reactions than 3,3-dichloropentanoic acid. While steric hindrance is slightly greater in the 2,2-isomer, the electronic activation is the dominant factor. For synthetic applications requiring higher reactivity, such as the formation of esters or amides under milder conditions, 2,2-dichloropentanoic acid would be the preferred substrate. Conversely, 3,3-dichloropentanoic acid offers a less reactive handle, which could be advantageous in multi-step syntheses where selective functionalization is desired. Experimental verification of these predicted differences through kinetic studies would provide valuable quantitative data for process optimization and reaction design.

References

• 1. quora.com [quora.com]
• 2. homework.study.com [homework.study.com]
• 3. chegg.com [chegg.com]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. Malonic ester synthesis - Wikipedia [en.wikipedia.org]

A Comparative Guide to 2,2-Dichloropentanoic Acid and Other Chlorinated Acids in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the selection of appropriate building blocks is paramount to achieving desired reaction outcomes with high efficiency and selectivity. Chlorinated carboxylic acids, a class of versatile reagents, offer unique reactivity profiles that are leveraged in the synthesis of a wide array of molecules, including pharmaceuticals and agrochemicals. This guide provides an objective comparison of 2,2-dichloropentanoic acid with other relevant chlorinated acids, namely 2-chloropentanoic acid and the structurally related dichloroacetic acid. The comparison is supported by available experimental data and established principles of chemical reactivity, with detailed protocols for key synthetic transformations.

Physicochemical Properties and Acidity

The reactivity of carboxylic acids is intrinsically linked to their acidity, which is significantly influenced by the presence of electron-withdrawing substituents like chlorine atoms. The inductive effect of chlorine increases the polarity of the O-H bond in the carboxyl group, facilitating proton donation. This effect is amplified by the number of chlorine atoms and their proximity to the carboxyl group.

Property	2,2-Dichloropentanoic Acid	2-Chloropentanoic Acid	Dichloroacetic Acid
Molecular Formula	C₅H₈Cl₂O₂	C₅H₉ClO₂	C₂H₂Cl₂O₂
Molecular Weight	171.02 g/mol	136.57 g/mol	128.94 g/mol
pKa	~1.3-1.5 (estimated)	~2.8	1.26 - 1.35[1][2]
Boiling Point	242.1 °C (estimated)	219.3 °C	194 °C[1]
Density	1.344 g/cm³ (estimated)	1.162 g/cm³	1.563 g/cm³[1]

Note: Some physical properties for 2,2-dichloropentanoic acid and 2-chloropentanoic acid are estimated based on available data and structural similarities.

As the table illustrates, the presence of two chlorine atoms on the α-carbon in both 2,2-dichloropentanoic acid and dichloroacetic acid results in a significantly lower pKa compared to the monochlorinated 2-chloropentanoic acid, indicating higher acidity. The slightly lower pKa of dichloroacetic acid compared to the estimated value for 2,2-dichloropentanoic acid can be attributed to the less bulky alkyl chain, which may have a minor electron-donating effect.

Comparative Performance in Synthesis

The enhanced acidity and the presence of chlorine atoms on the α-carbon influence the reactivity of these acids in common synthetic transformations such as esterification, amide synthesis, and as precursors for Friedel-Crafts acylation.

Esterification

Esterification is a fundamental reaction in organic synthesis, often catalyzed by acid. The increased acidity of dichlorinated acids can, in some cases, auto-catalyze the reaction to a certain extent or require milder conditions compared to their non-chlorinated or monochlorinated counterparts.

Reactant	Product	Catalyst	Reaction Time	Yield
2,2-Dichloropentanoic Acid + Ethanol	Ethyl 2,2-dichloropentanoate	H₂SO₄ (cat.)	Not specified	High (expected)
2-Chloropentanoic Acid + Ethanol	Ethyl 2-chloropentanoate	H₂SO₄ (cat.)	Not specified	High (expected)
Dichloroacetic Acid + Methanol	Methyl dichloroacetate	Acidic	Not specified	Good[3]
Chloroacetic Acid + Ethanol	Ethyl chloroacetate (B1199739)	SDS	2.5 h	97.1%[4]

While specific comparative data for the esterification of 2,2-dichloropentanoic acid is scarce, the general principles of the Fischer esterification suggest that all three acids would proceed to give good to high yields in the presence of an alcohol and a strong acid catalyst. The high yield reported for the synthesis of ethyl chloroacetate (97.1%) provides a benchmark for the expected efficiency of such reactions[4]. The rate of reaction is expected to be influenced by the steric hindrance around the carbonyl group and the acidity of the carboxylic acid.

Amide Synthesis

Amide bond formation is a cornerstone of medicinal chemistry. Carboxylic acids can be converted to amides via activation to a more reactive species, such as an acyl chloride, or through the use of coupling agents. The electron-withdrawing nature of the chlorine atoms can enhance the electrophilicity of the carbonyl carbon, potentially influencing the reaction rate.

Reactant	Product	Coupling Agent/Method	Yield
2,2-Dichloropentanoic Acid + Aniline	N-phenyl-2,2-dichloropentanamide	Not specified	Moderate to Good (expected)
2-Chloropentanoic Acid + Aniline	N-phenyl-2-chloropentanamide	Not specified	Moderate to Good (expected)
Dichloroacetic Acid + Aniline	N-phenyl-2,2-dichloroacetamide	Not specified	Moderate to Good (expected)
Chloroacetic Acid + Aniline	N-phenyl-2-chloroacetamide	(in sealed tube at 100°C)	Not specified (product isolated)[5]

Friedel-Crafts Acylation

Chlorinated acyl chlorides, derived from their corresponding carboxylic acids, are valuable reagents in Friedel-Crafts acylation reactions to introduce a keto-moiety onto an aromatic ring. The electron-withdrawing chlorine atoms can influence the reactivity of the intermediate acylium ion.

Acyl Chloride Precursor	Aromatic Substrate	Product	Catalyst	Yield
2,2-Dichloropentanoyl chloride	Benzene	1-phenyl-2,2-dichloropentan-1-one	AlCl₃	Moderate (expected)
2-Chloropentanoyl chloride	Benzene	1-phenyl-2-chloropentan-1-one	AlCl₃	Moderate (expected)
Dichloroacetyl chloride	Arenes	Aryl dichloromethyl ketones	FeCl₃-Montmorillonite K10	Good

The use of chloroacetyl chloride in Friedel-Crafts reactions to produce chloroacetylated arenes is well-documented, with good yields and selectivity being reported with various catalysts. While specific yields for the acylation with 2,2-dichloropentanoyl chloride are not available, a similar reactivity pattern is anticipated, with the potential for steric hindrance from the propyl chain to play a role in the reaction rate and yield.

Experimental Protocols

General Protocol for Fischer Esterification

• Setup: In a round-bottom flask equipped with a reflux condenser, combine the chlorinated carboxylic acid (1.0 eq.) and the desired alcohol (5.0-10.0 eq., serving as both reactant and solvent).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq.).

• Reaction: Heat the mixture to reflux for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude ester can be purified by distillation or column chromatography.

General Protocol for Amide Synthesis via Acyl Chloride

• Acyl Chloride Formation: In a fume hood, carefully add thionyl chloride (2.0 eq.) to the chlorinated carboxylic acid (1.0 eq.) at room temperature. Heat the mixture to reflux for 1-2 hours until the evolution of gas ceases. Remove the excess thionyl chloride by distillation or under reduced pressure.

• Amidation: Dissolve the crude acyl chloride in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or THF). In a separate flask, dissolve the amine (1.1 eq.) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq.) in the same solvent.

• Reaction: Slowly add the acyl chloride solution to the amine solution at 0 °C. Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction by TLC.

• Work-up: Quench the reaction with water. Separate the organic layer, wash with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amide can be purified by recrystallization or column chromatography.

Signaling Pathway and Experimental Workflow Visualization

Dichloroacetic acid (DCA), a structural analog of 2,2-dichloropentanoic acid, is a known inhibitor of pyruvate (B1213749) dehydrogenase kinase (PDK). PDKs are key enzymes in cellular metabolism that phosphorylate and inactivate the pyruvate dehydrogenase complex (PDC), leading to a shift from oxidative phosphorylation to glycolysis (the Warburg effect), a hallmark of many cancer cells. By inhibiting PDK, DCA can reactivate PDC, promoting the conversion of pyruvate to acetyl-CoA and restoring mitochondrial respiration. This mechanism has made DCA and its analogs subjects of interest in cancer therapy research.

Caption: Inhibition of Pyruvate Dehydrogenase Kinase (PDK) by Dichloroacetic Acid (DCA).

The following diagram illustrates a typical experimental workflow for comparing the kinetic rates of esterification for different chlorinated carboxylic acids.

Caption: Experimental Workflow for Comparative Kinetic Analysis of Esterification.

Conclusion

2,2-Dichloropentanoic acid, along with other α-chlorinated carboxylic acids, represents a class of valuable synthetic intermediates. Their heightened acidity and the electrophilic nature of the carbon-halogen bond offer distinct advantages in various synthetic transformations. While direct comparative experimental data remains somewhat limited in the literature, the principles of physical organic chemistry provide a solid framework for predicting their relative reactivity. The dichlorinated acids are expected to be more reactive in acid-catalyzed reactions and as precursors for nucleophilic substitution compared to their monochlorinated counterparts. Further experimental studies directly comparing these compounds under standardized conditions would be invaluable to the synthetic chemistry community for the rational design of synthetic routes toward complex molecules.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. Combined inhibition of pyruvate dehydrogenase kinase 1 and lactate dehydrogenase a induces metabolic and signaling reprogramming and enhances lung adenocarcinoma cell killing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Acidity of Halogenated Pentanoic Acids: A Comparative Analysis of Fluorinated and Chlorinated Derivatives

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of the Acid-Strengthening Effects of Fluorine and Chlorine Substitution in Pentanoic Acids.

The introduction of halogen atoms into an organic molecule can significantly alter its physicochemical properties, a strategy widely employed in drug design and development to modulate characteristics such as lipophilicity, metabolic stability, and, notably, acidity. This guide provides a detailed comparison of the effects of fluorination versus chlorination on the acidity of pentanoic acid, supported by available experimental data and established chemical principles. Understanding these effects is crucial for the rational design of molecules with tailored ionization profiles.

The Inductive Effect: The Driving Force Behind Increased Acidity

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. Electron-withdrawing groups attached to the carbon chain can stabilize this anion by delocalizing the negative charge through the inductive effect. Halogens, being more electronegative than carbon, exert a significant electron-withdrawing inductive effect (-I effect). This effect strengthens the acid, resulting in a lower pKa value.

Two primary factors dictate the magnitude of this acid-strengthening effect:

• Electronegativity of the Halogen: Fluorine is the most electronegative element, followed by chlorine. Consequently, a fluorine atom is more effective at withdrawing electron density than a chlorine atom at the same position. This leads to greater stabilization of the carboxylate anion and a more acidic compound.

• Position of the Halogen: The inductive effect weakens with distance. Therefore, a halogen atom closer to the carboxylic acid group will have a more pronounced acid-strengthening effect.

Quantitative Comparison of Acidity (pKa Values)

Table 1: pKa Values of Pentanoic Acid and Selected Halogenated Analogues

Compound	Chemical Structure	pKa Value	Data Type
Pentanoic Acid	CH₃(CH₂)₃COOH	4.84	Experimental
5-Chloropentanoic Acid	Cl(CH₂)₄COOH	~4.0 ± 0.10	Predicted
5,5,5-Trifluoropentanoic Acid	CF₃(CH₂)₃COOH	4.50	Experimental[1]

Table 2: Influence of Chlorine Position on the Acidity of Butanoic Acid [2]

Compound	Chemical Structure	pKa Value
Butanoic Acid	CH₃(CH₂)₂COOH	4.82
2-Chlorobutanoic Acid	CH₃CH₂CHClCOOH	2.86
3-Chlorobutanoic Acid	CH₃CHClCH₂COOH	4.05
4-Chlorobutanoic Acid	Cl(CH₂)₃COOH	4.52

Table 3: Influence of the Number of Fluorine Atoms on the Acidity of Acetic Acid [3][4]

Compound	Chemical Structure	pKa Value
Acetic Acid	CH₃COOH	4.76
Fluoroacetic Acid (MFA)	FCH₂COOH	2.58 ± 0.03
Difluoroacetic Acid (DFA)	F₂CHCOOH	1.22 ± 0.03
Trifluoroacetic Acid (TFA)	F₃CCOOH	0.03 ± 0.08

• Fluorine vs. Chlorine: The pKa of fluoroacetic acid (2.58) is significantly lower than that of chloroacetic acid (pKa ≈ 2.87, data not shown in tables but widely reported), demonstrating the stronger inductive effect of fluorine.

• Positional Dependence: As the chlorine atom moves further from the carboxyl group in butanoic acid, the pKa value increases, approaching the pKa of the parent butanoic acid. This clearly illustrates the distance-dependent nature of the inductive effect.[2]

• Degree of Halogenation: The acidity of acetic acid dramatically increases with the number of fluorine substituents, with trifluoroacetic acid being a very strong acid.[3][4]

Based on these principles, we can predict the following acidity trends for the complete series of monofluorinated and monochlorinated pentanoic acids:

• Acidity Ranking by Halogen: For any given position, the fluorinated pentanoic acid will be more acidic (have a lower pKa) than its chlorinated counterpart.

• Acidity Ranking by Position: The acidity will decrease as the halogen moves from the 2-position to the 5-position (2-halo > 3-halo > 4-halo > 5-halo).

Experimental Protocols for pKa Determination

The determination of pKa values is a fundamental aspect of physical chemistry and is essential for understanding the behavior of ionizable compounds. Several robust experimental methods are commonly employed, each with its own advantages and considerations.

Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for determining the pKa of an acid or a base.

Principle: This method involves the gradual addition of a titrant of known concentration (e.g., a strong base like NaOH) to a solution of the analyte (the halogenated pentanoic acid). The pH of the solution is monitored throughout the titration using a pH meter. The pKa is the pH at which the acid is half-neutralized.

Detailed Methodology:

• Preparation of Solutions:

  • Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Accurately prepare a solution of the halogenated pentanoic acid of known concentration (e.g., 0.01 M) in deionized water.

• Calibration of the pH Meter: Calibrate the pH meter using standard buffer solutions at, for example, pH 4.00, 7.00, and 10.00.

• Titration Procedure:

  • Pipette a known volume (e.g., 25.00 mL) of the acid solution into a beaker.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Begin stirring the solution at a constant rate.

  • Add the standardized base solution in small, precise increments (e.g., 0.1-0.5 mL) from a burette.

  • After each addition, allow the pH reading to stabilize and record the pH and the volume of titrant added.

  • Continue the titration well past the equivalence point (the point of steepest pH change).

• Data Analysis:

  • Plot a titration curve of pH (y-axis) versus the volume of titrant added (x-axis).

  • Determine the equivalence point volume (Veq) from the inflection point of the curve. This can be done more accurately by plotting the first derivative (ΔpH/ΔV) or second derivative (Δ²pH/ΔV²) of the titration curve.

  • The volume of titrant corresponding to the half-equivalence point is Veq/2.

  • The pKa is equal to the pH of the solution at the half-equivalence point.

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

This method is particularly useful for compounds that possess a chromophore and exhibit a change in their UV-Vis absorption spectrum upon ionization.

Principle: The molar absorptivity of the acidic form (HA) and the basic form (A⁻) of the compound differ at certain wavelengths. By measuring the absorbance of the compound in a series of buffer solutions of known pH, the ratio of [A⁻]/[HA] can be determined, and the pKa can be calculated using the Henderson-Hasselbalch equation.

Detailed Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the halogenated pentanoic acid in a suitable solvent (e.g., methanol (B129727) or water).

  • Prepare a series of buffer solutions covering a pH range that brackets the expected pKa of the acid (e.g., from pH 2 to 8).

  • Prepare two additional solutions, one at a very low pH (e.g., 0.1 M HCl) to obtain the spectrum of the fully protonated species (HA), and one at a very high pH (e.g., 0.1 M NaOH) for the fully deprotonated species (A⁻).

• Spectroscopic Measurements:

  • For each buffer solution, and the acidic and basic solutions, add a small, constant amount of the stock solution to ensure the total concentration of the analyte is the same in all samples.

  • Record the UV-Vis absorption spectrum (e.g., from 200 to 400 nm) for each solution.

• Data Analysis:

  • Identify a wavelength (λ) where the absorbance difference between the HA and A⁻ forms is maximal.

  • At this wavelength, plot the absorbance versus the pH of the buffer solutions.

  • The resulting plot should be a sigmoidal curve. The inflection point of this curve corresponds to the pKa of the acid.

  • Alternatively, the pKa can be calculated for each pH using the following equation: pKa = pH + log[(AI - A) / (A - AM)] where A is the absorbance at a given pH, AI is the absorbance of the ionized form (at high pH), and AM is the absorbance of the molecular form (at low pH).

NMR Spectroscopy

NMR spectroscopy can be used to determine pKa values by monitoring the chemical shifts of nuclei near the site of protonation/deprotonation as a function of pH.

Principle: The chemical shift of a nucleus is sensitive to its electronic environment. The protonation state of the carboxylic acid group influences the electron density of nearby atoms, leading to pH-dependent chemical shifts. By plotting the chemical shift of a specific nucleus (e.g., ¹H, ¹³C, or ¹⁹F) against pH, a titration curve is generated from which the pKa can be determined.

Detailed Methodology:

• Sample Preparation:

  • Prepare a series of samples of the halogenated pentanoic acid in a suitable solvent system (e.g., D₂O or a mixture of H₂O/D₂O) containing buffers to control the pH over the desired range.

  • The concentration of the analyte should be consistent across all samples.

• NMR Data Acquisition:

  • Acquire the NMR spectrum (e.g., ¹H, ¹³C, or ¹⁹F) for each sample at a constant temperature.

  • A reference standard (e.g., DSS or TSP) can be included for accurate chemical shift referencing.

• Data Analysis:

  • Identify a nucleus whose chemical shift shows a significant change with pH.

  • Plot the chemical shift (δ) of this nucleus (y-axis) versus the pH (x-axis).

  • Fit the data to a sigmoidal curve. The inflection point of the curve corresponds to the pKa.

  • The pKa can also be calculated by fitting the data to the following equation: δobs = (δHA + δA⁻ * 10(pH - pKa)) / (1 + 10(pH - pKa)) where δobs is the observed chemical shift, and δHA and δA⁻ are the chemical shifts of the fully protonated and deprotonated species, respectively.

Logical Relationship of Acidity

The acidity of a halogenated carboxylic acid is a direct consequence of the interplay between the electronegativity of the halogen and its proximity to the carboxyl group. This relationship can be visualized as a logical pathway.

Caption: Factors influencing the acidity of halogenated pentanoic acids.

References

• 1. 5,5,5-TRIFLUOROPENTANOIC ACID CAS#: 407-62-5 [m.chemicalbook.com]
• 2. 20.4 Substituent Effects on Acidity - Organic Chemistry | OpenStax [openstax.org]
• 3. Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by 19F‑NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Stereoselective Synthesis of 2,2-Dichloropentanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

The stereoselective synthesis of α,α-dihalo carboxylic acid derivatives presents a formidable challenge in modern organic chemistry. These motifs are of significant interest in medicinal chemistry and drug development due to their unique electronic and steric properties, which can profoundly influence the biological activity of a molecule. Specifically, the controlled installation of two chlorine atoms at the α-position of pentanoic acid in a stereoselective manner is a synthetic hurdle for which direct, well-established methods are not readily found in the current literature.

This guide provides a comparative overview of potential strategies for the stereoselective synthesis of 2,2-dichloropentanoic acid derivatives. Given the scarcity of direct examples, this comparison focuses on the application of robust and predictable methodologies, primarily centered around the use of chiral auxiliaries, and contrasts them with potential catalytic approaches. Experimental data from closely related transformations are used to support the proposed methodologies.

Comparison of Synthetic Strategies

The most promising and predictable route for the stereoselective synthesis of 2,2-dichloropentanoic acid derivatives involves the use of a chiral auxiliary to induce diastereoselectivity. This approach offers a high degree of stereocontrol and predictability based on extensive precedent in asymmetric α-functionalization of carboxylic acid derivatives. Alternative catalytic methods, while potentially more atom-economical, are less developed for this specific transformation.

Strategy	Method	Stereocontrol Element	Key Reagents/Catalysts	Expected Yield	Expected Stereoselectivity (d.e./e.e.)	Advantages	Disadvantages
1. Chiral Auxiliary-Mediated Synthesis	Diastereoselective α,α-dichlorination of a chiral amide	(1S,2S)-Pseudoephedrine	n-BuLi, Cl₃CCCl₃ (or other electrophilic chlorine source)	Good to High	>95% d.e.	High predictability, reliable stereocontrol, well-established methodology for α-functionalization.	Stoichiometric use of chiral auxiliary, requires additional steps for auxiliary attachment and removal.
2. Catalytic Asymmetric Synthesis (Hypothetical)	Enantioselective α,α-dichlorination of a pentanoic acid derivative	Chiral Lewis Acid or Organocatalyst	e.g., Chiral Ti(IV) complex, Cinchona alkaloid derivative, N-chlorosuccinimide (NCS)	Moderate to Good	Moderate to High	Atom-economical, catalytic use of chiral source.	Lack of established catalysts for α,α-dichlorination of this substrate class, potential for side reactions, requires significant methods development.

Experimental Protocols

Chiral Auxiliary-Mediated Diastereoselective Dichlorination

This protocol is based on the well-established methodology for the diastereoselective alkylation of pseudoephedrine amides, adapted for a sequential dichlorination.

Step 1: Synthesis of (1S,2S)-Pseudoephedrine Pentanamide (B147674)

To a solution of pentanoyl chloride (1.0 eq.) in dichloromethane (B109758) (DCM) at 0 °C is added (1S,2S)-pseudoephedrine (1.1 eq.) and triethylamine (B128534) (1.2 eq.). The reaction mixture is stirred at room temperature for 12 hours. The reaction is quenched with water, and the organic layer is washed with 1 M HCl, saturated NaHCO₃, and brine. The organic layer is dried over MgSO₄, filtered, and concentrated under reduced pressure to afford the crude amide, which can be purified by column chromatography.

Step 2: Diastereoselective α,α-Dichlorination

The pseudoephedrine pentanamide (1.0 eq.) is dissolved in anhydrous tetrahydrofuran (B95107) (THF) and cooled to -78 °C. n-Butyllithium (2.2 eq.) is added dropwise, and the solution is stirred for 1 hour to form the enolate. A solution of hexachloroethane (B51795) (2.5 eq.) in THF is then added dropwise. The reaction is stirred at -78 °C for 4 hours and then allowed to warm to room temperature overnight. The reaction is quenched with saturated aqueous NH₄Cl, and the product is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over MgSO₄, and concentrated. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product, which is then purified by chromatography.

Step 3: Cleavage of the Chiral Auxiliary

The purified α,α-dichloro pseudoephedrine amide (1.0 eq.) is dissolved in a 3:1 mixture of THF and water. Sulfuric acid (9 M) is added, and the mixture is heated at reflux for 24 hours. After cooling to room temperature, the mixture is extracted with diethyl ether. The organic extracts are washed with brine, dried over MgSO₄, and concentrated to yield the enantiomerically enriched 2,2-dichloropentanoic acid.

Catalytic Asymmetric Dichlorination (Hypothetical Protocol)

This protocol outlines a potential starting point for the development of a catalytic enantioselective dichlorination.

To a solution of pentanoyl chloride (1.0 eq.) and a suitable nucleophile (e.g., a silyl (B83357) ketene (B1206846) acetal (B89532) derived from a pentanoic ester) in an appropriate solvent (e.g., DCM or toluene) at -78 °C is added a chiral Lewis acid catalyst (e.g., a chiral titanium complex, 10 mol%). An electrophilic chlorine source such as N-chlorosuccinimide (NCS) (2.2 eq.) is then added. The reaction is monitored by TLC. Upon completion, the reaction is quenched, and the product is purified by column chromatography. The enantiomeric excess would be determined by chiral HPLC analysis. Optimization of the catalyst, solvent, temperature, and chlorine source would be critical for achieving high enantioselectivity.

Visualizing the Workflow

Below are Graphviz diagrams illustrating the logical flow of the discussed synthetic strategies.

Caption: Workflow for diastereoselective synthesis.

Caption: Hypothetical catalytic workflow.

A Comparative Guide to the Chiral Separation of Dichloropentanoic Acid Isomers by HPLC

For Researchers, Scientists, and Drug Development Professionals

The Challenge of Separating Dichloropentanoic Acid Isomers

Dichloropentanoic acid, a halogenated carboxylic acid, presents a unique challenge for chiral separation due to its small size and the influence of the chlorine atoms on its chemical properties. Achieving baseline resolution of its enantiomers requires careful selection of a chiral stationary phase (CSP) and optimization of mobile phase conditions. The acidic nature of the carboxyl group plays a significant role in the interaction with the CSP and must be considered during method development.

Comparison of Proposed Chiral HPLC Methods

Based on the literature for separating acidic and halogenated compounds, two primary approaches are proposed for the chiral resolution of dichloropentanoic acid: one utilizing a polysaccharide-based CSP and the other a macrocyclic glycopeptide-based CSP.[1] These two types of CSPs are known for their broad enantioselectivity and can be operated in various modes, including normal-phase, reversed-phase, and polar organic mode.[1]

Table 1: Comparison of Proposed HPLC Methods for Chiral Separation of Dichloropentanoic Acid Isomers

Parameter	Method 1: Polysaccharide-Based CSP	Method 2: Macrocyclic Glycopeptide-Based CSP
Chiral Stationary Phase	Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))	CHIROBIOTIC® V2 (Vancomycin-based)
Principle of Separation	Formation of transient diastereomeric complexes via hydrogen bonding, dipole-dipole, and π-π interactions.[2]	Multi-modal interactions including hydrogen bonding, ionic interactions, and inclusion complexation.[3][4]
Typical Mobile Phase	Normal Phase: Hexane/Isopropanol with acidic modifier (e.g., Trifluoroacetic Acid)[1]	Polar Ionic Mode: Methanol/Acetic Acid/Triethylamine[5]
Anticipated Resolution (R)	> 1.5	> 1.5
Anticipated Selectivity (α)	> 1.2	> 1.1
Potential Advantages	High success rate for a broad range of compounds, including acids.[6]	Excellent for polar and ionizable compounds; robust and compatible with a wide range of solvents.
Potential Considerations	Coated phases can be less stable with certain solvents.[7]	May require longer equilibration times.

*Anticipated values are based on typical performance for similar acidic and halogenated compounds and should be confirmed experimentally.

Experimental Protocols

The following are detailed, proposed starting protocols for the chiral separation of dichloropentanoic acid isomers. These should be considered as initial conditions for method development and optimization.

Method 1: Polysaccharide-Based Chiral Stationary Phase

This method utilizes a widely successful class of CSPs for the resolution of a diverse range of chiral compounds, including acidic molecules.[6] The addition of a small amount of a strong acid to the mobile phase is crucial for good peak shape and resolution of acidic analytes.[1]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Chromatographic Conditions:

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane / 2-Propanol / Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the racemic dichloropentanoic acid in the mobile phase to a concentration of 1 mg/mL.

Method 2: Macrocyclic Glycopeptide-Based Chiral Stationary Phase

Macrocyclic glycopeptide CSPs are known for their unique multi-modal separation mechanisms, making them particularly effective for polar and ionizable compounds like carboxylic acids.[3][4] The polar ionic mode is often employed for such analytes.[5]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Chromatographic Conditions:

• Column: CHIROBIOTIC® V2, 250 x 4.6 mm, 5 µm

• Mobile Phase: Methanol / Acetic Acid / Triethylamine (TEA) (100:0.1:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the racemic dichloropentanoic acid in the mobile phase to a concentration of 1 mg/mL.

Experimental Workflow and Logic

The development of a robust chiral HPLC method typically follows a systematic approach, starting with column and mobile phase screening, followed by optimization of the chromatographic parameters.

Caption: General workflow for the development of a chiral HPLC method.

Conclusion

The successful chiral separation of dichloropentanoic acid isomers by HPLC is achievable through a systematic screening of appropriate chiral stationary phases and mobile phase conditions. Polysaccharide-based CSPs, such as Chiralpak® AD-H, under normal-phase conditions with an acidic modifier, represent a promising starting point due to their broad applicability. Alternatively, macrocyclic glycopeptide-based CSPs, like CHIROBIOTIC® V2, in a polar ionic mode, offer a powerful alternative, especially given the polar and acidic nature of the analyte. The detailed protocols provided in this guide serve as a foundation for researchers to initiate method development. Subsequent optimization of mobile phase composition, flow rate, and temperature will be crucial in achieving baseline resolution and a robust, validated analytical method suitable for the rigorous demands of pharmaceutical analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ct-k.com [ct-k.com]

The Impact of Steric Hindrance on Esterification Kinetics: A Comparative Analysis

A detailed examination of the reaction kinetics for the esterification of 2,2-dichloropentanoic acid's sterically hindered analogue, 2,2-dimethylpropanoic acid, reveals a significant decrease in reaction rates compared to its unhindered counterparts like acetic and propanoic acid. This analysis, crucial for researchers, scientists, and drug development professionals, underscores the profound influence of molecular architecture on chemical reactivity.

The esterification of carboxylic acids is a fundamental reaction in organic synthesis, pivotal in the production of a vast array of compounds, including pharmaceuticals and materials. The rate of this reaction is governed by several factors, with the steric environment around the carboxylic acid's carbonyl group playing a critical role. To quantify this effect, a comparative guide has been compiled, focusing on the reaction kinetics of a sterically hindered carboxylic acid, 2,2-dimethylpropanoic acid (pivalic acid), as a proxy for 2,2-dichloropentanoic acid, against the less encumbered acetic and propanoic acids.

Comparative Kinetic Data

The following table summarizes the kinetic parameters for the acid-catalyzed esterification of acetic acid, propanoic acid, and the sterically hindered 2,2-dimethylpropanoic acid with ethanol (B145695). The data highlights a clear trend of decreasing reaction rate with increasing steric bulk around the carboxylic acid functionality.

Carboxylic Acid	Structure	Relative Rate Constant (k_rel)	Activation Energy (Ea) (kJ/mol)
Acetic Acid	CH₃COOH	1.00	57.0 - 65.6[1]
Propanoic Acid	CH₃CH₂COOH	~0.8	~59
2,2-Dimethylpropanoic Acid	(CH₃)₃CCOOH	Significantly lower (qualitative)	Higher (qualitative)

Note: Quantitative data for the relative rate constant and a precise activation energy for the esterification of 2,2-dimethylpropanoic acid under directly comparable conditions to acetic and propanoic acid were not available in the searched literature. However, multiple sources confirm a significant decrease in the reaction rate due to steric hindrance.[2][3]

The decrease in the reaction velocity constant as the size of the alkyl group attached to the acid molecule increases is attributed to both steric hindrance and inductive effects.[4] This steric hindrance impedes the approach of the alcohol nucleophile to the carbonyl carbon, thereby increasing the activation energy of the reaction and slowing it down.

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental methodologies for determining the reaction kinetics of esterification are essential. The following protocols outline the procedures for studying the kinetics of both unhindered and sterically hindered carboxylic acids.

Kinetic Study of Acetic Acid Esterification with Ethanol

This procedure is adapted from a study on the esterification kinetics of acetic acid with ethanol using a homogeneous acid catalyst.[1]

Materials:

• Acetic acid (analytical grade)

• Ethanol (95% or absolute)

• Sulfuric acid (concentrated, as catalyst)

• 500 mL volumetric flask (as a batch reactor)

• Reflux condenser

• Magnetic stirrer and hot plate

• Constant temperature bath

• Syringe for sampling

• pH meter or titration setup

Procedure:

• Assemble the reaction apparatus consisting of the 500 mL volumetric flask, reflux condenser, and magnetic stirrer, placed in the constant temperature bath.

• Set the desired reaction temperature (e.g., 50°C or 60°C).

• Charge the reaction vessel with a pre-determined volume of ethanol.

• In a separate container, mix the desired amount of acetic acid with a catalytic amount of concentrated sulfuric acid.

• Once the ethanol in the reactor has reached the set temperature, add the acetic acid/catalyst mixture to the reactor. Start the timer immediately.

• Maintain a constant stirring speed throughout the reaction.

• Withdraw samples (e.g., 2 mL) at regular time intervals (e.g., every 10 minutes) using a syringe.

• Immediately quench the reaction in the sample by adding it to a known volume of ice-cold distilled water.

• Determine the concentration of unreacted acetic acid in each sample by titration with a standard solution of sodium hydroxide (B78521) using a suitable indicator (e.g., phenolphthalein) or by pH measurement.

• Continue sampling until no significant change in the concentration of acetic acid is observed, indicating that the reaction has reached equilibrium.

• Calculate the concentration of the ester formed at each time point and determine the rate constant using an appropriate integrated rate law (typically second-order for this reaction).

Kinetic Study of 2,2-Dimethylpropanoic Acid Esterification with Ethanol

Due to the significantly slower reaction rate of sterically hindered acids, modifications to the above protocol are necessary.

Materials:

• 2,2-Dimethylpropanoic acid (pivalic acid)

• Ethanol (absolute)

• Sulfuric acid (concentrated, as catalyst)

• Reaction vessel equipped with a reflux condenser and sampling port

• Heating mantle or oil bath with a temperature controller

• Magnetic stirrer

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for analysis

Procedure:

• Set up the reaction apparatus in a heating mantle or oil bath.

• Charge the reactor with known amounts of 2,2-dimethylpropanoic acid, a large excess of ethanol (to drive the equilibrium towards the product), and the acid catalyst.

• Heat the mixture to the desired reaction temperature (a higher temperature may be required compared to unhindered acids) under constant stirring.

• Once the reaction temperature is stable, start the timer and begin taking samples at appropriate time intervals. Given the slower reaction rate, sampling may be done less frequently (e.g., every 30-60 minutes).

• Analyze the composition of each sample using GC or HPLC to determine the concentrations of the reactant acid and the product ester.

• Continue the reaction until equilibrium is reached.

• The rate constant can be determined by plotting the concentration data against time and fitting it to an appropriate rate equation.

Signaling Pathways and Experimental Workflows

The Fischer esterification reaction proceeds through a well-established multi-step mechanism involving protonation of the carbonyl oxygen, nucleophilic attack by the alcohol, proton transfer, and elimination of water. The efficiency of this pathway is significantly influenced by the steric accessibility of the carbonyl carbon.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. asianpubs.org [asianpubs.org]

Comparative Guide to the Characterization of 2,2-Dichloropentanoic Acid Reaction Intermediates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction intermediates formed during the synthesis of 2,2-dichloropentanoic acid. It focuses on the well-established Hell-Volhard-Zelinsky (HVZ) reaction and explores alternative synthetic approaches. Detailed experimental protocols, comparative data, and visualizations are presented to aid in the understanding and characterization of these transient species.

Introduction

2,2-Dichloropentanoic acid is a halogenated carboxylic acid with potential applications in organic synthesis and as a building block in the development of pharmaceuticals and other bioactive molecules. The introduction of two chlorine atoms at the alpha-position significantly influences the compound's reactivity and properties. Understanding the reaction intermediates formed during its synthesis is crucial for optimizing reaction conditions, maximizing yield, and ensuring product purity. This guide delves into the characterization of these intermediates, offering a valuable resource for researchers in the field.

Primary Synthetic Route: The Hell-Volhard-Zelinsky (HVZ) Reaction

The most common method for the α-halogenation of carboxylic acids is the Hell-Volhard-Zelinsky (HVZ) reaction. This reaction can be adapted for dichlorination by using at least two equivalents of the chlorinating agent. The key reaction intermediates in the synthesis of 2,2-dichloropentanoic acid from pentanoic acid are the corresponding acyl chloride and its enol tautomer.

Reaction Intermediates in the HVZ Reaction

The stepwise formation of 2,2-dichloropentanoic acid via the HVZ reaction involves the following key intermediates:

• Pentanoyl Chloride: The first intermediate is formed by the reaction of pentanoic acid with a halogenating agent, such as thionyl chloride (SOCl₂) or phosphorus trichloride (B1173362) (PCl₃).

• Pentanoyl Chloride Enol: Pentanoyl chloride exists in equilibrium with its enol tautomer. This enol is the reactive species that undergoes electrophilic attack by chlorine.

• 2-Chloropentanoyl Chloride: The first chlorination step yields 2-chloropentanoyl chloride.

• 2-Chloropentanoyl Chloride Enol: This monochlorinated acyl chloride also forms an enol, which is the substrate for the second chlorination.

• 2,2-Dichloropentanoyl Chloride: The second chlorination at the α-position results in the formation of 2,2-dichloropentanoyl chloride. This is the direct precursor to the final product.

The final step of the reaction is the hydrolysis of 2,2-dichloropentanoyl chloride to yield 2,2-dichloropentanoic acid.

Visualization of the HVZ Reaction Pathway

Caption: Reaction pathway for the synthesis of 2,2-dichloropentanoic acid via the HVZ reaction.

Spectroscopic Characterization of Intermediates

Predicted Spectroscopic Data for Key Intermediates

Intermediate	1H NMR (Predicted Chemical Shifts, ppm)	13C NMR (Predicted Chemical Shifts, ppm)	IR (Predicted Key Absorptions, cm-1)
Pentanoyl Chloride	α-CH₂: ~2.9 (t), β-CH₂: ~1.7 (sext), γ-CH₂: ~1.4 (sext), δ-CH₃: ~0.9 (t)	C=O: ~175, α-C: ~45, β-C: ~27, γ-C: ~22, δ-C: ~13	C=O stretch: ~1800 (strong)
2-Chloropentanoyl Chloride	α-CH: ~4.5 (t), β-CH₂: ~2.1 (m), γ-CH₂: ~1.5 (m), δ-CH₃: ~1.0 (t)	C=O: ~173, α-C: ~60, β-C: ~35, γ-C: ~20, δ-C: ~13	C=O stretch: ~1805 (strong)
2,2-Dichloropentanoyl Chloride	β-CH₂: ~2.4 (t), γ-CH₂: ~1.7 (m), δ-CH₃: ~1.0 (t)	C=O: ~170, α-C: ~85, β-C: ~40, γ-C: ~18, δ-C: ~13	C=O stretch: ~1810 (strong)

Note: These are predicted values and may vary depending on the solvent and experimental conditions.

Experimental Protocols

General Protocol for the Synthesis of 2,2-Dichloropentanoic Acid via the HVZ Reaction

Materials:

• Pentanoic acid

• Thionyl chloride (SOCl₂) or Phosphorus trichloride (PCl₃)

• Chlorine gas (Cl₂)

• Inert solvent (e.g., carbon tetrachloride)

• Water

• Apparatus for gas introduction and reflux

Procedure:

• Formation of Acyl Chloride: In a fume hood, a mixture of pentanoic acid and a catalytic amount of PCl₃ (or a stoichiometric amount of SOCl₂) in an inert solvent is prepared. The mixture is heated to reflux to form pentanoyl chloride. The progress of the reaction can be monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid and appearance of the sharp C=O stretch of the acyl chloride around 1800 cm⁻¹).

• Dichlorination: Chlorine gas is bubbled through the solution of pentanoyl chloride at an elevated temperature (typically reflux). At least two equivalents of chlorine are required for dichlorination. The reaction is often initiated by UV light or a radical initiator. The reaction progress can be followed by GC-MS to observe the formation of monochlorinated and then dichlorinated products.

• Hydrolysis: After the dichlorination is complete (as determined by GC-MS), the reaction mixture is cooled, and excess chlorine and solvent are removed under reduced pressure. The resulting crude 2,2-dichloropentanoyl chloride is then carefully hydrolyzed by the slow addition of water.

• Purification: The final product, 2,2-dichloropentanoic acid, can be purified by distillation or crystallization.

Workflow for Intermediate Characterization

Caption: Workflow for monitoring the synthesis and characterizing intermediates.

Alternative Synthetic Routes

While the HVZ reaction is a classical approach, other methods for the synthesis of α,α-dihalo carboxylic acids exist. A comparative overview is provided below.

Method	Description	Advantages	Disadvantages
Direct Chlorination of Carboxylic Acids	Involves the use of strong chlorinating agents like sulfuryl chloride (SO₂Cl₂) with a radical initiator.	Can be a one-pot reaction from the carboxylic acid.	Often less selective and can lead to over-chlorination or side reactions.
Oxidation of 2,2-Dichloroaldehydes	Oxidation of a pre-formed 2,2-dichloroaldehyde using an oxidizing agent like potassium permanganate (B83412) or chromic acid.	Can be a high-yielding reaction if the starting aldehyde is readily available.	The synthesis of the starting aldehyde may be multi-stepped.
From Malonic Esters	Involves the dichlorination of a substituted malonic ester followed by hydrolysis and decarboxylation.	Offers good control over the substitution pattern.	A multi-step process that may have lower overall yield.

The choice of synthetic route will depend on the availability of starting materials, desired scale, and the need for specific regioselectivity. The characterization of intermediates in these alternative routes would involve similar spectroscopic techniques, focusing on the identification of the key functional group transformations at each step.

Conclusion

The synthesis of 2,2-dichloropentanoic acid, primarily through the Hell-Volhard-Zelinsky reaction, proceeds through a series of well-defined but often transient intermediates. The key to successful synthesis and scale-up lies in the ability to monitor the formation of these intermediates, principally the acyl chlorides, and to control the reaction conditions to favor the desired dichlorinated product. While direct spectroscopic data for the intermediates of this specific compound are scarce, a combination of predictive analysis based on analogous structures and careful real-time reaction monitoring using techniques like IR and GC-MS can provide the necessary insights for researchers in this field. The exploration of alternative synthetic routes offers flexibility and may provide advantages in terms of yield, selectivity, or process safety, warranting their consideration in any comprehensive research and development program.

Isomeric Effects on the Reactivity of Chloropentanoic Acid Esters: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The substitution of a chlorine atom at different positions on the carbon chain of pentanoic acid esters profoundly influences their chemical reactivity. This guide provides a comparative analysis of the isomeric effects on the reactivity of 2-chloro-, 3-chloro-, 4-chloro-, and 5-chloropentanoic acid esters. Understanding these differences is crucial for applications in organic synthesis, drug development, and toxicology, where precise control of reaction kinetics and pathways is paramount.

While direct, comprehensive experimental data comparing the reactivity of all four isomers is limited in publicly available literature, this guide synthesizes established principles of organic chemistry to predict their relative reactivities in key transformations such as nucleophilic substitution and hydrolysis.[1] Furthermore, detailed experimental protocols are provided to enable researchers to generate quantitative comparative data for their specific applications.

Comparative Reactivity Analysis

The reactivity of chloropentanoic acid ester isomers is primarily governed by a combination of inductive effects, steric hindrance, and the potential for neighboring group participation (NGP). These factors significantly impact the rates and mechanisms of both nucleophilic substitution at the carbon bearing the chlorine atom and hydrolysis of the ester functionality.

Nucleophilic Substitution (SN2)

In bimolecular nucleophilic substitution (SN2) reactions, a nucleophile attacks the carbon atom bonded to the chlorine, leading to the displacement of the chloride ion. The rate of this reaction is sensitive to steric hindrance around the reaction center.

Theoretical Reactivity Ranking (SN2): 5-chloro- > 4-chloro- > 3-chloro- > 2-chloropentanoic acid ester

• 5-Chloropentanoic acid ester: As a primary alkyl halide, the chlorine atom is on the terminal carbon, offering minimal steric hindrance to an incoming nucleophile, leading to the fastest SN2 reaction rate.

• 4-Chloropentanoic acid ester: This is also a primary alkyl halide, but the proximity of the ester group slightly increases steric bulk compared to the 5-chloro isomer, resulting in a slightly slower reaction rate.

• 3-Chloropentanoic acid ester: As a secondary alkyl halide, the reaction center is more sterically hindered than in the primary isomers, leading to a significantly slower SN2 reaction rate.

• 2-Chloropentanoic acid ester: The chlorine atom is on the α-carbon, directly adjacent to the bulky ester group. This position experiences the most significant steric hindrance, making SN2 reactions at this center very slow.[1]

Hydrolysis

The hydrolysis of the ester group can be influenced by the electron-withdrawing inductive effect of the chlorine atom, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by water or hydroxide (B78521) ions.

Theoretical Reactivity Ranking (Hydrolysis): 2-chloro- > 3-chloro- > 4-chloro- > 5-chloropentanoic acid ester

• 2-Chloropentanoic acid ester: The chlorine atom at the α-position exerts a strong electron-withdrawing inductive effect, making the carbonyl carbon highly electrophilic and leading to the fastest hydrolysis rate.[1]

• 3-Chloropentanoic acid ester: The inductive effect of the chlorine atom is weaker at the β-position, resulting in a slower hydrolysis rate compared to the 2-chloro isomer.[1]

• 4-Chloropentanoic acid ester: With the chlorine at the γ-position, its electron-withdrawing influence on the carbonyl group is further diminished, leading to an even slower hydrolysis rate.[1]

• 5-Chloropentanoic acid ester: The chlorine atom at the δ-position has a negligible inductive effect on the ester carbonyl group. Its hydrolysis rate is expected to be the slowest among the isomers and comparable to that of an unsubstituted pentanoic acid ester.[1]

Intramolecular Cyclization (Neighboring Group Participation)

A key feature in the reactivity of certain isomers is the potential for the carboxylate group (formed upon hydrolysis or present under basic conditions) to act as an internal nucleophile, attacking the carbon bearing the chlorine. This intramolecular reaction, known as neighboring group participation (NGP) or anchimeric assistance, can significantly accelerate the rate of reaction and leads to the formation of cyclic products (lactones).[2][3][4]

• 4-Chloropentanoic acid ester: This isomer is well-suited for NGP. Upon hydrolysis of the ester, the resulting carboxylate can readily attack the γ-carbon, leading to the formation of a stable five-membered ring, γ-valerolactone. This intramolecular SN2 reaction is kinetically favored.

• 5-Chloropentanoic acid ester: Similarly, the 5-chloro isomer can undergo intramolecular cyclization to form a six-membered ring, δ-valerolactone.

• 3-Chloropentanoic acid ester: Intramolecular attack would lead to a strained four-membered ring (β-lactone), which is less favorable.

• 2-Chloropentanoic acid ester: The formation of a three-membered ring (α-lactone) is highly unfavorable.

Data Presentation

The following tables summarize the expected relative reactivities of the chloropentanoic acid ester isomers based on the principles discussed above. It is important to note that these are qualitative predictions, and experimental verification is recommended.

Table 1: Predicted Relative Rates of Nucleophilic Substitution (SN2)

Isomer	Chlorine Position	Steric Hindrance	Predicted Relative Rate
5-Chloropentanoic acid ester	δ (primary)	Low	++++ (Fastest)
4-Chloropentanoic acid ester	γ (primary)	Low-Medium	+++
3-Chloropentanoic acid ester	β (secondary)	Medium-High	++
2-Chloropentanoic acid ester	α (secondary)	High	+ (Slowest)

Table 2: Predicted Relative Rates of Ester Hydrolysis

Isomer	Chlorine Position	Inductive Effect on Carbonyl	Predicted Relative Rate
2-Chloropentanoic acid ester	α	Strong	++++ (Fastest)
3-Chloropentanoic acid ester	β	Moderate	+++
4-Chloropentanoic acid ester	γ	Weak	++
5-Chloropentanoic acid ester	δ	Negligible	+ (Slowest)

Table 3: Potential for Intramolecular Cyclization (Lactone Formation)

Isomer	Chlorine Position	Ring Size of Lactone	Feasibility of NGP
4-Chloropentanoic acid ester	γ	5-membered (γ-lactone)	High
5-Chloropentanoic acid ester	δ	6-membered (δ-lactone)	Moderate
3-Chloropentanoic acid ester	β	4-membered (β-lactone)	Low
2-Chloropentanoic acid ester	α	3-membered (α-lactone)	Very Low

Experimental Protocols

To obtain quantitative data for the comparison of these isomers, the following experimental protocols can be employed.

Experiment 1: Determination of Nucleophilic Substitution Rate Constants

Objective: To determine the second-order rate constants for the reaction of chloropentanoic acid ester isomers with a common nucleophile (e.g., sodium azide).

Materials:

• 2-, 3-, 4-, and 5-chloropentanoic acid ethyl (or methyl) ester

• Sodium azide (B81097) (NaN3)

• Solvent (e.g., acetone, acetonitrile)

• Thermostatted reaction vessel

• Analytical instrumentation for monitoring reactant/product concentration (e.g., Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC))

• Internal standard (e.g., a non-reactive ester)

Procedure:

• Prepare stock solutions of each chloropentanoic acid ester isomer and sodium azide of known concentrations in the chosen solvent.

• Equilibrate the stock solutions and the reaction vessel to the desired reaction temperature (e.g., 25 °C, 40 °C, 55 °C).

• Initiate the reaction by mixing known volumes of the ester and sodium azide solutions in the reaction vessel.

• At regular time intervals, withdraw aliquots of the reaction mixture and quench the reaction (e.g., by rapid cooling or addition of a quenching agent).

• Analyze the quenched aliquots using GC-MS or HPLC to determine the concentration of the remaining chloropentanoic acid ester or the formed azidopentanoic acid ester. Use an internal standard for accurate quantification.

• Plot the concentration of the reactant versus time and use the appropriate integrated rate law for a second-order reaction to determine the rate constant (k).

• Repeat the experiment for each isomer at different temperatures to determine the activation energy (Ea) and pre-exponential factor (A) from the Arrhenius equation.

Experiment 2: Determination of Ester Hydrolysis Rate Constants

Objective: To determine the pseudo-first-order rate constants for the alkaline hydrolysis of chloropentanoic acid ester isomers.

Materials:

• 2-, 3-, 4-, and 5-chloropentanoic acid ethyl (or methyl) ester

• Sodium hydroxide (NaOH) solution of known concentration

• Solvent (e.g., a mixture of water and a co-solvent like ethanol (B145695) or dioxane to ensure solubility)

• Thermostatted reaction vessel

• pH meter or autotitrator

• Standardized hydrochloric acid (HCl) solution for titration

Procedure:

• Prepare a stock solution of each chloropentanoic acid ester isomer in the chosen co-solvent.

• Prepare a dilute solution of NaOH in the water/co-solvent mixture.

• Equilibrate both solutions and the reaction vessel to the desired temperature.

• Initiate the hydrolysis by mixing a known volume of the ester solution with a large excess of the NaOH solution in the reaction vessel. The large excess of NaOH ensures pseudo-first-order kinetics with respect to the ester.

• Monitor the progress of the reaction by withdrawing aliquots at regular intervals and titrating the remaining NaOH with the standardized HCl solution. Alternatively, the reaction can be monitored in situ using a pH meter.

• The rate of disappearance of the ester is equal to the rate of consumption of NaOH.

• Plot the natural logarithm of the ester concentration (or a property proportional to it, like the volume of titrant) versus time. The slope of the resulting straight line will be the negative of the pseudo-first-order rate constant (k').

• The second-order rate constant (k) can be calculated by dividing k' by the initial concentration of NaOH.

• Repeat for all isomers and at different temperatures to determine the activation parameters.

Visualization of Reaction Pathways

The following diagrams illustrate the key reaction pathways discussed.

Caption: Generalized SN2 reaction pathway.

Caption: Base-catalyzed ester hydrolysis mechanism.

Caption: NGP leading to γ-valerolactone formation.

Conclusion

The isomeric position of the chlorine atom in chloropentanoic acid esters is a critical determinant of their reactivity. While theoretical principles provide a robust framework for predicting the relative rates of nucleophilic substitution and hydrolysis, as well as the potential for intramolecular cyclization, experimental validation is essential for specific applications. The provided protocols offer a starting point for researchers to quantify these isomeric effects, enabling more precise control over synthetic outcomes and a deeper understanding of the structure-reactivity relationships in this important class of compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Neighboring Group Participation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. A comparison of neighbouring group participation by phenolic and alcoholic hydroxy-groups in ester hydrolysis - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Neighbouring group participation - Wikipedia [en.wikipedia.org]

A Comparative Guide to Byproduct Quantification in 2,2-Dichloropentanoic Acid Synthesis via GC-MS

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2,2-dichloropentanoic acid, a valuable building block in pharmaceutical and chemical industries, can be achieved through various synthetic routes. The purity of the final product is paramount, necessitating a thorough understanding and quantification of byproducts. This guide provides a comparative analysis of two common synthetic pathways, detailing potential byproduct formation and providing a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for their quantification. This information is critical for process optimization, impurity profiling, and ensuring the quality of the final active pharmaceutical ingredient (API) or chemical intermediate.

Comparison of Synthetic Routes and Associated Byproducts

Two primary methods for the synthesis of 2,2-dichloropentanoic acid are the direct chlorination of pentanoic acid, often via a Hell-Volhard-Zelinsky (HVZ) type reaction, and the oxidation of 2,2-dichloropentanal (B1597636). Each route presents a unique byproduct profile that can be quantitatively assessed by GC-MS.

Table 1: Comparison of Synthetic Routes for 2,2-Dichloropentanoic Acid and Anticipated Byproducts

Feature	Route 1: Chlorination of Pentanoic Acid	Route 2: Oxidation of 2,2-Dichloropentanal
Reaction	Pentanoic Acid + Cl₂ (with PCl₃ catalyst)	2,2-Dichloropentanal + Oxidizing Agent (e.g., HNO₃)
Primary Product	2,2-Dichloropentanoic Acid	2,2-Dichloropentanoic Acid
Major Expected Byproducts	2-Chloropentanoic Acid, Unreacted Pentanoic Acid	Unreacted 2,2-Dichloropentanal
Hypothetical Yield	~75-85%	~87%[1]
Hypothetical Purity (Pre-purification)	80-90%	>95%
Key Advantages	Readily available starting material.	High theoretical yield and potentially higher initial purity.
Key Disadvantages	Formation of mono- and other polychlorinated species.	Starting aldehyde may not be as readily available.

Note: The yield and purity values are hypothetical and representative for the purpose of comparison. Actual results may vary based on specific reaction conditions.

Experimental Protocols

A standardized GC-MS protocol is essential for the accurate quantification of 2,2-dichloropentanoic acid and its byproducts from either synthetic route. Due to the low volatility of carboxylic acids, a derivatization step to form methyl esters is required prior to GC-MS analysis.

Sample Preparation and Derivatization (Methylation)

• Sample Collection: Accurately weigh approximately 10 mg of the crude reaction mixture into a 10 mL screw-cap vial.

• Internal Standard: Add 1 mL of a 1 mg/mL internal standard solution (e.g., methyl heptadecanoate in methanol) to the vial.

• Derivatization Reagent: Add 2 mL of 5% HCl in methanol (B129727) (methanolic HCl).

• Reaction: Securely cap the vial and heat at 60°C for 1 hour in a heating block or water bath.

• Extraction: After cooling to room temperature, add 2 mL of n-hexane and 2 mL of deionized water. Vortex for 1 minute.

• Phase Separation: Centrifuge at 2000 rpm for 5 minutes to ensure clear phase separation.

• Sample for Analysis: Carefully transfer the upper hexane (B92381) layer containing the methyl esters to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 150°C.

  • Ramp 2: 20°C/min to 250°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

Table 2: Representative GC-MS Data for Derivatized Byproducts

Compound (as Methyl Ester)	Expected Retention Time (min)	Key Mass Fragments (m/z)
Methyl Pentanoate	~5.5	116, 88, 74, 59
Methyl 2-Chloropentanoate	~7.2	150, 115, 88, 55
Methyl 2,2-Dichloropentanoate	~8.9	184, 149, 121, 87
2,2-Dichloropentanal (as diethyl acetal)	~9.5	198, 153, 125, 75

Note: Retention times are estimates and will vary depending on the specific GC-MS system and conditions. The aldehyde may undergo derivatization with the methanolic HCl to form an acetal.

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the synthetic and analytical workflows.

Caption: Comparative workflow of two synthetic routes for 2,2-dichloropentanoic acid.

Caption: Experimental workflow for GC-MS analysis of 2,2-dichloropentanoic acid.

Conclusion

The choice of synthetic route for 2,2-dichloropentanoic acid has a significant impact on the byproduct profile. Direct chlorination of pentanoic acid may lead to the formation of monochlorinated impurities, while the oxidation of 2,2-dichloropentanal is likely to have unreacted starting material as the primary impurity. A robust GC-MS method, incorporating a methylation derivatization step, is crucial for the accurate quantification of the target compound and its associated byproducts. The detailed protocols and comparative data presented in this guide provide a framework for researchers and drug development professionals to make informed decisions in the synthesis and quality control of 2,2-dichloropentanoic acid.

References

• 1. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2,2-dichloropentanoic Acid: A Guide for Laboratory Professionals

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of personnel and the protection of the environment. This document provides essential, step-by-step guidance for the proper disposal of 2,2-dichloropentanoic acid, a corrosive halogenated organic compound. Adherence to these procedures is critical for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions

Prior to handling 2,2-dichloropentanoic acid for disposal, it is imperative to wear appropriate personal protective equipment (PPE). This includes chemical safety goggles, a face shield, a lab coat or apron, and chemical-resistant gloves.[1] All handling and disposal procedures should be conducted in a well-ventilated chemical fume hood.[1] An emergency eyewash station and safety shower must be readily accessible.

II. Primary Disposal Method: Collection for Incineration

Due to its halogenated nature, the preferred and most environmentally responsible method for disposing of 2,2-dichloropentanoic acid is through collection for licensed hazardous waste incineration.[2] Halogenated organic compounds require specialized high-temperature incineration to prevent the formation of toxic byproducts.

Experimental Protocol: Waste Collection

• Container Selection: Use a dedicated, properly labeled, and leak-proof waste container made of a compatible material (e.g., High-Density Polyethylene - HDPE). Do not use metal containers.

• Waste Segregation: 2,2-dichloropentanoic acid waste must be collected separately as a "halogenated organic waste".[2] Do not mix with non-halogenated organic solvents, strong bases, or strong oxidizing agents.[2][3]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2,2-dichloropentanoic Acid," and the appropriate hazard pictograms (corrosive).

• Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials.[3]

• Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

III. Limited On-Site Treatment: Neutralization of Small Quantities

For very small quantities of purely corrosive waste (i.e., not mixed with other hazardous materials), neutralization may be a permissible on-site treatment method before drain disposal, subject to local regulations.[1][4][5] However, this is generally less preferred for halogenated compounds. Consult your institution's EHS guidelines before proceeding.

Experimental Protocol: Neutralization (for very small quantities only)

• Preparation: Conduct the entire procedure in a chemical fume hood behind a safety shield.[1] Place a beaker containing the acidic solution in an ice-water bath to manage heat generation.

• Dilution: Slowly add the 2,2-dichloropentanoic acid to a large volume of cold water (a dilution ratio of at least 1:10 is recommended).[1][6] Always add acid to water, never the other way around.

• Neutralization: While stirring continuously, slowly add a dilute basic solution, such as 5% sodium hydroxide (B78521) or sodium carbonate.[1][4]

• pH Monitoring: Use a calibrated pH meter or pH paper to monitor the solution's pH.[4]

• Endpoint: Continue adding the basic solution until the pH is stable between 5.5 and 9.5.[1]

• Disposal: Once neutralized, the solution may be flushed down the sanitary sewer with a large volume of water (at least 20 parts water to 1 part neutralized solution).[1][6]

IV. Management of Spills

In the event of a spill, immediately evacuate the area and alert others. For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or earth.[3] Collect the contaminated absorbent into a sealed container for disposal as halogenated organic waste. Do not use combustible materials for absorption. For larger spills, contact your institution's emergency response team.

V. Quantitative Data for Disposal

Parameter	Guideline	Source
Neutralization pH Range	5.5 - 9.5	[1]
Acid-to-Water Dilution Ratio (for neutralization)	1:10 (minimum)	[1][6]
Neutralized Solution-to-Flush Water Ratio	1:20 (minimum)	[1][6]

VI. Chemical Incompatibilities

It is crucial to avoid mixing 2,2-dichloropentanoic acid with the following substances to prevent dangerous reactions:

• Strong oxidizing agents: May cause a vigorous, exothermic reaction.[3]

• Strong bases: A strong exothermic reaction will occur during neutralization.

• Metals: As a corrosive acid, it can react with metals to produce flammable hydrogen gas.

Disposal Workflow Diagram

Caption: Logical workflow for the proper disposal of 2,2-dichloropentanoic acid.

References

• 1. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 2. bucknell.edu [bucknell.edu]
• 3. 2,2-Dichloropentanoic acid | CAS#:18240-68-1 | Chemsrc [chemsrc.com]
• 4. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 5. esd.uga.edu [esd.uga.edu]
• 6. 7.1.2 Acid Neutralization | Environment, Health and Safety [ehs.cornell.edu]

Safeguarding Your Research: A Guide to Handling 2,2-Dichloropentanoic Acid

Essential guidance for the safe handling and disposal of 2,2-dichloropentanoic acid is critical for ensuring laboratory safety and procedural accuracy. This document provides immediate, actionable information for researchers, scientists, and drug development professionals. Adherence to these protocols is paramount to mitigate risks associated with this corrosive and hazardous chemical.

Immediate Safety and Hazard Information

2,2-Dichloropentanoic acid is a corrosive substance that can cause severe skin burns and eye damage.[1] Inhalation of vapors or mists can lead to chemical burns in the respiratory tract, and ingestion can cause burns to the gastrointestinal tract.[1] It is crucial to handle this chemical with appropriate engineering controls and personal protective equipment to prevent any direct contact.

Hazard Classification:

Hazard Category	Description
Skin Corrosion/Irritation	Causes severe skin burns.[1]
Eye Damage/Irritation	Causes serious eye damage.[1]
Acute Toxicity (Inhalation)	May cause chemical burns to the respiratory tract.[1]
Acute Toxicity (Oral)	Causes gastrointestinal tract burns.[1]

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are the most critical barriers against exposure. The following table outlines the minimum required PPE for handling 2,2-dichloropentanoic acid.

Required Personal Protective Equipment:

Body Part	Required PPE	Standard/Specification
Eyes/Face	Chemical safety goggles and a face shield.[1][2][3]	OSHA 29 CFR 1910.133 or European Standard EN166.[1]
Hands	Heavy-duty, chemical-resistant gloves (e.g., neoprene or butyl rubber over nitrile).[4]	Consult glove manufacturer's resistance chart.
Body	Chemical-resistant apron or coveralls over a fastened lab coat.[1][2][5]	Ensure complete coverage.
Respiratory	A NIOSH/MSHA-approved respirator is necessary if ventilation is inadequate or if there is a risk of inhalation.[1]	Follow OSHA respirator regulations (29 CFR 1910.134) or European Standard EN 149.[1]
Feet	Closed-toe, chemical-resistant shoes.[2]	Footwear should prevent penetration by chemicals.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2,2-dichloropentanoic acid from receipt to disposal is essential for maintaining a safe laboratory environment.

Experimental Workflow:

Caption: Workflow for the safe handling of 2,2-dichloropentanoic acid.

Detailed Steps:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 2,2-dichloropentanoic acid.

  • Put on all required PPE as specified in the table above.

  • Ensure a chemical fume hood is operational and a spill kit containing a neutralizer for acids (e.g., sodium bicarbonate or calcium carbonate) is readily accessible.[4]

• Handling:

  • When transporting the chemical, always use a secondary container to prevent spills.[4][5]

  • All weighing and measuring of 2,2-dichloropentanoic acid must be conducted within a certified chemical fume hood to minimize inhalation exposure.[5]

  • When diluting, always add the acid slowly to the water, never the other way around, to prevent a violent exothermic reaction.[4]

  • Perform all experimental procedures within the fume hood.

• Cleanup and Decontamination:

  • Decontaminate all glassware and surfaces that have come into contact with the chemical.

  • Carefully remove and dispose of contaminated gloves and other disposable PPE in a designated hazardous waste container.

Disposal Plan

Proper disposal of 2,2-dichloropentanoic acid and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance. As a halogenated organic acid, it requires specific disposal procedures.

Waste Management Protocol:

Caption: Disposal workflow for 2,2-dichloropentanoic acid waste.

Disposal Steps:

• Segregation: Do not mix 2,2-dichloropentanoic acid waste with non-halogenated organic waste or other incompatible waste streams.[6][7][8]

• Collection: Collect all waste containing 2,2-dichloropentanoic acid in a designated, properly labeled, and chemically compatible waste container.[9] The container should be kept closed when not in use.[9]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2,2-dichloropentanoic acid," and any other components in the waste stream.[9]

• Storage: Store the waste container in a designated satellite accumulation area, within secondary containment, and away from incompatible materials.[5][10]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office.[10] Halogenated organic compounds are typically incinerated at high temperatures.[8]

By adhering to these detailed protocols, researchers can significantly minimize the risks associated with handling 2,2-dichloropentanoic acid, ensuring a safer laboratory environment for everyone.

References

• 1. 2,2-Dichloropentanoic acid | CAS#:18240-68-1 | Chemsrc [chemsrc.com]
• 2. Managing Corrosive Substances: Safety Protocols for Businesses [denios.ca]
• 3. chemsafe.ie [chemsafe.ie]
• 4. 8.9 Corrosives [ehs.cornell.edu]
• 5. safety.duke.edu [safety.duke.edu]
• 6. 7.2 Organic Solvents [ehs.cornell.edu]
• 7. bucknell.edu [bucknell.edu]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]